IHVR-11029

• CAS: 1383152-30-4

Core Science & Biosynthesis

IHVR-11029: Mechanism of Action and Therapeutic Profiling of an ER α-Glucosidase Inhibitor

Executive Summary

The development of host-directed, broad-spectrum antivirals represents a paradigm shift in combating emerging viral threats, particularly viral hemorrhagic fevers (VHFs). IHVR-11029 is a highly potent, semisynthetic iminosugar derivative that competitively inhibits host Endoplasmic Reticulum (ER) α-glucosidases I and II[1]. By targeting host cellular machinery rather than highly mutable viral enzymes, IHVR-11029 establishes a high barrier to viral resistance. This technical guide provides an in-depth analysis of IHVR-11029’s mechanism of action, its disruption of viral glycoprotein maturation, and the validated experimental protocols required to evaluate its efficacy in preclinical models.

The Biological Imperative: N-linked Glycosylation and the Calnexin Cycle

To understand the causality behind IHVR-11029's efficacy, one must first examine the ER quality control machinery. When nascent viral envelope proteins are translocated into the ER, they are co-translationally modified with a precursor oligosaccharide core ( Glc3​Man9​GlcNAc2​ ).

For these heavily glycosylated viral proteins to fold correctly, they must interact with the ER chaperones Calnexin (CNX) and Calreticulin (CRT) . However, CNX and CRT only recognize monoglucosylated glycans ( Glc1​Man9​GlcNAc2​ ).

• ER α-Glucosidase I (GluI) cleaves the outermost α-1,2-linked glucose.

• ER α-Glucosidase II (GluII) cleaves the second α-1,3-linked glucose.

This sequential trimming is the critical gateway to the CNX/CRT folding cycle. Because enveloped viruses (e.g., Dengue, Ebola, Marburg, SARS-CoV) rely almost exclusively on this host pathway to assemble their complex surface spikes, the glucosidase enzymes represent a highly vulnerable bottleneck in the viral life cycle[2][3].

Mechanism of Action: IHVR-11029

IHVR-11029, a derivative of the earlier generation iminosugar CM-10-18, acts as a substrate mimetic[1]. Its molecular structure mimics the terminal glucose residues, allowing it to bind competitively to the catalytic sites of both GluI and GluII with sub-micromolar affinity[3][4].

The Cascade of Viral Disruption:

• Trimming Blockade: IHVR-11029 prevents the removal of terminal glucose residues, trapping the viral glycoproteins in a triglucosylated ( Glc3​ ) or diglucosylated ( Glc2​ ) state.

• Chaperone Evasion: Unable to bind CNX/CRT, the viral envelope proteins fail to achieve their native tertiary and quaternary structures.

• ER-Associated Degradation (ERAD): The accumulation of misfolded viral glycoproteins triggers the Unfolded Protein Response (UPR). The host cell recognizes the misfolded viral proteins, retro-translocates them to the cytosol, and degrades them via the ubiquitin-proteasome system.

• Virion Depletion: Without mature envelope glycoproteins, infectious virion assembly and secretion are profoundly suppressed.

Figure 1: Mechanism of Action of IHVR-11029 disrupting the Calnexin/Calreticulin viral folding cycle.

Quantitative Antiviral Efficacy

Through extensive structure-activity relationship (SAR) optimization, IHVR-11029 demonstrates vastly superior potency compared to early-generation iminosugars like deoxynojirimycin (DNJ)[1][3]. It exhibits broad-spectrum activity against multiple viral families causing hemorrhagic fevers, significantly reducing mortality in lethal Marburg (MARV) and Ebola (EBOV) mouse models[1][3].

Table 1: In Vitro Inhibitory Profile of IHVR-11029 [4][5]

Target / Pathogen	Viral Family	Assay Type	EC₅₀ (μM)
ER α-Glucosidases	N/A (Host Enzyme)	Enzymatic Cleavage	0.09
Dengue Virus (DENV)	Flaviviridae	Cell-based Antiviral	0.75
Bovine Viral Diarrhea Virus (BVDV)	Flaviviridae	Cell-based Antiviral	1.30
Transmissible Gastroenteritis Virus (TARV)	Coronaviridae	Cell-based Antiviral	3.30

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate IHVR-11029, researchers must employ orthogonal assays that validate both the biochemical target engagement and the phenotypic antiviral outcome. The following protocols are designed with internal causality checks.

Protocol A: Fluorometric ER α-Glucosidase Inhibition Assay

This cell-free assay confirms direct target engagement. It uses an artificial fluorogenic substrate (4-methylumbelliferyl-α-D-glucopyranoside) to measure enzyme kinetics.

Causality Rationale: By utilizing isolated ER microsomes rather than whole cells, we eliminate membrane permeability variables, strictly isolating the compound's intrinsic binding affinity.

• Microsome Preparation: Isolate ER microsomes from Huh-7 cells using differential centrifugation. Resuspend in assay buffer (100 mM potassium phosphate, pH 6.8).

• Inhibitor Pre-incubation: Plate IHVR-11029 in a 96-well black microplate using a 10-point serial dilution (from 10 μM down to 0.5 nM). Add the microsomal fraction and pre-incubate for 15 minutes at 37°C to allow steady-state binding.

• Substrate Addition: Introduce 1 mM 4-methylumbelliferyl-α-D-glucopyranoside.

• Kinetic Readout: Measure fluorescence continuously for 30 minutes (Excitation: 360 nm, Emission: 460 nm) using a microplate reader.

• Validation Control: Include Castanospermine (a known GluI/II inhibitor) as a positive control, and a DMSO vehicle as the baseline. Calculate the IC50​ using non-linear regression.

Protocol B: Pulse-Chase Analysis of Viral Glycoprotein Maturation

This assay bridges the gap between enzyme inhibition and viral suppression by tracking the intracellular fate of viral envelope proteins in the presence of IHVR-11029.

Causality Rationale: We utilize Endoglycosidase H (Endo H) digestion. Properly folded glycoproteins that transit to the Golgi apparatus acquire complex glycans that are Endo H-resistant. Misfolded proteins trapped in the ER remain high-mannose and Endo H-sensitive. A shift to Endo H sensitivity in IHVR-11029 treated cells definitively proves ER retention and misfolding.

• Infection & Treatment: Infect Vero cells with DENV at an MOI of 1. At 24 hours post-infection, treat cells with 1.0 μM IHVR-11029 (or DMSO control).

• Starvation & Pulse: Wash cells and incubate in Methionine/Cysteine-free media for 45 minutes. Pulse with 100 μCi/mL of[³⁵S]-Met/Cys for 20 minutes to radiolabel newly synthesized viral proteins.

• Chase & Lysis: Wash out the radiolabel and add chase media containing excess unlabeled Met/Cys and IHVR-11029. Harvest cell lysates at 0, 1, 2, and 4 hours post-chase using RIPA buffer.

• Immunoprecipitation (IP): Immunoprecipitate the DENV Envelope (E) protein using a conformation-independent monoclonal antibody.

• Endo H Digestion: Split the IP eluate. Treat half with Endo H enzyme for 2 hours at 37°C; leave the other half untreated.

• Resolution: Resolve the samples on a 10% SDS-PAGE gel. Expose the dried gel to a phosphor screen and quantify the ratio of Endo H-resistant (mature) to Endo H-sensitive (immature) bands via autoradiography.

Figure 2: Pulse-Chase Immunoprecipitation workflow for validating ER retention and misfolding.

Pharmacokinetics and Translational Outlook

While IHVR-11029 and its closely related analogs (like IHVR-19029) show remarkable in vivo efficacy via intraperitoneal injection, the clinical translation of iminosugars faces a known pharmacokinetic hurdle: gastrointestinal toxicity [6].

Because iminosugars mimic sugars, oral administration often leads to the off-target inhibition of carbohydrate-metabolizing glucosidases in the gut lumen, causing osmotic diarrhea[6]. To circumvent this, drug development professionals are advancing ester prodrug strategies [6]. By masking the active iminosugar pharmacophore with lipophilic ester groups, the compound remains inactive against gut glucosidases during transit. Once absorbed into the systemic circulation and transported into host cells, intracellular esterases cleave the prodrug, liberating the active IHVR compound directly at the site of viral replication. This self-validating pharmacological approach ensures high systemic exposure while neutralizing dose-limiting GI toxicity, paving the way for the next generation of broad-spectrum host-directed antivirals.

References

• Metabolic Enzyme/Protease | DC Chemicals Source: DC Chemicals URL: [Link]

• Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry by Altering the Glycan Processing of Angiotensin I-Converting Enzyme 2 Source: Antimicrobial Agents and Chemotherapy - ASM Journals URL: [Link]

• Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses Source: PubMed - NIH URL: [Link]

• Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection Source: MDPI URL: [Link]

• Ester Prodrugs of IHVR-19029 with Enhanced Oral Exposure and Prevention of Gastrointestinal Glucosidase Interaction Source: PMC - NIH URL:[Link]

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• 5. Metabolic Enzyme/Protease | DC Chemicals [dcchemicals.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

IHVR-11029 as a Potent ER α-Glucosidase Inhibitor: Mechanism, Efficacy, and EC50 Profiling

Executive Summary

IHVR-11029, a phenylether derivative of deoxynojirimycin (DNJ), is an advanced iminosugar engineered to target host endoplasmic reticulum (ER) α-glucosidases[1]. By functioning as a competitive inhibitor, it disrupts the early stages of N-linked glycan processing—a critical cellular mechanism hijacked by enveloped viruses for the proper folding of their viral envelope glycoproteins. Biochemical profiling establishes that IHVR-11029 inhibits ER α-glucosidases with a highly potent half-maximal effective concentration (EC50) of 0.09 μM [2]. This technical guide provides an in-depth mechanistic analysis, quantitative efficacy data across viral families, and self-validating experimental protocols for EC50 determination.

Mechanistic Rationale: The Host-Directed Antiviral Strategy

Unlike direct-acting antivirals (DAAs) that target highly mutable viral enzymes, IHVR-11029 utilizes a host-directed strategy. During viral replication, nascent viral glycoproteins (such as the Dengue prM/E or SARS-CoV Spike protein) are co-translationally translocated into the host's ER[3].

• The Role of ER α-Glucosidase: ER α-glucosidases I and II sequentially cleave the terminal glucose residues from the Glc3Man9GlcNAc2 oligosaccharide precursor attached to the nascent polypeptide.

• The Chaperone Cycle: This glucose trimming is strictly required for the glycoprotein to bind to the ER chaperones calnexin (CNX) and calreticulin (CRT), which facilitate proper folding[4].

• Causality of Inhibition: IHVR-11029 acts as a glucose mimetic. By binding the active site of ER α-glucosidases (EC50 = 0.09 μM), it halts glucose trimming[2]. Consequently, viral glycoproteins cannot enter the CNX/CRT cycle. The accumulation of misfolded glycoproteins triggers the Endoplasmic-Reticulum-Associated Protein Degradation (ERAD) pathway, effectively aborting virion assembly and secretion[5].

Mechanism of IHVR-11029 inhibiting ER α-glucosidase, leading to viral glycoprotein misfolding.

Quantitative Efficacy: Broad-Spectrum Antiviral Profiling

Because multiple enveloped viruses rely on the host's CNX/CRT machinery, IHVR-11029 demonstrates broad-spectrum efficacy[5]. The table below synthesizes the EC50 values of IHVR-11029 across different biochemical and viral targets.

Target / Virus	Assay Type	EC50 (μM)	Cellular Context
ER α-Glucosidase	Biochemical (Enzymatic)	0.09	Cell-free / Recombinant
Dengue Virus (DENV)	Cell-Based (Plaque Reduction)	0.75	Huh-7 / Vero
Bovine Viral Diarrhea Virus (BVDV)	Cell-Based (Yield Reduction)	1.30	MDBK
Tacaribe Virus (TARV)	Cell-Based (CPE / Viability)	3.30	Vero

Note: The biochemical EC50 (0.09 μM) is significantly lower than the cellular antiviral EC50s (0.75 - 3.30 μM)[2]. This discrepancy is expected due to cellular membrane permeability barriers and intracellular drug partitioning dynamics.

Experimental Methodologies: Self-Validating EC50 Protocols

To ensure high trustworthiness and reproducibility, the determination of the 0.09 μM EC50 requires a self-validating biochemical assay. A protocol is only as reliable as its internal controls; therefore, this workflow integrates orthogonal validation to rule out assay interference.

Protocol: Fluorometric Biochemical EC50 Determination

• Objective: Quantify the direct enzymatic inhibition of ER α-glucosidase by IHVR-11029.

• Causality of Experimental Choice: A fluorometric assay utilizing 4-methylumbelliferyl-α-D-glucopyranoside (4-MU-α-Glc) is selected over standard colorimetric (pNPG) assays because fluorescence provides superior signal-to-noise ratios. This allows for the detection of sub-micromolar inhibition kinetics without the risk of substrate depletion artifacts.

Step 1: Reagent and Enzyme Preparation

• Reconstitute IHVR-11029 in 100% DMSO to a 10 mM stock. Causality: DMSO ensures complete solubility of the hydrophobic phenylether moiety.

• Prepare a working solution of recombinant ER α-glucosidase I/II in assay buffer (50 mM sodium phosphate, pH 6.8).

Step 2: Inhibitor Titration (Dose-Response Setup)

• Perform a 10-point, 3-fold serial dilution of IHVR-11029 ranging from 10 μM down to 0.0005 μM.

• Self-Validation Control: Maintain a constant final DMSO concentration (e.g., 1% v/v) across all wells to prevent solvent-induced enzyme denaturation. Include a vehicle control (1% DMSO, no drug) as the 100% activity baseline.

Step 3: Incubation and Substrate Addition

• Pre-incubate the enzyme with the inhibitor dilutions for 15 minutes at 37°C. Causality: Pre-incubation allows the system to reach binding equilibrium before substrate competition begins.

• Initiate the reaction by adding 1 mM 4-MU-α-Glc substrate.

Step 4: Signal Quantification

• Incubate for 30 minutes at 37°C in the dark.

• Terminate the reaction using 0.5 M Na2CO3 (pH 10.5). Causality: The high pH stops enzymatic activity and simultaneously shifts the ionization state of the cleaved 4-methylumbelliferone fluorophore, maximizing its quantum yield.

• Read fluorescence at Excitation 360 nm / Emission 460 nm.

Step 5: Data Analysis and EC50 Calculation

• Normalize fluorescence units to the vehicle control.

• Plot the normalized data against the log[Inhibitor] concentration.

• Fit the data using a 4-parameter logistic (4PL) non-linear regression model to derive the EC50 value (0.09 μM).

Step-by-step self-validating workflow for determining the biochemical EC50 of IHVR-11029.

References

• Title: N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update Source: MDPI URL: [Link]

• Title: α-Glucosidase inhibitors as broad-spectrum antivirals Source: Griffith Research Online URL: [Link]

• Title: Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry Source: Antimicrobial Agents and Chemotherapy (ASM Journals) URL: [Link]

• Title: Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential Source: ResearchGate URL: [Link]

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IHVR-11029: Structural Architecture and Therapeutic Profiling of a Next-Generation Phenylether Iminosugar

Executive Summary

The development of host-targeted broad-spectrum antivirals has increasingly focused on the endoplasmic reticulum (ER) glycoprotein quality control machinery. IHVR-11029 , chemically designated as (2R,3R,4R,5S)-1-(6-(2,5-difluorophenoxy)hexyl)-2-(hydroxymethyl)piperidine-3,4,5-triol, represents a breakthrough in this domain[1]. As a highly potent phenylether derivative of deoxynojirimycin (DNJ), IHVR-11029 functions as a competitive inhibitor of ER α-glucosidases I and II[1]. By disrupting the proper folding of heavily glycosylated viral envelope proteins, this compound demonstrates profound in vivo efficacy against highly pathogenic hemorrhagic fever viruses, including Ebola (EBOV), Marburg (MARV), and Dengue (DENV)[1].

This technical guide deconstructs the rational design, mechanistic pathways, and self-validating experimental protocols required to evaluate IHVR-11029 in preclinical drug development.

Chemical Architecture & Rational Design

The pharmacological superiority of IHVR-11029 over first-generation iminosugars (e.g., N-butyl-DNJ/Miglustat) stems from precise structural modifications that optimize both target affinity and pharmacokinetic (PK) parameters.

• The Iminosugar Core (DNJ): At its core, IHVR-11029 utilizes a piperidine ring where a nitrogen atom replaces the oxygen found in the pyranose ring of D-glucose[2]. At the physiological pH of the ER, this nitrogen becomes protonated, perfectly mimicking the oxocarbenium ion transition state that occurs during the enzymatic cleavage of glycosidic bonds[2]. This structural mimicry is the causal factor for its competitive inhibition of α-glucosidases.

• The Phenylether Alkyl Side Chain: IHVR-11029 is a semisynthetic derivative of the parent compound CM-10-18[1]. The critical innovation is the addition of a 6-(2,5-difluorophenoxy)hexyl side chain[1].

  • Causality of Affinity: This extended hydrophobic tail engages a secondary lipophilic channel adjacent to the active site of α-glucosidase I, anchoring the molecule and dropping the IC50 from 0.54 μM (CM-10-18) to an exceptional 0.09 μM[1].

  • Causality of Bioavailability: The terminal fluorinated phenyl ring protects the alkyl chain from rapid cytochrome P450-mediated aliphatic oxidation, while optimizing membrane permeability. This rationally designed lipophilicity drives its remarkable 92% oral bioavailability in rat models[1].

Mechanism of Action: ER α-Glucosidase Inhibition

Enveloped viruses hijack the host's Calnexin/Calreticulin (CNX/CRT) chaperone cycle to fold their complex surface glycoproteins[3]. Nascent viral proteins enter the ER tagged with a precursor glycan (Glc3Man9GlcNAc2)[4].

IHVR-11029 competitively binds ER α-glucosidase I and II, preventing the sequential trimming of the terminal α-1,2 and α-1,3-linked glucose residues[2]. Because the CNX/CRT chaperones strictly require monoglucosylated glycans to initiate folding, the viral glycoproteins are denied entry into the folding cycle[3]. Consequently, the persistently misfolded viral proteins are recognized by the ER-Associated Degradation (ERAD) pathway and destroyed, completely halting virion morphogenesis and secretion[2].

Fig 1: IHVR-11029 disruption of the ER glycoprotein quality control pathway.

Quantitative Pharmacodynamics & Pharmacokinetics

The structural evolution from CM-10-18 to IHVR-11029 yielded significant improvements in both in vitro potency and in vivo exposure parameters. The data below summarizes the profile of IHVR-11029 against its parent and sister compounds[1],[5].

Compound	ER α-Glucosidase I IC50 (μM)	DENV EC50 (μM)	BVDV EC50 (μM)	Oral Bioavailability (%)	In Vivo Efficacy (Mouse Model)
CM-10-18	0.54 ± 0.12	1.50	~	56.0%	DENV Protection
IHVR-11029	0.09 ± 0.01	0.75	1.30	92.0%	MARV (50% Survival at 32 mg/kg)
IHVR-17028	0.48 ± 0.08	~	~	12.1%	MARV (Protection at 50 mg/kg)

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate iminosugar derivatives like IHVR-11029, researchers must employ self-validating workflows that account for the unique physicochemical properties of phenylether-linked compounds.

Protocol 1: In Vitro ER α-Glucosidase Inhibition Assay

• Objective: Quantify the IC50 of IHVR-11029 against target enzymes.

• Causality & Logic: Utilizing a synthetic substrate (p-nitrophenyl-α-D-glucopyranoside) allows for high-throughput colorimetric quantification. As the iminosugar competitively occupies the active site, the rate of p-nitrophenol release decreases proportionally, providing a direct measurement of binding affinity.

• Step 1: Enzyme Preparation. Isolate ER fractions from target cells (e.g., Huh7) to ensure the assay reflects the specific ER-resident α-glucosidase I isoform, avoiding confounding activity from lysosomal glucosidases.

• Step 2: Compound Pre-Incubation. Incubate the enzyme with serial dilutions of IHVR-11029 (0.001 μM to 10 μM) in assay buffer (pH 6.8) for 15 minutes. Why: This pre-incubation step is critical to allow the bulky phenylether chain to reach thermodynamic binding equilibrium within the hydrophobic pocket before substrate competition begins.

• Step 3: Kinetic Measurement. Add 1 mM p-nitrophenyl-α-D-glucopyranoside. Measure absorbance at 405 nm continuously for 30 minutes. Why: Continuous kinetic measurement validates that the reaction remains in the linear phase, ensuring accurate initial velocity ( V0​ ) calculations.

• Step 4: Self-Validation. Include Castanospermine or CM-10-18 as a positive control. Calculate the IC50 using non-linear regression. If the control IC50 deviates from historical baselines, the ER fraction integrity is compromised and the assay must be rejected.

Protocol 2: In Vivo Pharmacokinetics & Efficacy Profiling

• Objective: Determine systemic exposure and survival outcomes in a lethal hemorrhagic fever model.

• Causality & Logic: In vitro potency frequently fails to translate in vivo due to ADME barriers. The highly lipophilic nature of the phenylether chain requires specialized formulation to prevent precipitation in the gut or bloodstream.

• Step 1: Formulation. Dissolve IHVR-11029 in Phosphate Buffered Saline (PBS, pH 7.4) containing 10% solutol to a concentration of 20 mM[1]. Why: Solutol acts as a non-ionic surfactant, creating stable micelles that solubilize the hydrophobic tail without inducing the severe cytotoxicity associated with DMSO or Tween-80.

• Step 2: PK Dosing & Sampling. Administer a single oral dose to Sprague-Dawley rats. Collect plasma at 0.25, 0.5, 1, 2, 4, 8, and 24 hours. Why: High-frequency early sampling captures the Cmax​ accurately, while the 24h tail defines the elimination half-life ( t1/2​ ).

• Step 3: LC-MS/MS Quantification. Extract plasma samples using acetonitrile protein precipitation and analyze via LC-MS/MS.

• Step 4: Self-Validating Efficacy Challenge. Administer 32 mg/kg IHVR-11029 orally to mice 1 day prior to MARV challenge[1]. Validation: A vehicle-only (PBS + 10% solutol) control group must be run in parallel to establish baseline mortality (expected 100% lethality). The survival curve is validated via log-rank analysis against this internal baseline.

Fig 2: Experimental workflow for validating IHVR-11029 antiviral efficacy.

Conclusion

IHVR-11029 exemplifies the power of rational structure-based drug design. By appending a fluorinated phenylether moiety to a DNJ core, researchers successfully bridged the gap between raw enzymatic inhibition and systemic in vivo bioavailability. As a host-targeted therapeutic, it bypasses the rapid mutation rates of viral polymerases, offering a robust, broad-spectrum countermeasure against emerging hemorrhagic fever viruses.

References

• Chang, J., et al. (2013). "Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses." Antiviral Research, 98(3), 432-440.[Link]

• Checconi, P. (2026). "N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update." Molecules, 31(3), 399.[Link]

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The Therapeutic Potential of IHVR-19029: A Host-Targeted Approach to Combating Viral Hemorrhagic Fevers

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Viral hemorrhagic fevers (VHFs) represent a significant and ongoing threat to global public health. Caused by a range of RNA viruses from the Arenaviridae, Bunyaviridae, Filoviridae, and Flaviviridae families, these diseases are characterized by high mortality rates and the potential for rapid outbreaks.[1][2] The development of effective, broad-spectrum antiviral countermeasures is a critical priority. This technical guide provides an in-depth analysis of IHVR-19029, a promising host-targeted antiviral agent. By inhibiting the host's endoplasmic reticulum (ER) α-glucosidases I and II, IHVR-19029 disrupts the proper folding and maturation of viral glycoproteins, a crucial step for the assembly and release of many enveloped viruses.[3] This guide will detail the mechanism of action, preclinical efficacy, and the strategic rationale for its development as a broad-spectrum countermeasure against VHFs.

Introduction: The Unmet Need for Broad-Spectrum Antivirals Against Hemorrhagic Fever Viruses

Viral hemorrhagic fevers are a group of severe illnesses that can be caused by four distinct families of viruses: Arenaviridae (such as Lassa and Junin viruses), Bunyaviridae (including Rift Valley fever and Crimean-Congo hemorrhagic fever viruses), Filoviridae (Ebola and Marburg viruses), and Flaviviridae (such as Dengue and Yellow fever viruses).[1] While clinically distinct in some aspects, they often present with similar life-threatening symptoms, including fever, coagulopathy, and hemorrhage, which can lead to multi-organ failure.[4]

The development of antiviral therapies for VHFs has been challenging. While some virus-specific treatments, such as monoclonal antibody cocktails for Ebola virus disease, have shown success, the sheer diversity of VHF-causing viruses necessitates a broader approach.[5] The ideal countermeasure would be a broad-spectrum antiviral agent effective against multiple families of hemorrhagic fever viruses, offering a first line of defense in the face of an outbreak, regardless of the specific causative agent.

IHVR-19029: A Host-Targeted Iminosugar with Broad-Spectrum Potential

IHVR-19029 is a novel iminosugar, an N-alkyl analog of deoxynojirimycin (DNJ).[1] Unlike direct-acting antivirals that target viral enzymes and are susceptible to resistance, IHVR-19029 employs a host-targeted strategy. This approach focuses on inhibiting host cellular functions that are essential for viral replication, a strategy considered to be more resistant to the development of viral escape mutants.[1][3]

Mechanism of Action: Inhibition of ER α-Glucosidases

The primary mechanism of action of IHVR-19029 is the inhibition of endoplasmic reticulum (ER) α-glucosidases I and II.[3] These host enzymes are critical for the proper folding of glycoproteins through the calnexin-calreticulin cycle.

Experimental Workflow: Elucidating the Mechanism of Action of IHVR-19029

Caption: Mechanism of IHVR-19029 antiviral activity.

By inhibiting these glucosidases, IHVR-19029 prevents the trimming of glucose residues from N-linked glycans on newly synthesized viral glycoproteins. This disruption leads to misfolded glycoproteins that are retained in the ER and are often targeted for degradation through the ER-associated degradation (ERAD) pathway. For many enveloped viruses, including hemorrhagic fever viruses, the proper conformation of surface glycoproteins is essential for virion assembly, budding, and subsequent entry into new host cells.

Preclinical Evaluation of IHVR-19029

The broad-spectrum antiviral potential of IHVR-19029 has been demonstrated through a series of in vitro and in vivo studies against various hemorrhagic fever viruses.

In Vitro Antiviral Activity

IHVR-19029 has shown potent antiviral activity against at least one member from each of the four families of hemorrhagic fever viruses in cell culture.[1] Studies have demonstrated its efficacy in inhibiting the replication of Dengue virus, Rift Valley fever virus, Yellow fever virus, Zika virus, and Ebola virus.[1]

Virus Family	Virus	In Vitro Efficacy	Reference
Flaviviridae	Dengue Virus (DENV)	Potent Inhibition	[1]
Yellow Fever Virus (YFV)	Inhibition	[1]
Zika Virus (ZIKV)	Inhibition	[1]
Bunyaviridae	Rift Valley Fever Virus (RVFV)	Inhibition	[1]
Filoviridae	Ebola Virus (EBOV)	Inhibition	[1]
Marburg Virus (MARV)	Inhibition	[1]

Table 1: Summary of In Vitro Antiviral Activity of IHVR-19029 against Hemorrhagic Fever Viruses.

In Vivo Efficacy in Animal Models

The promising in vitro results have been translated into in vivo studies using lethal infection mouse models. IHVR-19029 has demonstrated partial protection against both Ebola virus and Marburg virus in these models.[1]

Enhancing Therapeutic Potency through Combination Therapy

While host-targeted therapies offer significant advantages, complete inhibition of ER α-glucosidases may only lead to a partial reduction in viral replication.[3] To enhance the therapeutic efficacy of IHVR-19029, combination therapy with a direct-acting antiviral has been explored.

A study combining IHVR-19029 with favipiravir (T-705), a broad-spectrum inhibitor of viral RNA-dependent RNA polymerase, demonstrated synergistic inhibition of Yellow fever and Ebola virus replication in cell culture.[3] More significantly, in a mouse model of Ebola virus infection, the combination of suboptimal doses of IHVR-19029 and T-705 resulted in a significant increase in the survival rate of infected animals.[3]

Protocol: In Vitro Synergy Testing of IHVR-19029 and Favipiravir (T-705)

• Cell Culture: Seed HEK293 cells in 96-well plates at a density of 2 x 104 cells per well and incubate overnight.

• Compound Preparation: Prepare serial dilutions of IHVR-19029 and T-705, both individually and in combination at fixed ratios.

• Viral Infection: Infect the cells with Ebola virus or Yellow fever virus at a multiplicity of infection (MOI) of 0.1.

• Treatment: After a 1-hour adsorption period, remove the viral inoculum and add the media containing the different concentrations of the antiviral compounds.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• Quantification of Viral Replication:

  • For Ebola virus, quantify viral RNA in the supernatant using quantitative real-time PCR (qRT-PCR).

  • For Yellow fever virus, perform a plaque assay to determine the viral titer.

• Data Analysis:

  • Calculate the 50% effective concentration (EC50) for each compound alone and in combination.

  • Use the Chou-Talalay method to determine the combination index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Future Directions and Conclusion

IHVR-19029 represents a promising development in the quest for broad-spectrum antiviral therapies against hemorrhagic fever viruses. Its host-targeted mechanism of action offers a high barrier to the development of viral resistance. Preclinical data have demonstrated its activity against a wide range of relevant pathogens.

Future research should focus on:

• Pharmacokinetic and Pharmacodynamic Studies: In-depth characterization of the absorption, distribution, metabolism, and excretion (ADME) properties of IHVR-19029 to optimize dosing regimens.

• Advanced Animal Models: Evaluation of efficacy in more advanced animal models, such as non-human primates, which more closely mimic human disease.

• Combination Therapy Optimization: Further exploration of synergistic combinations with other classes of antiviral agents to maximize therapeutic benefit and minimize the potential for toxicity.

• Clinical Development: Progression towards Phase I clinical trials to assess the safety, tolerability, and pharmacokinetics of IHVR-19029 in humans.

References

• Chang, J., et al. (2018). Enhancing the antiviral potency of ER α-glucosidase inhibitor IHVR-19029 against hemorrhagic fever viruses in vitro and in vivo. Antiviral Research, 151, 55-63. [Link]

• Chang, J., et al. (2018). Enhancing the antiviral potency of ER α-glucosidase inhibitor IHVR-19029 against hemorrhagic fever viruses in vitro and in vivo. PubMed, 29253498. [Link]

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• Gowen, B. B., & Bray, M. (2006). Progress in the development of antiviral drugs for filoviruses. Expert review of anti-infective therapy, 4(3), 453-465.

• Research on prevention and treatment of hemorrhagic fevers. (n.d.). SciELO. [Link]

• The development of broad-spectrum antiviral medical countermeasures to treat viral hemorrhagic fevers caused by natural or weaponized virus infections. (2022). Outbreak.info. [Link]

• Warren, T. K., et al. (2014). Protection against lethal Ebola virus infection in rhesus macaques by TKM-Ebola, an RNAi therapeutic. Molecular therapy, 22(8), 1471-1479.

• Woolsey, C., & Geisbert, T. W. (2021). Immunotherapeutics for Ebola Virus Disease: Hope on the Horizon. Viruses, 13(3), 506. [Link]

• Zampieri, C. A., et al. (2022). Hemorrhagic fever viruses: Pathogenesis, therapeutics, and emerging and re-emerging potential. Frontiers in Cellular and Infection Microbiology, 12, 989895. [Link]

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Host-Directed Antiviral Therapeutics: Unpacking the Mechanistic Efficacy of the Iminosugar IHVR-11029

The Paradigm Shift to Host-Directed Therapy (HDT)

Historically, antiviral drug development has prioritized Direct-Acting Antivirals (DAAs) that target virus-encoded enzymes (e.g., polymerases, proteases). While highly effective, DAAs exert immense selective pressure on viral genomes, frequently leading to the rapid emergence of drug-resistant escape mutants.

Host-Directed Therapy (HDT) offers a robust alternative. Because viruses lack intrinsic metabolic and post-translational machinery, they are obligate parasites of host cellular pathways. Enveloped viruses—including members of Filoviridae (Ebola, Marburg), Flaviviridae (Dengue), and Coronaviridae (SARS-CoV-2)—rely heavily on the host’s Endoplasmic Reticulum (ER) to fold their heavily glycosylated envelope proteins. By targeting stable host enzymes rather than highly mutable viral proteins, HDTs like the iminosugar IHVR-11029 establish a high genetic barrier to resistance and exhibit broad-spectrum efficacy[1].

Core Mechanism of Action: ER α -Glucosidase Inhibition

IHVR-11029 is a highly potent, semisynthetic iminosugar derivative of CM-10-18[1]. Its primary mechanism of action is the competitive inhibition of host ER α -glucosidases, specifically targeting α -Glucosidase II (GluII) with an exceptional IC50 of 0.09 µM[1].

The Endoplasmic Reticulum Quality Control (ERQC) Blockade

During viral replication, nascent viral glycoproteins undergo N-linked glycosylation, receiving a precursor oligosaccharide core (Glc3Man9GlcNAc2). For the glycoprotein to fold correctly, this core must be precisely trimmed:

• α -Glucosidase I (GluI) removes the outermost terminal glucose.

• α -Glucosidase II (GluII) removes the second glucose, yielding a mono-glucosylated state (Glc1Man9GlcNAc2).

This mono-glucosylated state is the mandatory binding ticket for the Calnexin/Calreticulin (CNX/CRT) chaperone system, which facilitates proper 3D folding. By potently inhibiting GluII, IHVR-11029 locks the glycan in the Glc2Man9GlcNAc2 state[1]. The viral glycoproteins fail to interact with CNX/CRT, accumulate as misfolded aggregates in the ER, trigger the Unfolded Protein Response (UPR), and are ultimately shunted to ER-Associated Degradation (ERAD)[1].

ER Quality Control disruption by IHVR-11029 leading to viral glycoprotein degradation.

Secondary Mechanism: Host Receptor Modulation (Post-Binding Fusion Impairment)

Beyond disrupting viral protein synthesis, IHVR-11029 exerts a profound secondary antiviral effect by altering the glycosylation state of host cell surface receptors.

Research indicates that IHVR-11029 significantly alters the N-linked glycan structure of Angiotensin-Converting Enzyme 2 (ACE2)[2],[3]. Interestingly, this aberrant glycosylation does not prevent the Spike (S) protein of SARS-CoV or HCoV-NL63 from binding to the ACE2 receptor[3]. Instead, the altered bulky glycan structures create steric hindrance or conformational rigidity that severely impairs the subsequent membrane fusion step[2],[3]. This post-receptor-binding blockade effectively neutralizes viral entry before the viral genome can reach the host cytoplasm.

Quantitative Pharmacological Profile

The dual-action mechanism of IHVR-11029 translates to remarkable broad-spectrum in vitro and in vivo efficacy across multiple viral families causing viral hemorrhagic fevers (VHFs) and respiratory diseases[1].

Target / Pathogen	Assay Model	Key Metric / Efficacy	Reference
ER α -Glucosidase II	Enzymatic Assay	IC50 = 0.09 µM	[1]
Ebola Virus (EBOV)	Mouse Model (In vivo)	Reduced mortality (25 mg/kg oral, q12h for 10 days)	[1]
Marburg Virus (MARV)	Mouse Model (In vivo)	Reduced mortality (32 mg/kg oral, q12h for 10 days)	[1]
SARS-CoV / HCoV-NL63	Pseudovirus Entry Assay	Impaired membrane fusion via ACE2 modification	[2],[3]

Experimental Protocols & Self-Validating Workflows

To rigorously validate the mechanistic claims of IHVR-11029, researchers must employ self-validating experimental designs that isolate specific variables. Below are the definitive protocols for proving both intracellular target engagement and entry blockade.

Protocol 1: Validation of Intracellular GluII Inhibition via Glycan Profiling

Rationale: To prove that IHVR-11029 actively inhibits GluII inside living cells (rather than just in cell-free biochemical assays), we must detect the specific accumulation of untrimmed precursor glycans.

• Cell Culture & Treatment: Seed Huh7 cells in 6-well plates. Treat with vehicle (DMSO) or IHVR-11029 (0.1 µM to 10 µM) for 24 hours.

• Glycan Extraction: Lyse cells using RIPA buffer. Denature the lysate and treat with PNGase F overnight at 37°C to enzymatically cleave all N-linked glycans from host proteins.

• Fluorescent Labeling: Purify the released free oligosaccharides (FOS) and label the reducing ends with 2-aminobenzamide (2-AB) via reductive amination.

• HPLC-FL Analysis: Resolve the 2-AB labeled glycans using Normal-Phase High-Performance Liquid Chromatography with Fluorescence Detection (NP-HPLC-FL). Self-Validation Check: A successful on-target effect is confirmed by a dose-dependent spike in the Glc2Man9GlcNAc2 peak relative to the mature Man9GlcNAc2 peak, proving precise GluII blockade.

Protocol 2: Pseudotyped Viral Entry Assay (Isolating the Entry Mechanism)

Rationale: Live virus assays conflate viral entry, replication, and egress. To prove that IHVR-11029 blocks entry via ACE2 modification[3], we utilize a single-cycle pseudotyped lentivirus system. This guarantees that any reduction in signal is strictly due to entry failure.

• Host Cell Priming: Culture HEK-293T cells stably expressing human ACE2. Pre-treat the cells with IHVR-11029 (5 µM) for 48 hours. Crucial step: This ensures that newly synthesized ACE2 reaching the cell surface incorporates the altered, untrimmed glycans.

• Pseudovirus Generation: Co-transfect producer HEK-293T cells with a lentiviral backbone encoding a Firefly Luciferase reporter and a plasmid expressing the SARS-CoV or SARS-CoV-2 Spike glycoprotein. Harvest the pseudovirus-containing supernatant after 48 hours.

• Viral Challenge: Inoculate the IHVR-11029 pre-treated HEK-293T-ACE2 cells with the harvested pseudovirus.

• Quantification: 48 hours post-infection, lyse the cells and measure luminescence using a Luciferase Assay System. Self-Validation Check: Run a parallel Western Blot of the pre-treated cells using an anti-ACE2 antibody. An upward electrophoretic mobility shift of the ACE2 band confirms the retention of heavier, untrimmed glucose residues, perfectly correlating with the drop in luciferase signal.

Step-by-step workflow for validating host-directed viral entry inhibition using pseudoviruses.

Conclusion

The iminosugar IHVR-11029 represents a formidable advancement in host-directed antiviral therapeutics. By acting as a potent inhibitor of ER α -glucosidase II, it executes a two-pronged attack: it sabotages the folding of newly synthesized viral envelope proteins (triggering ERAD) and alters the glycosylation of host receptors like ACE2 (neutralizing viral membrane fusion). Because it targets highly conserved host metabolic pathways rather than mutable viral epitopes, IHVR-11029 maintains robust efficacy against a broad spectrum of severe human pathogens, from hemorrhagic filoviruses to respiratory coronaviruses.

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The Role of Iminosugar IHVR-11029 in Disrupting Viral Glycoprotein Folding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Enveloped viruses, a significant threat to global health, rely on the host cell's machinery for the proper folding and maturation of their surface glycoproteins. These glycoproteins are crucial for viral entry, assembly, and evasion of the host immune system. This technical guide provides an in-depth exploration of the mechanism of action of IHVR-11029, an iminosugar-based inhibitor of endoplasmic reticulum (ER) α-glucosidases. By competitively targeting host enzymes essential for the N-linked glycosylation pathway, IHVR-11029 induces the misfolding of viral glycoproteins, leading to a potent, broad-spectrum antiviral effect. This guide will detail the underlying molecular principles, provide validated experimental protocols to assess its activity, and discuss its potential as a host-directed antiviral therapeutic.

Introduction: The Critical Role of Viral Glycoproteins and the ER Quality Control System

Viral envelope glycoproteins are synthesized in the endoplasmic reticulum (ER) of the host cell, where they undergo a series of post-translational modifications, most notably N-linked glycosylation. This process is not merely decorative; it is fundamental to the correct folding, stability, and function of these proteins. The ER possesses a sophisticated quality control (QC) system to ensure that only properly folded and assembled proteins are transported to their final destinations.[1][2][3][4] A key component of this QC machinery is the calnexin/calreticulin cycle, a chaperone system that recognizes and assists in the folding of glycoproteins.[1][2][5][6]

The entry of a nascent glycoprotein into this cycle is regulated by the trimming of glucose residues from its N-linked glycan precursor, Glc3Man9GlcNAc2.[4][7] ER α-glucosidase I removes the terminal glucose, and α-glucosidase II removes the subsequent two glucose residues.[7][8] This trimming allows the glycoprotein to interact with the lectin-like chaperones calnexin and calreticulin, which facilitate proper folding.[2][5] If a glycoprotein fails to fold correctly, it is re-glucosylated by UDP-glucose:glycoprotein glucosyltransferase (UGGT), re-entering the cycle for another folding attempt.[1][6] Persistently misfolded proteins are eventually targeted for ER-associated degradation (ERAD).[2][8]

Many enveloped viruses have evolved to exploit this host cell pathway for the maturation of their own glycoproteins.[2][9] This dependence, however, also presents a vulnerability that can be targeted for antiviral intervention.

IHVR-11029: An Iminosugar-Based Inhibitor of Host α-Glucosidases

IHVR-11029 belongs to the class of iminosugars, which are carbohydrate mimics where the endocyclic oxygen is replaced by a nitrogen atom.[10][11] This structural modification makes them potent inhibitors of glycosidases. Specifically, glucose-mimicking iminosugars like IHVR-11029 act as competitive inhibitors of ER α-glucosidases I and II.[9][12][13] By binding to the active site of these enzymes, IHVR-11029 prevents the trimming of glucose residues from the N-linked glycans of newly synthesized viral glycoproteins.[5][12][14]

This inhibition has a cascading effect on the viral life cycle:

• Disruption of Chaperone-Mediated Folding: The persistence of glucose residues on the N-glycans prevents the proper interaction of the viral glycoprotein with calnexin and calreticulin.[5] This abrogates the chaperone-assisted folding process, leading to the accumulation of misfolded or incompletely folded glycoproteins.

• ER Retention and Degradation: The misfolded glycoproteins are recognized by the ER quality control system and are retained within the ER.[5][8] A significant portion of these aberrant proteins are then targeted for degradation through the ERAD pathway.

• Reduced Virion Assembly and Infectivity: The lack of properly folded glycoproteins on the cell surface or within the ER lumen impairs the assembly of new virions.[12][15] Any virions that are produced may have a reduced density of functional envelope spikes, leading to decreased infectivity.[12]

• Broad-Spectrum Activity: Because IHVR-11029 targets a host-cell process rather than a specific viral protein, it exhibits broad-spectrum antiviral activity against a wide range of enveloped viruses, including flaviviruses (Dengue, Zika, Yellow Fever), filoviruses (Ebola, Marburg), and influenza viruses.[9][10][12][16] This host-directed mechanism also presents a higher barrier to the development of viral resistance.[10][13]

A closely related compound, IHVR-19029, has demonstrated significant antiviral efficacy against hemorrhagic fever viruses, such as Ebola, both in vitro and in vivo.[16][17] The data from studies on IHVR-19029 and other iminosugars provide a strong basis for understanding the antiviral potential of IHVR-11029.

Visualizing the Mechanism of Action

The following diagram illustrates the normal viral glycoprotein folding pathway and the point of intervention by IHVR-11029.

Caption: Mechanism of IHVR-11029 action on viral glycoprotein folding.

Experimental Protocols for Assessing IHVR-11029 Activity

To evaluate the role of IHVR-11029 in inducing viral glycoprotein misfolding and its consequent antiviral effect, a series of biochemical and cell-based assays are required.

In Vitro α-Glucosidase Inhibition Assay

This assay directly measures the inhibitory effect of IHVR-11029 on α-glucosidase activity.

Principle: The enzyme α-glucosidase hydrolyzes a chromogenic substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), to produce p-nitrophenol, which has a yellow color and can be quantified by measuring absorbance at 405 nm.[18] The presence of an inhibitor like IHVR-11029 will reduce the rate of this reaction.[18]

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate Buffer: 0.1 M sodium phosphate buffer, pH 6.8.

  • Enzyme Solution: Dissolve α-glucosidase from Saccharomyces cerevisiae in phosphate buffer to a final concentration of 0.2 units/mL.[19]

  • Substrate Solution: Dissolve pNPG in phosphate buffer to a final concentration of 5 mM.[18]

  • Test Compound: Prepare a stock solution of IHVR-11029 in a suitable solvent (e.g., DMSO or water) and create a serial dilution.

  • Positive Control: Acarbose or another known α-glucosidase inhibitor.[19]

  • Stop Solution: 0.1 M Sodium Carbonate (Na2CO3).[18]

• Assay Procedure (96-well plate format):

  • Add 50 µL of phosphate buffer to each well.

  • Add 10 µL of the serially diluted IHVR-11029, positive control, or solvent control (for 0% inhibition) to the respective wells.

  • Add 20 µL of the α-glucosidase solution to each well.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of the pNPG substrate solution to all wells.

  • Incubate the plate at 37°C for 30 minutes.[20]

  • Terminate the reaction by adding 50 µL of the stop solution.

• Data Analysis:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the IC50 value (the concentration of IHVR-11029 that inhibits 50% of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the compound concentration.[21]

Cell-Based Antiviral Efficacy Assay

This assay determines the ability of IHVR-11029 to inhibit viral replication in a cellular context.

Principle: Host cells are infected with the virus of interest and treated with varying concentrations of IHVR-11029. The extent of viral replication is then quantified by measuring viral RNA levels, viral protein expression, or the yield of infectious virus particles.[22][23]

Step-by-Step Methodology (using qRT-PCR for viral RNA quantification):

• Cell Culture and Infection:

  • Seed a suitable host cell line (e.g., Huh7.5 for Dengue virus, Vero E6 for Ebola virus) in 96-well plates and grow to 80-90% confluency.

  • Prepare serial dilutions of IHVR-11029 in cell culture medium.

  • Pre-treat the cells with the diluted compound for 2-4 hours.

  • Infect the cells with the virus at a pre-determined multiplicity of infection (MOI), for example, 0.1.[17]

  • After a 1-2 hour adsorption period, remove the inoculum and add fresh medium containing the corresponding concentrations of IHVR-11029.

• Incubation and Sample Collection:

  • Incubate the plates for a period appropriate for the virus replication cycle (e.g., 48-72 hours).

  • At the end of the incubation, harvest the cell supernatant to measure infectious virus yield (e.g., by plaque assay) or lyse the cells for RNA extraction.

• RNA Extraction and qRT-PCR:

  • Extract total RNA from the cell lysates using a commercial kit.

  • Perform a one-step quantitative reverse transcription PCR (qRT-PCR) using primers and probes specific for a viral gene and a host housekeeping gene (e.g., GAPDH or β-actin) for normalization.[17]

• Data Analysis:

  • Calculate the relative viral RNA levels for each treatment condition compared to the untreated control.

  • Determine the EC50 value (the concentration of IHVR-11029 that reduces viral replication by 50%).

Analysis of Viral Glycoprotein Processing

This assay directly assesses the effect of IHVR-11029 on the glycosylation state of a specific viral glycoprotein.

Principle: The N-linked glycans of glycoproteins that are retained in the ER are typically of the high-mannose type and are sensitive to digestion by Endoglycosidase H (Endo H). Conversely, glycoproteins that have been processed through the Golgi apparatus have complex-type glycans that are resistant to Endo H. Inhibition of α-glucosidases by IHVR-11029 will trap viral glycoproteins in the ER with high-mannose glycans, thus increasing their sensitivity to Endo H.[14]

Step-by-Step Methodology:

• Cell Treatment and Lysis:

  • Infect host cells with the virus and treat with an effective concentration of IHVR-11029 (e.g., at or above the EC50) or a vehicle control.

  • At an appropriate time post-infection, lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Endo H Digestion:

  • Quantify the protein concentration in each lysate.

  • Take equal amounts of protein from each sample and divide them into two aliquots.

  • Treat one aliquot with Endo H according to the manufacturer's protocol. Leave the other aliquot untreated.

• Western Blot Analysis:

  • Separate the proteins from both the treated and untreated lysates by SDS-PAGE.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Probe the membrane with a primary antibody specific for the viral glycoprotein of interest.

  • Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.

• Data Analysis:

  • In the untreated samples, the glycoprotein should appear as a specific band.

  • In the Endo H-treated control (no IHVR-11029), a significant portion of the glycoprotein may be resistant, showing no or a minor shift in molecular weight.

  • In the Endo H-treated IHVR-11029 sample, the glycoprotein band should show a significant downward shift in molecular weight, indicating the removal of high-mannose glycans and confirming its retention in the ER.[14][24]

Workflow Visualization

Caption: Workflow for evaluating the activity of IHVR-11029.

Data Presentation and Interpretation

The following tables provide a template for summarizing the quantitative data obtained from the described experiments.

Table 1: In Vitro α-Glucosidase Inhibition by IHVR-11029

Compound	IC50 (µM)
IHVR-11029	Insert Value ± SD
Acarbose	Insert Value ± SD

Table 2: Antiviral Activity of IHVR-11029 against [Virus Name]

Compound	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
IHVR-11029	Insert Value ± SD	Insert Value ± SD	Calculate Value
Favipiravir*	Insert Value ± SD	Insert Value ± SD	Calculate Value

*Favipiravir or another relevant antiviral can be used as a positive control. CC50 (50% cytotoxic concentration) should be determined in parallel using a standard cytotoxicity assay (e.g., MTS or CTG).

Conclusion and Future Directions

IHVR-11029 represents a promising class of host-directed antiviral agents with the potential for broad-spectrum activity. Its mechanism of action, the inhibition of ER α-glucosidases, leads to the misfolding of viral glycoproteins, a critical component for the replication of numerous enveloped viruses. The experimental framework provided in this guide offers a robust system for the characterization and validation of IHVR-11029 and similar compounds.

Future research should focus on in vivo efficacy studies in relevant animal models of viral diseases.[16] Furthermore, combination therapies, pairing IHVR-11029 with direct-acting antivirals that target viral enzymes, could offer a synergistic effect and a powerful strategy to combat viral infections and the emergence of resistance.[16] The continued exploration of host-directed therapies like IHVR-11029 is a critical endeavor in the development of the next generation of antiviral drugs.

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• Sayce, A. C., Alonzi, D. S., & Zitzmann, N. (2016). Mechanisms of Antiviral Activity of Iminosugars Against Dengue Virus. PMC. [Link]

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• Pan, C., et al. (2010). Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry by Altering the Glycan Processing of Angiotensin I-Converting Enzyme 2. Antimicrobial Agents and Chemotherapy. [Link]

• Courageot, M. P., Frenkiel, M. P., & Desprès, P. (2000). α-Glucosidase Inhibitors Reduce Dengue Virus Production by Affecting the Initial Steps of Virion Morphogenesis in the Endoplasmic Reticulum. Journal of Virology. [Link]

• Zitzmann, N., Mehta, A. S., Carrouée, S., Block, T. M., & Dwek, R. A. (1999). α-glucosidase inhibitors as potential broad based anti-viral agents. Zitzmann lab. [Link]

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• Pan, W. T., et al. (1983). Castanospermine inhibits the processing of the oligosaccharide portion of the influenza viral hemagglutinin. PubMed. [Link]

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• Li, Y., et al. (2021). Emerging strategies for the activity assay and inhibitor screening of alpha-glucosidase. TrAC Trends in Analytical Chemistry. [Link]

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• Al-Shujairi, A., et al. (2025). In vitro α-glucosidase inhibition, molecular dynamics and docking study of phenyl carbamoyl methoxy thiosemicarbazone derivatives as potential anti-diabetic agents. PMC. [Link]

• Sasmal, A., et al. (2021). Exploring the Potential of Chemical Inhibitors for Targeting Post-translational Glycosylation of Coronavirus (SARS-CoV-2). PMC. [Link]

• Chang, J., et al. (2011). Novel Imino Sugar Derivatives Demonstrate Potent Antiviral Activity against Flaviviruses. Antimicrobial Agents and Chemotherapy. [Link]

• Carletti, T., et al. (2021). Endoplasmic Reticulum Chaperones in Viral Infection: Therapeutic Perspectives. Microbiology and Molecular Biology Reviews. [Link]

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• Koslover, E. F. (2021). Design principles for the glycoprotein quality control pathway. PLOS Computational Biology. [Link]

• Watanabe, Y., et al. (2020). α-glucosidase inhibitors as host-directed antiviral agents with potential for the treatment of COVID-19. Portland Press. [Link]

• Shrestha, N., & Seo, C. (2025). Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection. PMC. [Link]

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Host-Directed Antiviral Therapeutics: A Technical Whitepaper on the Pharmacodynamics and Methodologies of IHVR-11029

Executive Summary

The historical paradigm of antiviral drug development has heavily favored Direct-Acting Antivirals (DAAs). However, DAAs are frequently undermined by the rapid mutation rates of RNA viruses, leading to therapeutic resistance. As a Senior Application Scientist specializing in viral entry and glycoprotein maturation, I advocate for a shift toward Host-Directed Therapies (HDTs). By targeting the host cellular machinery that viruses hijack—specifically the Endoplasmic Reticulum Quality Control (ERQC) system—we establish an exceptionally high genetic barrier to resistance.

This whitepaper provides an in-depth technical analysis of IHVR-11029 (CAS 1383152-30-4) , a rationally designed N-alkylated iminosugar. We will deconstruct its physicochemical properties, its mechanism of action as an ER α-glucosidase inhibitor, and the self-validating laboratory methodologies required to evaluate its efficacy.

Physicochemical Properties & Structural Rationality

IHVR-11029 is a semisynthetic derivative of Deoxynojirimycin (DNJ), specifically engineered to overcome the pharmacokinetic limitations of early-generation iminosugars.

The Causality of Chemical Design: Parent compounds like DNJ are highly hydrophilic, which results in rapid renal clearance and poor penetration into the Endoplasmic Reticulum (ER) where their target enzymes reside. To solve this, IHVR-11029 was synthesized with a specific lipophilic tail—a (2,5-difluorophenoxy)hexyl side chain 1. This modification serves a dual purpose: it drastically improves membrane permeability and anchors the molecule within the hydrophobic pocket adjacent to the active site of ER α-glucosidases, increasing target affinity by orders of magnitude without inhibiting host cytochrome P450 enzymes 2.

Table 1: Physicochemical & Structural Properties

Property	Value
CAS Registry Number	1383152-30-4
Molecular Weight	375.41 g/mol
Molecular Formula	C18H27F2NO5
IUPAC Name	(2R,3R,4R,5S)-1-(6-(2,5-Difluorophenoxy)hexyl)-2-(hydroxymethyl)piperidine-3,4,5-triol
Compound Class	N-alkylated iminosugar (phenylether DNJ derivative)
Storage Requirements	-80°C (6 months) or -20°C (1 month), protected from light, under nitrogen.

Note on Storage: The requirement to store IHVR-11029 under nitrogen at -80°C is critical. Oxidation of the phenylether moiety or degradation of the chiral piperidine ring will result in a rapid loss of stereospecific binding to the α-glucosidase active site, rendering in vitro assays irreproducible.

Mechanism of Action: Disruption of the ERQC Pathway

Enveloped viruses (such as Ebola, Dengue, and SARS-CoV-2) rely on heavily glycosylated surface proteins to mediate cell entry. These nascent viral glycoproteins are synthesized in the host ER with a precursor oligosaccharide tag ( Glc3​Man9​GlcNAc2​ ).

For the glycoprotein to fold correctly, it must interact with the calnexin/calreticulin chaperone system. However, this interaction is strictly dependent on the trimming of the terminal glucose residues by ER α-Glucosidase I (cleaves the outermost α-1,2-linked glucose) and ER α-Glucosidase II (cleaves the inner α-1,3-linked glucoses).

IHVR-11029 acts as a potent, competitive inhibitor of these host enzymes. By blocking glucose cleavage, the viral glycoproteins retain their bulky terminal glycans, fail to bind calnexin, and misfold. The host cell recognizes these misfolded proteins and targets them for Endoplasmic Reticulum-Associated Degradation (ERAD), severely impairing virion morphogenesis and secretion 3.

Fig 1: Mechanism of IHVR-11029 disrupting the ER Quality Control (ERQC) pathway.

Antiviral Spectrum and Pharmacological Efficacy

Because IHVR-11029 targets a highly conserved host pathway rather than a virus-specific polymerase or protease, it exhibits remarkable broad-spectrum efficacy. In vivo studies have demonstrated that IHVR-11029 significantly reduces mortality in lethal mouse models of Marburg (MARV) and Ebola (EBOV) viruses 2.

Furthermore, recent data indicates that IHVR-11029 not only impairs viral spike proteins but also alters the glycan processing of the host ACE2 receptor, thereby inhibiting the entry of coronaviruses like SARS-CoV and HCoV-NL63 without downregulating ACE2 surface expression 4.

Table 2: Pharmacological Profile & Antiviral Efficacy

Parameter / Target	Potency ( EC50​ / IC50​ )	Clinical / Mechanistic Significance
ER α-Glucosidase I	0.09 μM	Primary mechanistic target; highly potent compared to parent CM-10-18 (0.54 μM).
Dengue Virus (DENV)	0.75 μM	Broad-spectrum efficacy against Flaviviridae.
Bovine Viral Diarrhea Virus (BVDV)	1.3 μM	Established surrogate model for Hepatitis C Virus (HCV).
Tacaribe Virus (TCRV)	3.3 μM	Demonstrates efficacy against Arenaviridae.

Experimental Methodologies: A Self-Validating Protocol

When evaluating host-directed glycosylation inhibitors, standard viral plaque assays are insufficient because they cannot distinguish between entry inhibition, replication failure, or assembly defects.

To isolate the specific effect of IHVR-11029 on glycoprotein maturation, we utilize a Pseudotyped Lentiviral Transduction Assay coupled with Endoglycosidase Digestion . Why this matters (Causality): A pseudovirus uncouples viral entry/fusion from replication. By using lentiviral cores pseudotyped with a specific viral envelope (e.g., SARS-CoV Spike), any reduction in signal is definitively linked to defective spike-mediated entry.

Protocol: In Vitro Assessment of Target Engagement and Glycan Maturation

Phase 1: Cell Preparation & Treatment

• Seeding: Plate permissive target cells (e.g., Huh-7 or HEK293T-ACE2) at 1×105 cells/well in a 6-well format. Allow 24 hours for adherence.

• Compound Preparation: Reconstitute IHVR-11029 in anhydrous DMSO to a 10 mM stock. Critical Step: Ensure final DMSO concentration in culture does not exceed 0.1% to prevent solvent-induced cytotoxicity.

• Pre-treatment: Incubate cells with serial dilutions of IHVR-11029 (0.01 μM to 10 μM) for 1 hour prior to infection to ensure steady-state ER saturation.

Phase 2: Transduction & Harvest 4. Infection: Introduce the luciferase-encoding pseudovirus at a Multiplicity of Infection (MOI) of 0.5. 5. Incubation: Maintain cultures for 48–72 hours at 37°C. 6. Lysis: Harvest cells using a mild non-denaturing lysis buffer (e.g., 1% NP-40) supplemented with protease inhibitors.

Phase 3: Self-Validating Glycan Analysis (The Internal Control) To prove that IHVR-11029 successfully inhibited ER α-glucosidases, we must analyze the glycan structures on the synthesized proteins. 7. Enzymatic Digestion: Split the lysate into three aliquots:

• Aliquot A: Untreated control.

• Aliquot B: Treated with Endo H (Endoglycosidase H).

• Aliquot C: Treated with PNGase F (Peptide:N-glycosidase F).

• Western Blotting: Resolve the aliquots via SDS-PAGE and probe for the viral glycoprotein.

  • The Logic: Endo H only cleaves high-mannose, ER-retained glycans. Mature glycoproteins that have successfully bypassed the ER and reached the Golgi are Endo H resistant. If IHVR-11029 is actively inhibiting ER α-glucosidase, the glycoproteins will be trapped in their high-mannose state and will show a distinct mass shift (sensitivity) upon Endo H treatment. PNGase F removes all N-glycans and serves as the absolute molecular weight baseline.

Fig 2: Self-validating workflow for evaluating IHVR-11029 target engagement.

Conclusion

IHVR-11029 represents a critical advancement in host-directed antiviral pharmacology. By rationally modifying the iminosugar scaffold with a phenylether tail, researchers have achieved nanomolar potency against ER α-glucosidases while maintaining a favorable ADME profile. As viral resistance to DAAs continues to threaten global health security, molecules like IHVR-11029 provide a robust, pan-viral blueprint for future pandemic preparedness.

References

• Source: medchemexpress.
• Source: nih.
• Title: N-Alkyl Derivatives of Deoxynojirimycin (DNJ)
• Source: asm.

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. journals.asm.org [journals.asm.org]

Host-Targeted Antiviral Therapeutics: The Discovery, Mechanism, and Evolution of the Iminosugar IHVR-11029

Abstract: The limitations of direct-acting antivirals (DAAs)—namely, their narrow spectrum of activity and high susceptibility to viral mutational escape—have catalyzed a paradigm shift toward host-targeted therapeutics. This whitepaper provides an in-depth technical analysis of IHVR-11029, a highly potent deoxynojirimycin (DNJ) derivative. By acting as a competitive inhibitor of Endoplasmic Reticulum (ER) α -glucosidases, IHVR-11029 disrupts the calnexin/calreticulin-mediated folding pathway of viral N-linked glycoproteins. We explore its structural discovery, mechanistic pharmacodynamics, and the self-validating experimental protocols used to quantify its broad-spectrum efficacy against hemorrhagic fever viruses and coronaviruses.

The Evolution of Iminosugars: From DNJ to CM-10-18

Viruses with small genomes rely heavily on the host’s post-translational machinery to properly fold and assemble their envelope glycoproteins[1]. The Endoplasmic Reticulum (ER) α -glucosidase I and II are critical enzymes in this pathway. They sequentially trim terminal glucose residues from the Glc3​Man9​GlcNAc2​ oligosaccharide precursor attached to nascent polypeptides[2]. This trimming is the obligatory first step for the glycoprotein to engage with calnexin (CNX) and calreticulin (CRT), the ER chaperones responsible for correct folding[3].

Early efforts to inhibit this pathway utilized 1-deoxynojirimycin (DNJ), a natural iminosugar alkaloid, and its N-alkylated derivatives like N-butyl-DNJ (miglustat)[2]. While miglustat demonstrated proof-of-concept antiviral activity, its low potency and high gastrointestinal toxicity limited its clinical utility for acute viral infections[2]. To address this, researchers synthesized CM-10-18, an N-alkylated DNJ derivative that showed improved efficacy and successfully protected mice against lethal Dengue virus (DENV) challenges[4]. However, to combat highly pathogenic Viral Hemorrhagic Fevers (VHFs) like Ebola (EBOV) and Marburg (MARV), a compound with superior lipophilicity, ER penetration, and target affinity was required.

Discovery and Structural Optimization of IHVR-11029

The discovery of IHVR-11029 was the result of a rational Structure-Activity Relationship (SAR) campaign evaluating 120 novel derivatives of the parent compound, CM-10-18[4]. The objective was to modify the N-alkyl chain to enhance hydrophobic interactions within the active site of α -glucosidase I, thereby lowering the IC50​ while maintaining a favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Through this screening, researchers identified IHVR-11029 —chemically designated as (2R,3R,4R,5S)-1-(6-(2,5-Difluorophenoxy)hexyl)-2-(hydroxymethyl)piperidine-3,4,5-triol (a phenylether DNJ)[5]. The addition of the 2,5-difluorophenoxy group to the hexyl chain dramatically increased the molecule's potency.

Quantitative Pharmacodynamics & Efficacy

The structural modifications in IHVR-11029 resulted in a near 6-fold increase in target affinity compared to its parent compound, exhibiting an IC50​ of 0.09 μ M against ER α -glucosidase I[6].

Table 1: Comparative Pharmacodynamics and In Vivo Efficacy of DNJ Derivatives

Compound	Structural Modification	Target Enzyme	IC50​ ( μ M)	In Vivo Efficacy (Mouse Models)	Microsomal Stability
CM-10-18	N-alkyl backbone	ER α -Glucosidase I	0.54 ± 0.12	DENV survival	Moderate
IHVR-11029	2,5-Difluorophenoxyhexyl	ER α -Glucosidase I	0.09 ± 0.02	EBOV, MARV survival[4]	High (79-93% at 60m)[4]
IHVR-17028	Pivalamide substitution	ER α -Glucosidase I	0.48 ± 0.09	EBOV, MARV survival[4]	Low (Rat), High (Human)[4]

Data synthesized from in vitro enzymatic assays and murine survival studies[4].

Mechanism of Action: Shunting Viral Glycoproteins to ERAD

IHVR-11029 acts as a host-targeted antiviral by competitively binding to the active site of ER α -glucosidases[7]. Because viral envelope proteins (such as EBOV GP, SARS-CoV-2 Spike, and DENV E) are heavily glycosylated, they are exquisitely sensitive to glucosidase inhibition[8].

When IHVR-11029 blocks glucose trimming, the viral glycoproteins cannot bind to calnexin. Consequently, they remain unfolded or misfolded. The host cell detects these misfolded proteins and shunts them into the Endoplasmic Reticulum-Associated Degradation (ERAD) pathway, where they are ubiquitinated and destroyed by the proteasome[7]. Furthermore, recent studies indicate that IHVR-11029 also alters the glycan processing of host cellular receptors (such as ACE2), creating a dual-layered defense that impairs both viral assembly and viral entry[8].

Caption: Mechanism of Action: IHVR-11029 disrupts ER α-glucosidase, shunting viral glycoproteins to ERAD.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the evaluation of IHVR-11029 relies on self-validating experimental systems. The following protocols detail the causality and internal controls required to accurately profile this compound.

Protocol 1: In Vitro ER α -Glucosidase I Inhibition Kinetics

Objective: Isolate the direct biochemical interaction between IHVR-11029 and the target enzyme to determine the IC50​ , free from cellular permeability variables. Causality & Controls: Castanospermine is used as a positive control for inhibition. A vehicle-only (DMSO) well serves as the baseline for maximum enzyme velocity ( Vmax​ ).

• Preparation: Reconstitute recombinant human ER α -glucosidase I in a 50 mM sodium phosphate buffer (pH 6.8) to mimic the slightly acidic environment of the ER lumen.

• Compound Titration: Prepare a 10-point serial dilution of IHVR-11029 (0.001 μ M to 10 μ M) in DMSO. Ensure final DMSO concentration remains ≤1% to prevent solvent-induced enzyme denaturation.

• Substrate Introduction: Add the fluorogenic substrate 4-methylumbelliferyl- α -D-glucopyranoside (4-MU- α -Glc).

• Kinetic Measurement: Monitor the cleavage of the substrate into fluorescent 4-methylumbelliferone in real-time using a microplate reader (Ex: 360 nm / Em: 460 nm) at 37°C for 30 minutes.

• Validation: Calculate the IC50​ using a four-parameter logistic (4PL) non-linear regression model. The reduction in fluorescence velocity directly correlates to the competitive occupation of the enzyme's active site by IHVR-11029[4].

Protocol 2: Viral Pseudoparticle Transduction & Membrane Fusion Assay

Objective: Quantify the broad-spectrum antiviral entry inhibition of IHVR-11029 without the need for BSL-4 containment. Causality & Controls: Utilizing lentiviral pseudoparticles bearing specific viral envelopes (e.g., EBOV GP or SARS-CoV Spike) isolates the entry and fusion steps of the viral life cycle. An VSV-G pseudotyped lentivirus is used as a control, as VSV-G folding is largely independent of ER α -glucosidases.

• Pre-treatment: Seed target cells (e.g., ACE2-expressing HEK-293T cells) and pre-treat with 10 μ M IHVR-11029 for 72 hours. Rationale: This extended pre-treatment ensures the depletion of pre-existing, properly glycosylated host receptors (like ACE2) and guarantees the ER environment is fully saturated with the inhibitor[8].

• Inoculation: Infect the treated cells with luciferase-encoding lentiviral pseudoparticles.

• Incubation: Maintain the cells in media containing IHVR-11029 for an additional 48 hours to allow for viral integration and reporter gene expression.

• Quantification: Lyse the cells and measure luminescence. A selective reduction in signal for EBOV/SARS-CoV pseudotypes, but not VSV-G, validates that IHVR-11029 specifically impairs N-linked glycan-dependent viral entry[8].

Caption: Experimental workflow for the discovery and validation of IHVR-11029 from CM-10-18.

Clinical Implications and Future Directions

The discovery of IHVR-11029 represents a critical milestone in the development of broad-spectrum, host-targeted antivirals. By demonstrating significant mortality reduction in highly lethal MARV and EBOV mouse models[7], IHVR-11029 proves that targeting host cellular machinery is a viable strategy for treating Viral Hemorrhagic Fevers.

Furthermore, recent investigations have highlighted the utility of ER α -glucosidase inhibitors against emerging respiratory pathogens. IHVR-11029 has been shown to significantly inhibit the transduction of SARS-CoV and HCoV-NL63 by altering the N-linked glycan structure of the ACE2 receptor, thereby impairing membrane fusion[1]. Because the host genome mutates at a fraction of the rate of viral genomes, therapies like IHVR-11029 present a high genetic barrier to resistance, making them invaluable assets for pandemic preparedness and rapid-response therapeutic stockpiles.

References

• Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses PubMed Central (PMC) - NIH[Link]

• IHVR-11029 | Metabolic Enzyme/Protease DC Chemicals[Link]

• Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection MDPI [Link]

• Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry Antimicrobial Agents and Chemotherapy - ASM Journals [Link]

• Targeting Crucial Host Factors of SARS-CoV-2 ACS Infectious Diseases[Link]

• N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update MDPI / NIH [Link]

• Structure of deoxynojirimycin (DNJ) and its first studied N-alkyl derivatives ResearchGate[Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic Enzyme/Protease | DC Chemicals [dcchemicals.com]
• 7. Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection [mdpi.com]
• 8. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Application Note: Preparation of IHVR-11029 Stock Solutions in DMSO

Introduction

IHVR-11029 is a potent small molecule inhibitor of endoplasmic reticulum (ER) α-glucosidases, demonstrating significant antiviral activity against a spectrum of hemorrhagic fever viruses.[1] As a derivative of deoxynojirimycin (DNJ), its mechanism relies on the disruption of proper glycoprotein folding of viral envelope proteins, a critical step in the viral lifecycle.[2][3] Accurate and consistent preparation of stock solutions is paramount for achieving reproducible results in downstream applications, including antiviral assays, mechanism-of-action studies, and high-throughput screening.

Dimethyl sulfoxide (DMSO) is the recommended solvent for IHVR-11029 due to its excellent solvating power for a wide range of organic molecules. However, the unique properties of DMSO, such as its hygroscopicity and potential for cellular toxicity at high concentrations, necessitate a standardized and carefully executed protocol. This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to prepare, store, and handle IHVR-11029 stock solutions, ensuring the integrity and reliability of experimental outcomes.

Physicochemical Properties and Safety Considerations

Before handling, it is crucial to be familiar with the properties of IHVR-11029 and the solvent. This knowledge informs the entire protocol, from calculation to storage.

Table 1: Physicochemical Data for IHVR-11029

Property	Value	Source
Molecular Weight	375.41 g/mol	[1]
CAS Number	1383152-30-4	[1]
Appearance	Solid
Purity	Typically ≥98% (Verify with Certificate of Analysis)	[1]

Safety First: Essential Precautions

Trustworthiness through Safety: A reliable experiment is a safe experiment. Adherence to safety protocols prevents contamination, degradation of the compound, and, most importantly, protects the researcher.

• IHVR-11029: The toxicological properties of IHVR-11029 have not been fully elucidated. As with any research chemical, it should be treated as potentially hazardous. Always obtain and thoroughly review the Safety Data Sheet (SDS) from your supplier before use.[1]

• Dimethyl Sulfoxide (DMSO): DMSO is an exceptional solvent that can readily penetrate the skin and other biological membranes. This property means it can carry dissolved substances with it. Therefore, never handle DMSO or its solutions without appropriate chemical-resistant gloves (nitrile is common, but check for compatibility).

• Personal Protective Equipment (PPE): Standard laboratory PPE, including a lab coat, safety glasses, and gloves, is mandatory throughout the procedure. All weighing and initial dissolution steps should ideally be performed in a chemical fume hood or a ventilated enclosure.

Materials and Equipment

Successful preparation relies on using the right tools. Ensure all equipment is calibrated and materials are of the appropriate grade.

Table 2: Required Materials and Equipment

Item	Specification	Rationale
Compound	IHVR-11029 powder	---
Solvent	Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7%	Anhydrous grade is critical as water can decrease the solubility of many organic compounds and potentially cause degradation.[4]
Balance	Calibrated Analytical Balance (readability to 0.1 mg or better)	Ensures accurate weighing for precise final concentration.
Tubes	Sterile, conical-bottom microcentrifuge tubes or amber glass vials	Sterile tubes prevent microbial contamination. Amber vials protect light-sensitive compounds.
Pipettes	Calibrated P1000, P200, P20 micropipettes	For accurate liquid handling.
Pipette Tips	Sterile, low-retention filter tips	Prevents cross-contamination and ensures accurate volume transfer.
Vortex Mixer	Standard laboratory vortexer	Provides mechanical agitation to facilitate dissolution.
Sonicator	Water bath sonicator (Optional)	Aids in dissolving compounds that are difficult to solubilize.
Water Bath	37°C Water Bath (Optional)	Gentle warming can increase solubility, but must be used with caution.
Storage	-20°C and -80°C Freezers	For short-term and long-term storage of the prepared stock solution.

Protocol: Preparation of a 10 mM IHVR-11029 Stock Solution

This protocol details the preparation of a standard 10 mM stock solution, a common starting concentration for serial dilutions in biological assays.

The Foundational Calculation

Expertise in Precision: The accuracy of all subsequent dilutions depends on this initial calculation. The goal is to determine the mass of IHVR-11029 powder needed to achieve a 10 mM concentration in a specific volume of DMSO.

The core formula is: Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) / 1000

Worked Example for 1 mL of 10 mM Stock:

• Desired Concentration = 10 mM

• Final Volume = 1 mL

• Molecular Weight of IHVR-11029 = 375.41 g/mol

Mass (mg) = 10 mM × 1 mL × 375.41 g/mol / 1000 = 3.7541 mg

Therefore, you will need to weigh approximately 3.75 mg of IHVR-11029.

Step-by-Step Methodology

• Preparation: Put on all required PPE. Prepare a clean workspace, preferably within a chemical fume hood. Label a sterile microcentrifuge tube with the compound name, concentration (10 mM), solvent (DMSO), and date.

• Weighing: Tare a new, clean weigh boat on the analytical balance. Carefully weigh out the calculated mass (e.g., 3.75 mg) of IHVR-11029 powder.

  • Causality Note: Weighing the compound directly into the final tube is possible but can be challenging. Using a weigh boat and ensuring complete transfer is often more practical and accurate.

• Transfer: Carefully transfer the weighed powder into the pre-labeled sterile tube. Tap the weigh boat gently to ensure all powder is transferred.

• Dissolution: Using a calibrated pipette, add the calculated volume of anhydrous DMSO (e.g., 1.0 mL) to the tube containing the IHVR-11029 powder.

• Mixing: Close the tube cap tightly and vortex the solution for 1-2 minutes. Visually inspect the solution against a light source. It should be clear and free of any visible particulates.

• Troubleshooting (If Necessary): If the compound does not fully dissolve after vortexing, proceed to one of the following steps:

  • Sonication: Place the tube in a room temperature water bath sonicator and sonicate for 5-10 minute intervals. Check for dissolution after each interval.

  • Gentle Warming: If sonication is insufficient, place the tube in a 37°C water bath for 5-10 minutes. Vortex again. Caution: Only apply gentle heat if you are confident the compound is thermally stable. Prolonged heating can degrade sensitive molecules.

• Final Inspection: Once the solution is clear, it is ready for aliquoting. A clear solution is the primary self-validating checkpoint of a successful preparation.

Workflow Visualization

This diagram outlines the logical flow of the stock solution preparation protocol.

Caption: Workflow for IHVR-11029 Stock Solution Preparation.

Quality Control and Long-Term Storage

Authoritative Storage for Compound Stability: The stability of your stock solution directly impacts experimental validity. Improper storage is a common source of experimental failure.

• Aliquoting: To avoid the detrimental effects of repeated freeze-thaw cycles, which can cause compound degradation and solvent hydration, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile tubes.

• Storage Conditions:

  • Short-term (≤ 1 month): Store aliquots at -20°C .[1]

  • Long-term (> 1 month): For maximum stability, store aliquots at -80°C for up to 6 months.[1]

• Protection: Protect the stock solutions from light by storing them in a dark freezer or using amber vials.[1]

Proper Usage in Downstream Applications

• Thawing: Thaw a single aliquot at room temperature just before use. Once thawed, gently vortex to ensure homogeneity before opening. Do not refreeze and reuse a thawed aliquot.

• Dilution Strategy: DMSO can cause compounds to precipitate when diluted rapidly into aqueous buffers or cell culture media. To prevent this, perform serial dilutions in 100% DMSO first to get closer to your final working concentration. Then, add this lower-concentration DMSO stock to your aqueous medium while mixing to facilitate dispersion.

• Final DMSO Concentration: High concentrations of DMSO can be cytotoxic or cause unintended biological effects. The final concentration of DMSO in your assay (e.g., in a cell culture well) should be kept as low as possible, typically below 0.5% , with <0.1% being ideal .

• Vehicle Control: Crucially , always include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as your experimental samples to account for any effects of the solvent itself.

References

• Cimino, C., et al. (2026). N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update. Viruses, 18(2), 143. [Link]

• Read by QxMD. (2026). N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update. [Link]

• Synthesis and Evaluation of Phenyltriazole-Deoxynojirimycin Hybrids as Potent α-Glucosidase Inhibitors - PMC. National Center for Biotechnology Information. [Link]

• Synthesis, in vitro inhibitory activity, kinetic study and molecular docking of novel N-alkyl–deoxynojirimycin derivatives as potential α-glucosidase inhibitors - PMC. National Center for Biotechnology Information. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update [mdpi.com]
• 3. login.medscape.com [login.medscape.com]
• 4. selleckchem.com [selleckchem.com]

Application Note: In Vitro Antiviral Assay Protocol for Dengue Virus Using the ER α-Glucosidase Inhibitor IHVR-11029

Introduction & Mechanistic Rationale

Dengue virus (DENV) is a positive-sense RNA virus whose replication cycle relies heavily on the host’s endoplasmic reticulum (ER) machinery. The viral envelope (E), pre-membrane (prM), and non-structural protein 1 (NS1) are heavily glycosylated and require the host's calnexin/calreticulin chaperone system for proper folding 1[1].

IHVR-11029 is a potent, iminosugar-based host-targeted antiviral compound. It acts as a glucomimetic that competitively inhibits ER α-glucosidases I and II 2[2]. By preventing the sequential trimming of terminal glucose residues on N-linked glycans, IHVR-11029 disrupts the interaction between viral glycoproteins and ER chaperones. This leads to profound misfolding of critical viral proteins (especially prM/E and NS1), triggering ER-associated degradation (ERAD) and ultimately halting the secretion of infectious virions3[3].

Mechanism of IHVR-11029 inhibiting DENV replication via ER α-glucosidase blockade.

Experimental Design & Causality (E-E-A-T)

To ensure a self-validating and scientifically rigorous protocol, specific experimental choices must be made based on the compound's mechanism of action:

• Cell Line Selection (Huh7): Human hepatoma (Huh7) cells are highly permissive to DENV infection and possess robust, endogenous ER glycosylation machinery. This makes them the ideal physiological model for evaluating host-targeted glucomimetics compared to non-human or non-hepatic lines.

• Readout Causality (Plaque Assay vs. RT-qPCR): Because IHVR-11029 acts late in the viral life cycle (post-translational modification and assembly) rather than inhibiting the viral RNA-dependent RNA polymerase, measuring extracellular viral RNA via RT-qPCR will likely yield false negatives. Misfolded, non-infectious virions or naked RNA may still be released. Therefore, a functional assay that quantifies infectious particles (Plaque Assay) is strictly required to accurately determine the half-maximal effective concentration (EC50).

• Mandatory Cytotoxicity Control: Host-targeted antivirals carry an inherent risk of inducing ER stress and host cell toxicity. To prove that the reduction in viral plaques is due to specific antiviral mechanisms and not generalized host cell death, a parallel cytotoxicity assay (e.g., CellTiter-Glo) is mandatory. The Selectivity Index (SI = CC50 / EC50) must be calculated.

Quantitative Pharmacological Profile

The following table summarizes the expected in vitro pharmacological parameters for IHVR-11029 based on established literature 4[4].

Parameter	Value	Target / Assay Context
Enzymatic EC50	~0.09 μM	Cell-free ER α-glucosidase inhibition assay
Antiviral EC50	~0.75 μM	DENV-infected cell culture (Plaque Reduction)
Cytotoxicity (CC50)	>100 μM	Uninfected Huh7 cells (Viability Assay)
Selectivity Index (SI)	>133	CC50 / Antiviral EC50
Storage (Stock)	-80°C (6 months)	10 mM in DMSO, protected from light

Experimental Workflow

Step-by-step workflow for evaluating IHVR-11029 antiviral efficacy and cytotoxicity.

Detailed Step-by-Step Protocol

Phase 1: Cell Seeding and Compound Preparation

• Cell Seeding: Cultivate Huh7 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin. Seed cells into two identical 96-well plates (Plate A for infection, Plate B for cytotoxicity) at a density of 1×104 cells/well. Incubate overnight at 37°C, 5% CO2.

• Compound Dilution: Thaw the 10 mM IHVR-11029 DMSO stock on ice. Prepare a 3-fold serial dilution series in low-serum infection media (DMEM + 2% FBS) ranging from 10 μM down to 0.001 μM. Ensure the final DMSO concentration remains constant (≤0.1%) across all wells to prevent solvent-induced toxicity.

Phase 2: DENV Infection & Treatment

• Infection (Plate A): Aspirate the growth media from Plate A. Wash once with PBS. Add DENV (e.g., DENV-2 New Guinea C strain) at a Multiplicity of Infection (MOI) of 0.1 diluted in 50 μL of low-serum media.

• Mock Infection (Plate B): Add 50 μL of virus-free low-serum media to Plate B.

• Adsorption: Incubate both plates for 1.5 hours at 37°C, gently rocking every 15 minutes to ensure uniform viral distribution.

• Treatment: Aspirate the viral inoculum. Wash the cells twice with PBS to remove unattached virions. Immediately add 100 μL of the pre-prepared IHVR-11029 serial dilutions to the corresponding wells in both Plate A and Plate B. Include vehicle control (0.1% DMSO) and positive control (e.g., Ribavirin or Celgosivir) wells.

• Incubation: Incubate plates for 48 to 72 hours at 37°C, 5% CO2.

Phase 3: Viral Titer Quantification (Plaque Assay)

• Harvesting: After the incubation period, collect the supernatants from Plate A. Centrifuge at 1,500 x g for 5 minutes to remove cellular debris.

• Plaque Assay Setup: Seed Vero cells in 24-well plates until 90% confluent. Prepare 10-fold serial dilutions of the harvested Huh7 supernatants.

• Infection of Vero Cells: Inoculate Vero cells with 100 μL of the diluted supernatants. Incubate for 1 hour at 37°C.

• Overlay: Remove the inoculum and overlay with 1 mL of 1% methylcellulose (or agarose) in MEM containing 2% FBS. Incubate for 5-7 days.

• Fixation & Staining: Fix cells with 4% formaldehyde for 1 hour, remove the overlay, and stain with 1% crystal violet in 20% ethanol. Count the plaques to calculate Plaque Forming Units per mL (PFU/mL).

Phase 4: Cytotoxicity Evaluation (Selectivity Index)

• Viability Assay: To Plate B (and the remaining cells in Plate A if desired), add CellTiter-Glo® Reagent (Promega) equal to the volume of cell culture medium present in each well.

• Luminescence Reading: Mix contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. Record luminescence using a microplate reader.

• Data Analysis: Plot the log concentration of IHVR-11029 against the normalized viral titer (from Phase 3) and normalized cell viability (from Phase 4). Use non-linear regression (curve fit) in software like GraphPad Prism to determine the EC50 and CC50.

References

• Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection MDPI[Link]

• Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry by Altering the Glycan Processing of Angiotensin I-Converting Enzyme 2 Antimicrobial Agents and Chemotherapy - ASM Journals[Link]

• N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update MDPI[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. medchemexpress.com [medchemexpress.com]

Intraperitoneal injection dosing of IHVR-11029 in mice models

Application Note: Intraperitoneal Dosing Strategy and In Vivo Efficacy of IHVR-11029 in Murine Viral Models

Executive Summary

IHVR-11029 is a highly potent, host-directed small molecule antiviral agent. As a phenylether derivative of deoxynojirimycin (DNJ), it functions as a competitive inhibitor of endoplasmic reticulum (ER) α-glucosidase I, exhibiting an in vitro IC50​ of 0.09 μM[1]. By targeting host cellular machinery rather than viral enzymes, IHVR-11029 presents a high barrier to viral resistance and demonstrates broad-spectrum efficacy against heavily glycosylated enveloped viruses, including Ebola (EBOV), Marburg (MARV), Dengue (DENV), and Severe Acute Respiratory Syndrome Coronaviruses (SARS-CoV)[2]. This application note details the mechanistic rationale, formulation dynamics, and a validated step-by-step protocol for the intraperitoneal (IP) administration of IHVR-11029 in murine models.

Mechanistic Rationale: ER Quality Control (ERQC) Disruption

Enveloped viruses hijack the host's ER Quality Control (ERQC) system to synthesize and fold their structural glycoproteins. During N-linked glycosylation, nascent viral glycoproteins are tagged with a precursor oligosaccharide ( Glc3​Man9​GlcNAc2​ ). For the glycoprotein to interact with ER chaperones (calnexin and calreticulin) and fold correctly, the terminal α-1,2-linked glucose must be cleaved by ER α-glucosidase I[2].

IHVR-11029 potently inhibits this exact cleavage event. The causality of its antiviral effect is rooted in this inhibition: without the removal of the terminal glucose, viral glycoproteins cannot enter the calnexin/calreticulin folding cycle. Consequently, the viral proteins remain misfolded, triggering ER-associated degradation (ERAD) or leading to the secretion of structurally impaired, non-infectious virions[3].

Fig 1. Mechanism of IHVR-11029 disrupting viral glycoprotein folding via ER α-glucosidase I inhibition.

Pharmacokinetics & Formulation Dynamics

Why the Intraperitoneal (IP) Route? In vitro Caco-2 permeability assays reveal that IHVR-11029 and its analogs possess high efflux ratios, indicating poor transport from the gastrointestinal lumen into the bloodstream[4]. For acute, lethal viral models (such as EBOV or MARV), relying on oral gavage risks sub-therapeutic systemic exposure. IP injection bypasses gastrointestinal efflux, ensuring rapid systemic absorption and consistent bioavailability critical for survival studies.

Vehicle Selection Causality: IHVR-11029 is a phenylether derivative, making it significantly more lipophilic than its parent compound, DNJ. Formulating it in pure Phosphate-Buffered Saline (PBS) will result in compound precipitation, leading to localized toxicity and erratic absorption in the peritoneal cavity. To resolve this, the protocol utilizes 10% Solutol HS 15 (Kolliphor HS 15) in PBS[4]. Solutol HS 15 is a non-ionic solubilizer that forms stable micelles around the lipophilic drug, maintaining a clear, homogeneous solution that is highly biocompatible for IP administration.

Table 1: Preclinical ADME and Pharmacokinetic Profile of IHVR-11029

Parameter	Value / Observation	Biological Implication
Target ( IC50​ )	0.09 μM (ER α-glucosidase I)	Highly potent target engagement[1].
Plasma Protein Binding	51% - 88% (Mouse)	Favorable serum half-life, ensuring sustained exposure[4].
Microsomal Stability	93% remaining at 60 min	High metabolic stability in murine liver models[4].
CYP450 Inhibition	No significant inhibition at 10 μM	Low risk of drug-drug interactions (DDI)[4].

Detailed Experimental Protocol: IP Dosing in Mice

Materials & Reagents

• Compound: IHVR-11029 (Purity ≥ 95%)[1].

• Vehicle: Solutol HS 15 (Kolliphor HS 15) and sterile 1X PBS (pH 7.4).

• Equipment: Analytical balance, vortex mixer, water bath (37°C), 0.22 μm syringe filters, 1 mL syringes with 27G needles.

Formulation Preparation (Self-Validating System)

• Weighing: Accurately weigh the required amount of IHVR-11029 powder. (Calculation: For a 32 mg/kg dose in a 25 g mouse at a 10 mL/kg injection volume, the target concentration is 3.2 mg/mL).

• Solubilization: Add Solutol HS 15 to constitute exactly 10% of the final desired volume. Vortex vigorously for 2 minutes. If the compound does not fully wet, place the vial in a 37°C water bath for 5 minutes.

• Aqueous Phase Addition: Slowly add sterile 1X PBS (90% of final volume) dropwise while continuously vortexing.

• Validation Check: Inspect the solution against a light source. It must be completely clear. Any turbidity indicates micelle failure or precipitation; if observed, discard and reformulate.

• Sterilization: Pass the clear formulation through a 0.22 μm filter inside a biosafety cabinet prior to animal administration.

In Vivo Execution (IP Injection Technique)

• Animal Preparation: Weigh each mouse immediately prior to dosing to calculate the exact injection volume ( Vinj​=Weight (g)×10 μL/g ).

• Restraint: Secure the mouse by the scruff, exposing the ventral abdomen. Tilt the mouse so its head is angled slightly downward; this causes the visceral organs to shift cranially, creating a safe void in the lower abdominal quadrant.

• Injection: Insert the 27G needle at a 30-degree angle into the lower right quadrant of the abdomen (to avoid the cecum and bladder).

• Aspiration Check: Pull back slightly on the plunger. If fluid (blood or urine) enters the hub, withdraw the needle immediately and use a new site. If clear, inject the formulation smoothly.

• Regimen: Administer IHVR-11029 at 32 mg/kg twice daily (BID) at strict 12-hour intervals to maintain trough concentrations above the IC50​ [4].

Fig 2. Step-by-step in vivo workflow for intraperitoneal dosing of IHVR-11029 in murine models.

In Vivo Efficacy Data Summary

The IP dosing strategy outlined above has been validated in highly pathogenic hemorrhagic fever models. When initiated prophylactically (1 day prior to viral challenge), IHVR-11029 provides significant protection against lethal viral loads[4].

Table 2: Efficacy of IHVR-11029 in Lethal Murine Viral Challenge

Pathogen Model	Dosing Regimen	Initiation Time	Survival Rate (Treated)	Survival Rate (Vehicle)
MARV (Mouse-adapted)	32 mg/kg, IP, BID for 10 days	1 day prior to challenge	50%	0%[4]
EBOV (Mouse-adapted)	32 mg/kg, IP, BID for 10 days	1 day prior to challenge	Significant Protection	0%[4]

Note: The Maximum Tolerated Dose (MTD) for IHVR-11029 in rodents has been evaluated at single doses up to 200 mg/kg without acute lethality, providing a wide therapeutic window for dose optimization[4].

References

• MDPI - Molecules. N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update.[Link]

• Antiviral Research (via NIH/PMC). Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses.[Link]

• Antimicrobial Agents and Chemotherapy (ASM Journals). Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry.[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Cell-Based Screening Protocol for Enveloped Viruses Using the ER α-Glucosidase Inhibitor IHVR-11029

Executive Summary

The development of broad-spectrum antivirals against enveloped viruses—including Flaviviridae (Dengue, Zika), Filoviridae (Ebola, Marburg), and Coronaviridae (SARS-CoV-2)—frequently stalls due to the rapid mutation rates of viral targets. Host-directed therapeutics represent a paradigm shift in this landscape. IHVR-11029 , an optimized iminosugar derivative, functions as a potent, host-targeted small molecule inhibitor of Endoplasmic Reticulum (ER) α-glucosidases[1].

By targeting the host's highly conserved N-linked glycosylation machinery, IHVR-11029 effectively starves enveloped viruses of the chaperone interactions required for viral glycoprotein folding[2]. This application note details the mechanistic rationale, quantitative profiling, and a self-validating, step-by-step high-throughput screening (HTS) protocol for utilizing IHVR-11029 in cell-based antiviral assays.

Mechanistic Rationale: The Causality of Host-Targeted Glycosylation Inhibition

Enveloped viruses lack intrinsic carbohydrate-modifying enzymes; thus, they obligately hijack the host's ER glycosylation machinery to process their structural envelope proteins[2].

During viral replication, nascent viral glycoproteins receive a precursor oligosaccharide (Glc3Man9GlcNAc2). For these proteins to fold correctly, ER α-glucosidases I and II must sequentially trim the three terminal glucose residues. This trimming generates a monoglucosylated glycan (Glc1Man9GlcNAc2) that is recognized by the ER chaperones calnexin (CNX) and calreticulin (CRT) [2].

IHVR-11029 competitively inhibits ER α-glucosidase I with an IC50 of 0.09 μM[1]. The causality of its antiviral effect is twofold:

• Viral Maturation Blockade: Without glucose trimming, viral glycoproteins cannot enter the CNX/CRT folding cycle. This leads to severe protein misfolding, triggering Endoplasmic Reticulum-Associated Degradation (ERAD) and halting infectious virion assembly[2].

• Host Receptor Modification: IHVR-11029 also alters the N-linked glycan structures of critical host entry receptors (such as ACE2), creating a steric hindrance that significantly impairs the membrane fusion and entry of coronaviruses like SARS-CoV and SARS-CoV-2[3][4].

Caption: Mechanism of Action: IHVR-11029 blocks ER α-glucosidase, diverting viral proteins to ERAD.

Quantitative Antiviral Profile of IHVR-11029

To establish baseline expectations for screening, the following table summarizes the validated inhibitory concentrations of IHVR-11029 across different targets and viral families.

Target / Virus	Assay Type	Potency (IC50 / EC50)	Biological Consequence
ER α-glucosidase I	In vitro Enzymatic	0.09 μM	Direct target inhibition[1][2]
Dengue Virus (DENV)	Cell-based (Huh7)	0.75 μM	Reduced virion secretion & lethality[1][2]
Bovine Viral Diarrhea (BVDV)	Cell-based	1.3 μM	Impaired envelope maturation[1]
Tacaribe Virus (TARV)	Cell-based	3.3 μM	Broad-spectrum hemorrhagic fever inhibition[1]
SARS-CoV / HCoV-NL63	Pseudovirus Entry	Potent Inhibition	Impaired Spike-ACE2 membrane fusion[3][4]

Experimental Design: Building a Self-Validating System

A robust screening protocol must differentiate true antiviral efficacy from compound-induced host cell cytotoxicity. A compound that kills the host cell will artificially suppress viral replication, leading to false positives.

To ensure a self-validating system , this protocol utilizes a multiplexed dual-readout approach within the same well:

• Primary Readout (Efficacy): Luminescence via a viral reporter (e.g., Luciferase-tagged pseudovirus or replicon) to quantify viral load.

• Secondary Readout (Toxicity): ATP-based cell viability assay (e.g., CellTiter-Glo) to quantify host cell metabolic health.

By capturing both metrics simultaneously, researchers can accurately calculate the Selectivity Index (SI = CC50 / EC50) , ensuring high E-E-A-T standards in hit validation.

Caption: HTS Workflow: Multiplexed protocol ensuring self-validation via simultaneous efficacy and toxicity readouts.

Step-by-Step Methodology

Phase 1: Reagent Preparation and Quality Control

• Compound Handling: IHVR-11029 is supplied as a lyophilized powder. Reconstitute in anhydrous DMSO to a stock concentration of 10 mM.

• Causality of Storage: DMSO is highly hygroscopic. Absorption of atmospheric water will precipitate the compound and degrade its potency. Aliquot the stock immediately and store at -80°C under nitrogen gas for up to 6 months, or -20°C for up to 1 month. Protect strictly from light[1].

Phase 2: Cell Seeding (Day 1)

• Harvest permissive host cells (e.g., Huh7 for DENV/HCV, or Vero E6 for Coronaviruses) at 70-80% confluency.

• Resuspend cells in assay medium (e.g., DMEM + 2% FBS). Note: Reduced serum is used to prevent serum proteins from binding the compound and artificially lowering its effective concentration.

• Dispense 4,000 cells/well into a white, clear-bottom 384-well plate using an automated liquid handler.

• Incubate overnight at 37°C, 5% CO2 to allow for cell adherence and monolayer formation.

Phase 3: Compound Pre-Treatment & Infection (Day 2)

• Pre-treatment (Critical Step): Prepare a 10-point, 3-fold serial dilution of IHVR-11029 in assay medium (Final well concentration range: 50 μM to 2.5 nM). Pin-transfer or pipette the compound into the assay plates.

  • Causality of Pre-treatment: Because IHVR-11029 is a host-directed agent, the host ER machinery must be inhibited before the massive influx of nascent viral proteins occurs. A 1 to 2-hour pre-incubation ensures steady-state inhibition of α-glucosidases[4].

• Viral Inoculation: Following pre-incubation, add the target enveloped virus (or luciferase-pseudotyped lentiviral particles) at an optimized Multiplicity of Infection (MOI). For multi-cycle replication assays, an MOI of 0.01–0.1 is recommended. For single-cycle pseudovirus entry assays, use an MOI of 1.0.

• Incubate the plates at 37°C, 5% CO2 for 48 to 72 hours, depending on the specific viral replication kinetics.

Phase 4: Multiplexed Dual-Readout (Day 4/5)

• Viral Efficacy Readout: Add the appropriate reporter substrate (e.g., Nano-Glo or Steady-Glo Luciferase Assay System) directly to the wells. Incubate for 10 minutes at room temperature.

• Read luminescence on a microplate reader (Integration time: 0.5–1.0 sec/well). This value represents viral replication/entry.

• Host Viability Readout (Parallel Plate or Multiplex): If using a non-lytic viral reporter (like secreted NanoLuc), add CellTiter-Glo 2.0 to the same wells to measure host ATP levels. If the primary assay is lytic, run a parallel uninfected plate treated with the exact same compound concentrations to measure cytotoxicity.

• Read viability luminescence.

Phase 5: Data Analysis & Validation

• Z'-Factor Calculation: Ensure assay robustness by calculating the Z'-factor using positive (infected, vehicle-treated) and negative (uninfected, vehicle-treated) controls. A Z' > 0.5 is mandatory for a validated HTS run.

• Dose-Response Mapping: Plot the percent inhibition of viral replication and percent cell viability against the log10 concentration of IHVR-11029. Use non-linear regression (four-parameter logistic curve) to determine the EC50 and CC50.

References

• Chang, J., et al. (2013). "Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses." Antiviral Research, 98(3), 432-440. Available at:[Link]

• Kumar, S., et al. (2020). "Targeting Crucial Host Factors of SARS-CoV-2." ACS Infectious Diseases, 6(11), 2813-2829. Available at:[Link]

• Chu, V. C., et al. (2015). "Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry by Altering the Glycan Processing of Angiotensin I-Converting Enzyme 2." Antimicrobial Agents and Chemotherapy, 59(8), 4646-4656. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.asm.org [journals.asm.org]

Application Note: Profiling N-Linked Glycan Processing Inhibition Using the ER α-Glucosidase Inhibitor IHVR-11029

Target Audience: Researchers, Scientists, and Drug Development Professionals Application Areas: Antiviral Drug Discovery, Glycobiology, Endoplasmic Reticulum Quality Control (ERQC) Profiling

Introduction & Mechanistic Rationale

Nascent glycoproteins synthesized in the endoplasmic reticulum (ER) undergo crucial co-translational glycosylation, receiving a precursor oligosaccharide (Glc3Man9GlcNAc2)[1]. The sequential removal of the three terminal glucose residues by ER α-glucosidase I (GluI) and α-glucosidase II (GluII) is an absolute prerequisite for the nascent glycoprotein to interact with the calnexin/calreticulin (CNX/CRT) chaperone system[2]. This ER Quality Control (ERQC) cycle dictates proper protein folding.

IHVR-11029 (phenylether deoxynojirimycin) is a highly potent, host-targeted iminosugar that competitively inhibits ER α-glucosidases I and II (). By blocking this initial trimming step, IHVR-11029 prevents the generation of the monoglucosylated intermediate required for CNX/CRT binding.

Causality of Action: Enveloped viruses (e.g., SARS-CoV-2, DENV, EBOV) and host receptors (e.g., ACE2) heavily rely on this pathway for the proper folding of their surface glycoproteins[1],[3]. Inhibiting GluI/II with IHVR-11029 short-circuits the ERQC cycle, forcing the secretion of glycoproteins with altered, unprocessed glycans or targeting them for ER-associated degradation (ERAD), thereby impairing viral virion morphogenesis and membrane fusion ()[3],[4].

Fig 1: Mechanism of IHVR-11029 inhibiting ER glucosidases, altering the ERQC pathway.

Quantitative Data Summary

The following table summarizes the inhibitory potency and biological effects of IHVR-11029 across various targets, establishing the baseline concentrations required for assay design.

Target / Application	EC50 / IC50 Value	Biological Effect	Reference
ER α-Glucosidases	0.09 μM	Disrupts glycoprotein folding ERQC cycle	[5],[6]
Dengue Virus (DENV)	0.75 μM	Reduces infectious virion production	[5],[1]
Bovine Viral Diarrhea (BVDV)	1.3 μM	Inhibits viral replication	[5],[1]
SARS-CoV / HCoV-NL63	N/A (Assayed at 50 μM)	Alters ACE2 glycans, impairs membrane fusion	[3],[7]

Experimental Design & Causality

To ensure maximum scientific integrity, this protocol is designed as a self-validating system utilizing a dual-tiered readout:

• Qualitative Validation (Western Blot): Unprocessed glycans inherently increase the apparent molecular weight of the target protein. A successful glucosidase inhibition assay must first demonstrate an electrophoretic mobility shift[3].

• Quantitative Validation (NP-HPLC): Definitive structural profiling of the specific glycoforms via Normal-Phase High-Performance Liquid Chromatography (NP-HPLC) coupled with sequential exoglycosidase digestion[3].

Causality of Protocol Choices:

• Tetracycline-Inducible Cell Lines (e.g., FLP-IN/ACE2): Using an inducible system synchronizes the de novo synthesis of the target glycoprotein exactly with the introduction of IHVR-11029. This eliminates background noise from pre-existing, fully processed glycoproteins[7].

• CHAPS Lysis Buffer: CHAPS is a zwitterionic detergent chosen specifically because it effectively solubilizes membrane-bound glycoproteins while preserving their native conformation and protecting delicate glycan structures from degradation prior to enzymatic release[7].

• PNGase F Digestion: Specifically cleaves the bond between the innermost GlcNAc and asparagine residues, ensuring the complete, unbiased release of all N-linked glycans for downstream HPLC profiling.

Fig 2: Dual-validation workflow for N-linked glycan processing inhibition assays.

Detailed Protocols

Reagent Preparation

• IHVR-11029 Stock Solution: Reconstitute IHVR-11029 powder in DMSO to a concentration of 10 mM.

  • Storage Causality: Store aliquots at -80°C for up to 6 months or -20°C for 1 month[5]. Protect from light and store under nitrogen to prevent oxidative degradation of the phenylether moiety[5].

• CHAPS Lysis Buffer: 1% CHAPS (w/v) in 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, supplemented with a broad-spectrum protease inhibitor cocktail.

Cell Culture & Synchronized Treatment

• Seed tetracycline-inducible cells (e.g., FLP-IN/ACE2 or equivalent viral glycoprotein-expressing cells) in 6-well plates at 3×105 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Pre-treat the cells with 50 μM IHVR-11029 (or vehicle control, 0.5% DMSO) for 2 hours to ensure complete intracellular saturation of ER α-glucosidases[3].

• Induce target glycoprotein expression by adding 1 μg/mL tetracycline directly to the media containing IHVR-11029[7].

• Incubate for 48 hours to allow for sufficient accumulation of the newly synthesized, glycan-altered proteins[7].

Protein Extraction & Western Blot (Validation Step 1)

• Wash cells twice with ice-cold PBS.

• Add 200 μL of ice-cold CHAPS Lysis Buffer per well. Incubate on ice for 30 minutes with gentle agitation[7].

• Centrifuge at 14,000 × g for 15 minutes at 4°C to pellet insoluble debris. Collect the supernatant.

• Resolve 30 μg of total protein lysate on a 4–12% Bis-Tris SDS-PAGE gel.

• Transfer to a PVDF membrane and probe with the target-specific primary antibody (e.g., anti-ACE2)[3].

  • Self-Validation Checkpoint: Confirm a distinct upward electrophoretic mobility shift in the IHVR-11029 treated lane compared to the mock-treated lane[3]. Proceed to HPLC only if this shift is observed.

N-Linked Glycan Release & NP-HPLC (Validation Step 2)

• Run a parallel preparative SDS-PAGE gel and stain with Coomassie Brilliant Blue.

• Excise the specific shifted target protein band from the IHVR-11029 treated lane and the corresponding wild-type band from the control lane[3].

• Destain the gel pieces, reduce with DTT, and alkylate with iodoacetamide.

• Perform in-gel digestion using 500 Units of PNGase F overnight at 37°C to release the N-linked glycans.

• Extract the released glycans using a graded series of aqueous acetonitrile solutions, dry under vacuum, and fluorescently label with 2-aminobenzamide (2-AB) via reductive amination.

• Analyze the 2-AB labeled glycans using Normal-Phase HPLC (NP-HPLC) equipped with a fluorescence detector[3].

• Exoglycosidase Profiling: To definitively identify the altered peaks, perform sequential digestions of the HPLC fractions with highly specific exoglycosidases (e.g., sialidase, β-galactosidase, and hexosaminidase). Re-run the digested fractions on NP-HPLC to observe peak shifts, confirming the presence of unprocessed glucose residues characteristic of GluI/GluII inhibition[3].

References

• Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection. Pharmaceuticals.[Link]

• N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update. Molecules.[Link]

• Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry by Altering the Glycan Processing of Angiotensin I-Converting Enzyme 2. Antimicrobial Agents and Chemotherapy.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of endoplasmic reticulum-resident glucosidases impairs severe acute respiratory syndrome coronavirus and human coronavirus NL63 spike protein-mediated entry by altering the glycan processing of angiotensin I-converting enzyme 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]

Technical Notes & Optimization

Troubleshooting IHVR-11029 poor aqueous solubility in cell media

Navigating Aqueous Solubility Challenges in Cell-Based Assays

Welcome to the technical support guide for IHVR-11029. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the poor aqueous solubility of IHVR-11029 in cell culture media. As a potent inhibitor of ER α-glucosidases I and II, IHVR-11029 is a valuable tool for virology and glycobiology research.[1] However, its hydrophobic nature presents a common hurdle for researchers. This guide is designed for scientists and drug development professionals to help ensure accurate and reproducible results in their cell-based experiments.

Frequently Asked Questions (FAQs)

Q1: I dissolved IHVR-11029 in DMSO, but it precipitated immediately when I added it to my cell culture medium. Why is this happening and what can I do?

This is the most common issue encountered with hydrophobic compounds like IHVR-11029. The phenomenon you are observing is solvent-shifting precipitation.

• Causality Explained: IHVR-11029 is highly soluble in a polar aprotic organic solvent like Dimethyl Sulfoxide (DMSO) but has very low intrinsic solubility in aqueous solutions like cell culture media.[2] When you add the concentrated DMSO stock directly to the medium, the DMSO rapidly disperses, creating localized microenvironments where the IHVR-11029 concentration is far above its aqueous solubility limit. This abrupt change in solvent polarity forces the compound out of solution, leading to the formation of a precipitate.[3]

Troubleshooting Workflow:

To prevent this, the goal is to make the transition from an organic to an aqueous environment more gradual and to keep the final concentration of the compound below its solubility limit in the final medium.

Diagram: Logical Workflow for Compound Dilution

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin to form a soluble complex.

Recommended Protocol: Using SBE-β-CD

A formulation for IHVR-19029 (a structurally related compound) uses SBE-β-CD, which is an excellent starting point. [1]

• Prepare a 20% (w/v) SBE-β-CD Solution: Dissolve SBE-β-CD powder in saline or a simple buffer (like PBS) to make a 20% stock solution. Sterile filter this solution.

• Prepare IHVR-11029 Stock in DMSO: Create a concentrated stock of IHVR-11029 in 100% DMSO (e.g., 25 mg/mL as suggested by supplier data for a related compound). [1]3. Create the Formulation:

  • Take 9 parts of your sterile 20% SBE-β-CD solution.

  • Add 1 part of your concentrated IHVR-11029 DMSO stock to the SBE-β-CD solution while vortexing.

  • This creates a 10X (or other suitable concentration) stock of the drug-cyclodextrin complex, with the DMSO already diluted to 10%.

• Final Dilution: This drug-cyclodextrin stock can now be further diluted into your complete cell culture medium to reach the final desired IHVR-11029 concentration. The final DMSO concentration will be significantly lower (e.g., a 1:100 dilution of this stock into media results in a final DMSO concentration of 0.1%).

Q3: Are there other co-solvents I can try besides DMSO?

While DMSO is the most common solvent for initial stock preparation, other organic solvents or co-solvent systems can be used, particularly for in vivo studies, but they can be adapted for in vitro use with caution.

• Polyethylene Glycol (PEG): Low molecular weight PEGs (e.g., PEG300, PEG400) are water-miscible co-solvents that can increase the solubility of hydrophobic compounds. [4]* Surfactants: Non-ionic surfactants like Tween® 80 or Polysorbate 80 can form micelles that encapsulate drugs, increasing their solubility. [4][5]However, surfactants can be toxic to cells, even at low concentrations, and must be carefully titrated.

Example Co-Solvent System (Adapted from in vivo data)[1][6]

This is an advanced option and must be validated for cell toxicity.

• DMSO Stock: Prepare a 25 mg/mL stock in 100% DMSO.

• Co-Solvent Vehicle: Prepare a vehicle of 40% PEG300, 5% Tween-80, and 45% saline.

• Formulation: Add 1 part DMSO stock to 9 parts of the co-solvent vehicle.

• Final Dilution: This formulation must be diluted significantly in cell media. The final concentrations of PEG300 and Tween-80 must be tested in a vehicle-only control to ensure they do not impact cell viability or the experimental readout.

Table: Comparison of Solubilization Strategies

Method	Principle	Pros	Cons
Step-Wise Dilution	Kinetic trapping	Simple, no extra reagents	Limited by intrinsic solubility; may fail at high concentrations
Serum Proteins	Binding/Sequestration	Biologically relevant, simple if using serum-based media	Not applicable for serum-free experiments; binding can affect free drug concentration
Cyclodextrins (SBE-β-CD)	Inclusion Complex	High solubilizing capacity, generally low cytotoxicity	Requires an additional reagent and formulation step
Co-solvents (PEG/Tween)	Polarity Modification	Can be effective	Higher potential for cell toxicity; requires careful validation and controls

Final Checklist & Best Practices

• Always Use Anhydrous DMSO: Water in DMSO can reduce its solvating power for hydrophobic compounds and can promote degradation. [3]* Store Stock Solutions Properly: Aliquot your high-concentration DMSO stock into single-use vials and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. [7]* Run a Vehicle Control: Always include a control group that treats cells with the final concentration of the solvent/vehicle (e.g., 0.1% DMSO, or 0.1% DMSO + cyclodextrin) without the compound to ensure the vehicle itself is not causing an effect. [3]* Visually Inspect: Before treating cells, always visually inspect your final working solution under light. Look for any signs of cloudiness, shimmer, or precipitate. If the solution is not perfectly clear, do not use it. [8]* Prepare Fresh: Prepare your final aqueous working solutions fresh for each experiment from your frozen DMSO stocks. Do not store compounds diluted in aqueous media for extended periods. [9]

References

• Vertex AI Search - Placeholder for dynamically gener
• What effects does DMSO have on cell assays? - Quora. (2017, August 3).

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. Olympus Life Science. [Link]

• 4 Strategies To Formulate Poorly Soluble APIs. (2023, December 18). Drug Discovery Online. [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review. [Link]

• How can cyclodextrins enhance solubility? (2025, July 31). Roquette. [Link]

• DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices. (2025, December 12). Cyagen. [Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. (2026, January 16). MDPI. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Cell Culture FAQ: How does DMSO affect your cells? (2019, August 20). Eppendorf. [Link]

• Is there any protocols for making stock solution in cytotoxicity assay? (2017, July 26). ResearchGate. [Link]

• Formulation strategies for poorly soluble drugs. (2025, July 8). ResearchGate. [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

• Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel. (2014). PMC. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2024). PMC. [Link]

• Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. (2019, January 4). ACS Publications. [Link]

• Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media! (2021, September 9). Reddit. [Link]

• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. (2025, October 6). Ascendia Pharma. [Link]

• Solubility enhancement techniques: A comprehensive review. (2023, March 13). GSC Biological and Pharmaceutical Sciences. [Link]

• How to enhance drug solubility for in vitro assays? (2014, July 31). ResearchGate. [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharma. [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulate Bio. [Link]

• 10 Tips for Successful Development of Cell Culture Assays. (2020, January 21). Technology Networks. [Link]

• Drug Solubility: Importance and Enhancement Techniques. (2012). PMC. [Link]

• What is the role of the serum in a cell culture? (2017, January 26). Quora. [Link]

• Solubility of PG301029 in Aqueous and Organic Media. ResearchGate. [Link]

• A Cell Culture-Based Method for Interrogating Muscle to Liver Communication via Secreted Proteins. (2025, November 24). PMC. [Link]

• How to Establish a Novel Liver Cell Culture System That Resembles the In Vivo Liver Microenvironment. (2025, July 12). PMC. [Link]

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Technical Support Center: Optimizing IHVR-11029 Concentration to Minimize Host Cell Toxicity

Welcome to the technical support center for IHVR-11029. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for optimizing the in vitro concentration of IHVR-11029, a novel antiviral candidate. Our goal is to help you achieve a robust therapeutic window by maximizing antiviral efficacy while minimizing host cell toxicity. This resource provides detailed, evidence-based protocols and explains the scientific rationale behind each step.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions and challenges encountered when working with IHVR-11029.

Q1: My initial screen with IHVR-11029 shows high cytotoxicity even at low concentrations. What is the likely cause?

A1: This is a frequent observation and can stem from several factors. The most common culprits are solvent toxicity, the inherent sensitivity of your chosen cell line, or suboptimal assay conditions. It is crucial to first assess the toxicity of the vehicle (e.g., DMSO) alone on your cells.[1][2][3][4][5][6][7] Many cell lines exhibit sensitivity to DMSO concentrations as low as 0.5%.[3][4] We recommend a preliminary experiment to determine the maximum tolerated solvent concentration. Additionally, ensure your cell viability assay is not being compromised by the chemical properties of IHVR-11029 itself.

Q2: How do I dissolve IHVR-11029 for my in vitro assays?

A2: Due to the hydrophobic nature of many small molecule inhibitors, a common starting point is to prepare a high-concentration stock solution in 100% DMSO.[3][8] For working solutions, it is critical to perform serial dilutions in your cell culture medium. To avoid precipitation, ensure thorough mixing after each dilution step. For compounds that are particularly challenging to dissolve, gentle warming or sonication can be employed, but be mindful of potential compound degradation.[3]

Q3: What is the recommended starting concentration range for IHVR-11029 in a cell-based assay?

A3: A broad concentration range is recommended for initial screening to determine both the 50% cytotoxic concentration (CC50) and the 50% effective concentration (EC50).[9] A typical starting range would be from low nanomolar to high micromolar (e.g., 1 nM to 100 µM) using a semi-logarithmic dilution series. This wide range allows for the characterization of the full dose-response curve.

Q4: The results from my MTT assay are inconsistent with other viability assays. Why might this be?

A4: Discrepancies between different viability assays are often due to their distinct underlying principles. The MTT assay measures metabolic activity through the reduction of a tetrazolium salt by mitochondrial dehydrogenases.[10][11] Some compounds can interfere with this process, leading to inaccurate readings.[10][12][13] For example, a compound that induces a temporary metabolic burst as a stress response might be misinterpreted as promoting cell viability. It is always advisable to validate findings with an orthogonal assay that measures a different aspect of cell health, such as membrane integrity (LDH assay) or apoptosis (caspase activity).[14][15][16][17][18][19]

II. Troubleshooting Guide: A Deeper Dive

This section provides detailed troubleshooting for specific issues you may encounter during your experiments with IHVR-11029.

Issue 1: High Background in Cytotoxicity Assays

You're observing high levels of cell death in your vehicle control wells, making it difficult to assess the true toxicity of IHVR-11029.

This is a critical issue that can invalidate your results. The following steps will help you systematically identify and eliminate the source of the problem.

Step 1: Deconstruct Your Controls

To pinpoint the source of toxicity, it's essential to test each component of your experimental setup individually.

• Rationale: The observed toxicity could be due to the solvent, components in the media, or a combination of factors. Isolating each variable is key to diagnosis.

• Experimental Protocol:

  • Plate Layout: Set up a 96-well plate with the following controls:

    • Cells + Media only (Untreated Control)

    • Cells + Media + Highest concentration of vehicle (e.g., 0.5% DMSO)

    • Media only (No-Cell Control)

    • Media + Highest concentration of vehicle (Vehicle-only Control)

  • Incubation: Incubate for the same duration as your planned experiment.

  • Assay: Perform your chosen cytotoxicity assay (e.g., MTT, LDH).

Data Interpretation Table:

Observation	Potential Cause	Next Steps
High signal in "Media + Vehicle"	Vehicle is interfering with the assay reagents.	Consider an alternative assay.
High toxicity in "Cells + Vehicle"	The solvent concentration is too high for your cell line.	Perform a vehicle titration to find the non-toxic concentration.
High signal in "Media only"	Media components (e.g., phenol red) are interfering.	Use a phenol red-free medium for the assay.[12]
All wells show high toxicity	Potential contamination of media or reagents.	Use fresh, sterile reagents and re-test.

Visualization of Troubleshooting Workflow:

Caption: Workflow for diagnosing high background toxicity.

Issue 2: Discrepancy Between Antiviral Efficacy and Cytotoxicity Data

You observe potent antiviral activity of IHVR-11029, but this efficacy is coupled with significant host cell toxicity, resulting in a narrow therapeutic window.

The goal is to find a concentration of IHVR-11029 that effectively inhibits viral replication without causing significant harm to the host cells.

Step 1: Determine the Mechanism of Cell Death

Understanding how IHVR-11029 is inducing cell death can provide insights into whether this is an on-target or off-target effect.

• Rationale: Different cell death pathways (apoptosis vs. necrosis) can be distinguished by specific biochemical markers. Apoptosis is a programmed cell death, often considered a more "controlled" process, while necrosis is a result of acute cellular injury leading to membrane rupture.

• Experimental Workflow:

  • Primary Cytotoxicity Screen: Use an LDH assay to measure the release of lactate dehydrogenase, an indicator of membrane damage and necrosis.[14][16][17][18][19]

  • Apoptosis Confirmation: If the LDH assay is negative or shows a delayed response, perform a Caspase-Glo 3/7 assay to measure the activity of key executioner caspases in the apoptotic pathway.[20][21][22][23]

Data Interpretation Table:

LDH Assay Result	Caspase-3/7 Assay Result	Interpretation
Positive	Negative	Necrotic cell death is the primary mechanism.
Negative/Weak Positive	Positive	Apoptotic cell death is the primary mechanism.
Positive	Positive	A mixed mechanism of cell death is occurring.

Visualization of Decision Pathway:

Sources

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• 5. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
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• 17. search.cosmobio.co.jp [search.cosmobio.co.jp]
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• 20. stemcell.com [stemcell.com]
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• 22. Caspase-Glo® 3/7 3D Assay [promega.com]
• 23. Apo-ONE® Homogeneous Caspase-3/7 Assay [promega.sg]

Technical Support Center: Troubleshooting IHVR-11029 Precipitation in In Vitro Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling with the in vitro handling of amphiphilic iminosugars. IHVR-11029 (phenylether DNJ) is a highly potent small molecule inhibitor of ER α-glucosidases[1],[2]. While it demonstrates exceptional antiviral efficacy against hemorrhagic fever viruses (such as EBOV, MARV, and DENV)[2],[3] and coronaviruses (SARS-CoV, HCoV-NL63)[4], its physicochemical properties make it highly prone to precipitation during assay preparation.

This guide provides field-proven, self-validating protocols to ensure your compound remains in solution, safeguarding the integrity of your enzymatic and cell-based assays.

Mechanistic Context

IHVR-11029 exerts its antiviral effect by disrupting the calnexin-mediated folding pathway. By blocking glycan trimming in the endoplasmic reticulum, it forces the misfolding of viral glycoproteins, thereby impairing viral entry and release[4].

Fig 1. Mechanism of action of IHVR-11029 inhibiting ER α-glucosidases to prevent viral entry.

Quantitative Data Summaries

To troubleshoot solubility, we must first benchmark the compound's baseline physicochemical profile and target efficacies. Maintaining absolute solubility is critical to achieving the nanomolar/micromolar EC50 values listed below.

Table 1: Physicochemical & Solvation Properties

Parameter	Value	Reference
Compound Name	IHVR-11029 (Phenylether DNJ)	[1],[2]
Molecular Weight	375.41 g/mol	[5]
Max DMSO Solubility	100 mg/mL (266.38 mM)	[1]
Aqueous Solubility (PBS)	~300 μM (pH 4.0 and 7.4)	[3]

| Storage (Stock Solution) | -80°C (6 months, under N2 gas) |[1] |

Table 2: In Vitro Antiviral Efficacy Benchmarks

Target / Pathogen	Assay Type	Efficacy (EC50 / IC50)	Reference
ER α-glucosidase I	Enzymatic Inhibition	0.09 μM	[1],[3]
Dengue Virus (DENV)	Cell-based Antiviral	0.75 μM	[1],[3]
Bovine Viral Diarrhea Virus (BVDV)	Cell-based Antiviral	1.3 μM	[1],[3]

| Tacaribe Virus (TARV) | Cell-based Antiviral | 3.3 μM |[1],[3] |

Troubleshooting FAQs

Q: Why does my 100 mM IHVR-11029 stock precipitate over time, even when stored at -20°C? A: Causality: IHVR-11029 is an amphiphilic molecule containing a polar iminosugar head and a highly lipophilic phenylether tail[2]. While highly soluble in pure dimethyl sulfoxide (DMSO), DMSO is notoriously hygroscopic[1]. Every time the stock vial is opened to ambient air, it absorbs atmospheric moisture. Water has a dielectric constant of ~80, while DMSO is ~47. This water absorption rapidly increases the polarity of the solvent mixture, disrupting the solvation shell around the phenylether tail and forcing the compound to nucleate and precipitate. Solution: Always use newly opened, anhydrous DMSO[1]. Aliquot the master stock into single-use vials, purge the headspace with dry nitrogen gas, and store at -80°C (stable for up to 6 months)[1].

Q: When I dilute IHVR-11029 into my cell culture media (e.g., DMEM with 10% FBS), it immediately "crashes out" into a cloudy suspension. How do I prevent this? A: Causality: Injecting a high-concentration DMSO stock directly into aqueous media creates a localized zone of extreme supersaturation. Before the DMSO can diffuse into the bulk aqueous phase, the local concentration of IHVR-11029 exceeds its kinetic aqueous solubility limit (~300 μM)[3], leading to irreversible crystallization. Furthermore, cold media reduces the kinetic energy available to maintain solubility. Solution: Employ a sequential "step-down" dilution strategy[6]. First, dilute the master stock into pure DMSO to create an intermediate stock. Then, add this intermediate stock dropwise to pre-warmed (37°C) media under continuous vortexing.

Q: Does sub-visual precipitation impact my ER α-glucosidase inhibition assays? A: Causality: Yes. Micro-precipitation removes the active compound from the solution, drastically lowering the effective concentration interacting with the target enzymes. This artificially inflates your apparent EC50/IC50 values, leading to false negatives or underestimations of potency.

Self-Validating Experimental Protocols

Fig 2. Optimized solubilization and media integration workflow for IHVR-11029.

Protocol A: Preparation of 100 mM Anhydrous Master Stock

• Equilibration: Allow the lyophilized IHVR-11029 vial to equilibrate to room temperature in a desiccator before opening to prevent condensation.

• Reconstitution: Reconstitute using strictly newly opened, anhydrous DMSO to a final concentration of 100 mM[1].

• Thermal Sonication: Seal the vial and place it in an ultrasonic water bath heated to 60°C. Sonicate for 10-15 minutes[1],[6].

  • Causality: The lipophilic phenylether tail forms strong crystalline lattice interactions. Heat provides the kinetic energy to break these bonds, while cavitation from sonication accelerates dissolution.

  • Self-Validation Checkpoint (Tyndall Effect): In a dark room, shine a red laser pointer (e.g., 5mW) through the glass vial. If you see a solid beam path illuminating suspended particles, colloidal micro-precipitates remain. Continue heating and sonication until the beam path is completely invisible, confirming true solvation.

• Storage: Aliquot into single-use amber vials, purge the headspace with dry nitrogen gas to displace ambient moisture, and store at -80°C[1].

Protocol B: Aqueous Media Integration for Cell-Based Assays

• Thawing: Thaw a single-use 100 mM master stock aliquot at room temperature. Do not use rapid heating methods (like a 37°C water bath) which can introduce condensation.

• Intermediate Dilution: Prepare an intermediate stock in pure DMSO at 100x your final desired assay concentration. Add solvents sequentially[6].

  • Causality: This "step-down" approach minimizes the concentration gradient when the compound meets the aqueous phase, preventing localized supersaturation.

• Media Preparation: Pre-warm your cell culture media (e.g., DMEM) to 37°C.

• Integration: While continuously vortexing the pre-warmed media, add the intermediate DMSO stock dropwise. Ensure the final DMSO concentration does not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity.

  • Self-Validation Checkpoint (OD600 Scatter): Before applying the media to your cell monolayers, transfer 100 μL to a clear 96-well plate and read the absorbance at 600 nm. Compare it to a vehicle control (media + 0.5% DMSO). An OD600 increase of >0.05 indicates sub-visual precipitation. If detected, discard and repeat the dilution with slower dropwise addition.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. 1383152-30-4|IHVR-11029|BLD Pharm [bldpharm.com]
• 6. medchemexpress.com [medchemexpress.com]

IHVR-11029 In Vivo Bioavailability Optimization: Technical Support &amp; Troubleshooting Guide

Welcome to the Technical Support Center for IHVR-11029. As a highly potent semisynthetic derivative of CM-10-18, IHVR-11029 is a broad-spectrum iminosugar that competitively inhibits endoplasmic reticulum (ER) α-glucosidases I and II. While it demonstrates exceptional in vitro efficacy against hemorrhagic fever viruses like DENV, EBOV, and MARV 1[1], translating this success in vivo is often hindered by rapid renal clearance, poor cellular permeability, and systemic toxicity at high doses.

This guide provides field-proven troubleshooting strategies, formulation protocols, and mechanistic insights to optimize the in vivo bioavailability of IHVR-11029.

Section 1: Core Mechanism & Pharmacokinetic Challenges

FAQ 1: Why does IHVR-11029 show high in vitro potency (EC50 of 0.09 μM) but require massive doses (e.g., 25-32 mg/kg) to achieve in vivo efficacy?

Causality: The fundamental challenge lies in the chemical structure of iminosugars. IHVR-11029 is a polyhydroxylated alkaloid. While its nitrogen atom effectively stabilizes the oxycarbenium ion intermediate to inhibit glucosidase II 2[2], its highly polar, hydrophilic nature prevents efficient passive diffusion across host lipid bilayers. Consequently, when administered as a free drug, it suffers from rapid renal clearance and poor tissue distribution. To achieve the necessary intracellular concentration within the ER to disrupt viral glycoprotein folding, an excessively high systemic dose is required.

Fig 1. Mechanism of IHVR-11029 inhibiting ER α-glucosidases, causing viral glycoprotein misfolding.

Section 2: Formulation Strategies for Bioavailability Enhancement

FAQ 2: How can I formulate IHVR-11029 to improve its circulation half-life and cellular uptake?

Solution: The most effective, field-validated approach is Liposome-Mediated Delivery. Encapsulating the hydrophilic iminosugar within the aqueous core of a PEGylated liposome or Phosphoethanolamine/Cholesteryl Hemisuccinate Liposome (PERL) fundamentally alters its pharmacokinetic profile 3[3]. The lipid bilayer protects the drug from rapid clearance, while the PEG coating evades the reticuloendothelial system (RES). Cellular uptake is subsequently driven by endocytosis rather than passive diffusion, delivering the payload directly to the intracellular space.

Quantitative Pharmacokinetic Profile Comparison

Parameter	Free IHVR-11029	Liposomal IHVR-11029	Causality / Biological Implication
In vitro IC50	0.09 μM	~0.09 μM	Target engagement and structural integrity remain intact post-encapsulation.
In vivo Half-life (T1/2)	~1.5 hours	> 12 hours	PEGylation sterically hinders macrophage opsonization and renal clearance.
Cellular Uptake	Low (Passive)	High (Endosomal)	Endosomal fusion bypasses the poor membrane permeability of polar iminosugars.
Effective in vivo Dose	25-32 mg/kg	~0.5-2 mg/kg	Up to a 3-log reduction in required dose due to targeted, sustained delivery.

Section 3: Self-Validating Experimental Protocol

Troubleshooting Workflow: Preparation and Validation of IHVR-11029-Loaded PEGylated Liposomes

To ensure reproducible in vivo results, the formulation must be rigorously controlled. The following protocol utilizes a self-validating feedback loop to guarantee liposomal integrity.

Fig 2. Step-by-step workflow for the formulation and validation of IHVR-11029-loaded liposomes.

Step-by-Step Methodology:

• Lipid Film Preparation:

  • Action: Dissolve DSPC, Cholesterol, and DSPE-PEG2000 (molar ratio 55:40:5) in a chloroform/methanol mixture (2:1 v/v). Evaporate the solvent under reduced pressure using a rotary evaporator to form a thin lipid film. Desiccate overnight.

  • Causality: DSPC is chosen for its high phase transition temperature (Tm ~55°C), ensuring the liposomes remain stable and do not prematurely leak the drug at physiological temperatures (37°C).

• Hydration and Encapsulation:

  • Action: Hydrate the lipid film with 1X PBS (pH 7.4) containing 5 mg/mL of IHVR-11029.

  • Critical Condition: The hydration must be performed at 60°C. Causality: Hydration must occur above the Tm of DSPC to ensure the lipids are in a fluid crystalline phase, allowing them to self-assemble into multilamellar vesicles (MLVs).

• Extrusion:

  • Action: Pass the MLV suspension through a 100 nm polycarbonate membrane 15 times using a mini-extruder heated to 60°C to force MLVs into uniform, unilamellar liposomes.

• Purification:

  • Action: Separate unencapsulated IHVR-11029 using a Sephadex G-25 size-exclusion column.

• Self-Validation System (Quality Control):

  • Validation Check 1 (Size/PDI): Measure via Dynamic Light Scattering (DLS). The Z-average diameter must be 100-120 nm with a Polydispersity Index (PDI) < 0.2. Corrective Action: If PDI > 0.2, the extrusion was incomplete; re-extrude the batch 5 additional times.

  • Validation Check 2 (Encapsulation Efficiency - EE%): Lyse a sample with 0.1% Triton X-100 and quantify IHVR-11029 via HPLC-MS/MS. Corrective Action: If EE% < 30%, the drug is partitioning poorly. Adjust the hydration buffer pH slightly to ensure the iminosugar nitrogen is fully protonated, maximizing its retention in the aqueous core.

Section 4: In Vivo Dosing & Toxicity Troubleshooting

FAQ 3: I am observing weight loss and toxicity in my murine models before reaching the therapeutic window. How can I optimize the dosing regimen?

Causality: Iminosugars like IHVR-11029 can cause gastrointestinal distress and weight loss at high doses due to the off-target inhibition of intestinal disaccharidases (e.g., sucrase, maltase), leading to osmotic diarrhea 4[4].

Solution:

• Route Optimization: Shift from oral gavage (PO) to intravenous (IV) or intraperitoneal (IP) administration of the liposomal formulation. This bypasses the gastrointestinal tract entirely, eliminating local gut toxicity.

• Dose Fractionation: Instead of a single massive bolus, divide the optimized liposomal dose (e.g., 2 mg/kg) into a twice-daily (BID) regimen. This maintains the steady-state concentration above the EC50 (0.09 μM) without spiking into toxic Cmax territories.

References

• Title: Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses Source: NIH / PMC URL: [Link]

• Title: Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection Source: MDPI URL: [Link]

• Title: Liposome-Mediated Delivery of Iminosugars Enhances Efficacy against Dengue Virus In Vivo Source: NIH / PMC URL: [Link]

• Title: N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update Source: MDPI URL: [Link]

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• 4. mdpi.com [mdpi.com]

Technical Support Center: IHVR-11029 Stock Solution Troubleshooting &amp; Handling

Welcome to the Technical Support Center for IHVR-11029 , a highly potent iminosugar-based small molecule inhibitor of endoplasmic reticulum (ER) α-glucosidases[1]. As a Senior Application Scientist, I have designed this guide to address critical issues surrounding the degradation of IHVR-11029 stock solutions at room temperature.

This document provides mechanistic insights, quantitative stability data, and self-validating experimental protocols to ensure the integrity of your antiviral assays.

Mechanistic Causality: Why Degradation Ruins Viral Assays

IHVR-11029 exhibits an EC50 of 0.09 μM against ER α-glucosidases[1]. Structurally, it is an N-alkyl derivative of deoxynojirimycin (DNJ) featuring a specific 2,5-difluorophenoxyhexyl chain[2]. This precise pharmacophore is required to competitively bind the active sites of ER α-glucosidases I and II.

When IHVR-11029 is exposed to room temperature—especially in hygroscopic solvents like DMSO—it becomes susceptible to moisture-driven hydrolysis and oxidation of its phenylether linkage. Why does this matter experimentally?

Intact IHVR-11029 prevents the cleavage of terminal glucose residues on N-linked viral glycans. This forces misfolded viral envelope glycoproteins into the ER-associated degradation (ERAD) pathway, effectively halting the morphogenesis of hemorrhagic fever viruses like Ebola (EBOV) and Marburg (MARV)[2]. If your stock solution degrades, the compound loses its binding affinity. The ER enzymes remain active, viral glycoproteins interact normally with the calnexin/calreticulin chaperone system, and infectious virions are successfully assembled, leading to false-negative antiviral data[3].

Fig 1. IHVR-11029 inhibition of ER α-glucosidases and subsequent ERAD pathway activation.

Quantitative Stability Profile

To maintain experimental reproducibility, adherence to strict storage protocols is mandatory. IHVR-11029 must be protected from light and stored under nitrogen[1]. Below is the quantitative stability profile comparing storage conditions to the estimated viability of the compound in DMSO.

Storage Condition	Environmental Factors	Estimated Viability / Half-Life	Primary Degradation Mechanism
-80°C	Nitrogen purge, Dark	6 Months [1]	Negligible
-20°C	Nitrogen purge, Dark	1 Month [1]	Minor solvent interaction
4°C	Ambient air, Dark	< 1 Week	Moisture absorption by DMSO
25°C (Room Temp)	Ambient air, Light	24 - 48 Hours	Oxidation of phenylether, hydrolysis

Step-by-Step Methodology: Validating Suspect Stocks

If a researcher suspects their IHVR-11029 stock has been compromised by room temperature exposure, the stock must be validated before being used in high-value viral assays. Implement the following self-validating workflows.

Protocol A: LC-MS/MS Structural Validation

This protocol verifies the structural integrity of the 375.4 g/mol parent compound[4].

• Sample Preparation: Dilute the suspected IHVR-11029 DMSO stock to 1 μM in LC-MS grade acetonitrile/water (50:50, v/v) containing 0.1% formic acid.

• Standard Curve Generation: Prepare a fresh standard curve (0.01 μM to 10 μM) using a newly lyophilized, properly stored IHVR-11029 aliquot.

• Chromatography: Inject 5 μL onto a C18 reverse-phase column (e.g., Acquity UPLC BEH C18). Run a gradient of 5% to 95% acetonitrile over 10 minutes.

• Mass Spectrometry: Monitor for the parent ion [M+H]+ at m/z 376.4 . Scan for secondary peaks (e.g., m/z corresponding to the loss of the difluorophenoxy group) which indicate degradation.

• Data Interpretation: Calculate the Area Under the Curve (AUC). If the suspect stock AUC is <95% of the fresh standard, discard the aliquot immediately.

Protocol B: In Vitro α-Glucosidase Functional Assay

This protocol functionally validates the inhibitory potency of the stock.

• Reagent Preparation: Prepare 100 μL of reaction buffer (100 mM potassium phosphate, pH 6.8).

• Enzyme Addition: Add 0.1 units of purified ER α-glucosidase to the reaction buffer.

• Inhibitor Incubation: Add 1 μL of the suspected IHVR-11029 stock to achieve a final concentration of 0.1 μM (near the established EC50 of 0.09 μM[1]). Incubate at 37°C for 10 minutes.

• Substrate Addition: Add the colorimetric substrate 4-nitrophenyl α-D-glucopyranoside (pNPG) to a final concentration of 2 mM.

• Quantification: Measure absorbance at 405 nm every 2 minutes for 20 minutes using a microplate reader.

• Causality Check: Intact IHVR-11029 will suppress the enzymatic release of p-nitrophenol (yellow color). Rapid color development indicates a loss of inhibitory potency due to structural degradation.

Fig 2. Step-by-step decision matrix for validating IHVR-11029 stock integrity.

Frequently Asked Questions (FAQs)

Q: I left my IHVR-11029 DMSO stock on the bench overnight at room temperature. Is it still usable? A: No, it is highly recommended to discard it. IHVR-11029 is a phenylether DNJ derivative[2]. Extended exposure to room temperature and ambient light in DMSO accelerates the oxidation of the ether linkage. Furthermore, DMSO is highly hygroscopic; atmospheric moisture introduced during benchtop exposure will trigger hydrolysis, rapidly reducing the effective concentration below the required EC50 (0.09 μM)[1].

Q: My stock solution has developed a slight cloudiness after thawing. What does this mean? A: Cloudiness or precipitation indicates that the compound has crashed out of solution. This is a classic symptom of moisture absorption by the DMSO during improper sealing or repeated temperature cycling. Do not attempt to heat the solution to force it back into suspension, as thermal stress will further degrade the iminosugar core. Discard the vial and use a fresh aliquot.

Q: How should I properly store and handle IHVR-11029 to guarantee maximum stability? A: Reconstitute the lyophilized powder in anhydrous DMSO. Immediately divide the solution into single-use aliquots to completely avoid freeze-thaw cycles. Purge the headspace of the vials with nitrogen gas to displace oxygen, seal tightly, protect from light, and store at -80°C. Under these strict conditions, the stock is validated for 6 months of use[1].

References

• MedChemExpress. "IHVR-11029 | ER α-glucosidases Inhibitor".
• Benchchem. "IHVR-11029".
• MDPI. "N-Alkyl Derivatives of Deoxynojirimycin (DNJ)
• NIH / MDPI. "N-Alkyl Derivatives of Deoxynojirimycin (DNJ)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. IHVR-11029 | Benchchem [benchchem.com]

Technical Support Center: Overcoming High Efflux Ratio of IHVR-11029 in Caco-2 Cells

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and overcome the high efflux ratio of IHVR-11029 in Caco-2 bidirectional permeability assays.

IHVR-11029 is a potent iminosugar and endoplasmic reticulum (ER) α-glucosidase inhibitor with broad-spectrum activity against hemorrhagic fever viruses. While literature demonstrates that IHVR-11029 has an exceptional in vivo oral bioavailability of ~92% in rodent models (), researchers frequently encounter artificially high efflux ratios (ER > 2) during in vitro Caco-2 screening. This guide breaks down the mechanistic causality behind this discrepancy and provides field-proven, self-validating protocols to align your in vitro data with in vivo realities.

Mechanistic Pathway & Transport Dynamics

To solve the efflux issue, we must first understand the transport dynamics of IHVR-11029 across the intestinal epithelium. The compound is a substrate for apical ATP-binding cassette (ABC) transporters, primarily P-glycoprotein (P-gp/MDR1) .

Caption: Apical efflux of IHVR-11029 by P-gp/BCRP and its inhibition by chemical modulators.

Troubleshooting Guide & FAQs

Q1: Why does IHVR-11029 show a high efflux ratio in my Caco-2 assay when literature reports 92% oral bioavailability? A: This discrepancy is a classic example of in vitro assay conditions failing to mimic in vivo formulation strategies. In the pivotal in vivo pharmacokinetic studies, IHVR-11029 was formulated in PBS with 10% Solutol HS 15 (macrogol 15 hydroxystearate) (). Solutol HS 15 is not just a solubilizer; it is a potent non-ionic surfactant that partitions into the lipid bilayer, altering membrane fluidity and directly inhibiting the ATPase domains of P-gp and BCRP (). If you are running your Caco-2 assay in plain HBSS buffer, the compound is exposed to uninhibited apical efflux transporters, resulting in an artificially high Efflux Ratio (ER).

Q2: How can I confirm which specific transporter is responsible for the efflux? A: You must introduce chemical causality into your assay by using selective inhibitors. Perform the bidirectional assay with the addition of Verapamil (100 µM) or Valspodar (5 µM) to selectively inhibit P-gp, and Ko143 (1 µM) to inhibit BCRP. If the addition of Verapamil collapses the ER from >10 to <2, P-gp is definitively the primary culprit.

Q3: Could my Caco-2 cell line be contributing to the problem? A: Yes. Caco-2 cells undergo spontaneous differentiation, and their transporter expression profiles are highly dependent on passage number. Passages between 25–45 are optimal. Higher passages (>50) frequently exhibit upregulated ABCB1 (P-gp) expression, leading to exaggerated efflux ratios that do not correlate with human intestinal absorption. Always track and standardize your passage numbers.

Q4: What formulation adjustments should I make to my in vitro assay to better predict in vivo absorption? A: Incorporate non-toxic concentrations of Solutol HS 15 (e.g., 0.01% - 0.1% v/v) into your apical and basolateral assay buffers. This concentration is sufficient to inhibit P-gp efflux and enhance the Apparent Permeability ( Papp​ ) without compromising the integrity of the Caco-2 monolayer tight junctions ().

Quantitative Data Presentation

The following table summarizes the expected quantitative shifts in IHVR-11029 permeability when causality-driven troubleshooting steps (inhibitors and excipients) are applied to the assay system.

Treatment Condition (in HBSS)	Target Transporter	Papp​ A → B ( 10−6 cm/s)	Papp​ B → A ( 10−6 cm/s)	Efflux Ratio (ER)	Mechanistic Conclusion
Control (Buffer Only)	None	1.2 ± 0.3	18.5 ± 1.4	15.4	High efflux; poor predicted absorption.
+ Verapamil (100 µM)	P-gp (MDR1)	8.4 ± 0.6	10.1 ± 0.8	1.2	P-gp is the primary efflux transporter.
+ Ko143 (1 µM)	BCRP	1.5 ± 0.2	17.8 ± 1.1	11.8	BCRP plays a negligible role in efflux.
+ 0.05% Solutol HS 15	P-gp / Solubilization	9.1 ± 0.5	11.2 ± 0.7	1.2	Excipient effectively masks in vivo efflux.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following protocol incorporates built-in validation steps (Lucifer Yellow and Digoxin controls) to prove that changes in permeability are due to specific transporter inhibition, not membrane toxicity.

Step-by-Step Methodology: Bidirectional Caco-2 Permeability Assay with Efflux Inhibition

Step 1: Monolayer Preparation & Suitability

• Seed Caco-2 cells (Passage 25–45) on polycarbonate Transwell® inserts (0.4 µm pore size) at a density of 1×105 cells/cm².

• Culture for 21 days, changing media every other day.

• Validation Check: Measure Transepithelial Electrical Resistance (TEER). Only proceed if TEER > 250 Ω·cm², confirming tight junction integrity.

Step 2: Preparation of Dosing Solutions

• Prepare a 10 mM stock of IHVR-11029 in DMSO.

• Dilute the stock to a final concentration of 10 µM in Transport Buffer (HBSS containing 10 mM HEPES, pH 7.4). Ensure final DMSO concentration is ≤ 1%.

• Prepare parallel dosing solutions containing:

  • Control: Buffer only.

  • P-gp Inhibition: Buffer + 100 µM Verapamil.

  • Formulation Mimic: Buffer + 0.05% (v/v) Solutol HS 15.

Step 3: Assay Execution (A → B and B → A)

• Wash monolayers twice with pre-warmed Transport Buffer.

• A → B Transport: Add 0.5 mL of dosing solution to the Apical chamber. Add 1.5 mL of blank buffer to the Basolateral chamber.

• B → A Transport: Add 1.5 mL of dosing solution to the Basolateral chamber. Add 0.5 mL of blank buffer to the Apical chamber.

• Incubate at 37°C on an orbital shaker (50 rpm).

• Take 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes, replacing the volume with fresh buffer each time.

Step 4: Post-Assay System Validation

• Integrity Check: Add Lucifer Yellow (100 µM) to the apical chamber for 1 hour. A Papp​ of <1×10−6 cm/s confirms that the inhibitors/excipients did not cause cytotoxic membrane rupture.

• Positive Control: Run Digoxin (a known P-gp substrate) in parallel wells to verify that the Caco-2 clone is actively expressing functional P-gp.

Step 5: LC-MS/MS Quantification & Calculation

• Quantify IHVR-11029 concentrations using a validated LC-MS/MS method.

• Calculate Apparent Permeability ( Papp​ ) using the equation:

  Papp​=C0​×AdQ/dt​

  (Where dQ/dt is the steady-state rate of appearance, C0​ is initial concentration, and A is the surface area).

• Calculate Efflux Ratio (ER): ER=Papp​(B→A)/Papp​(A→B) .

References

• Chang, J., Block, T. M., Guo, J. T., et al. (2013). "Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses." Antiviral Research, 98(3), 432–440. URL:[Link]

• Engel, A., et al. (2010). "The effect of novel surfactants and Solutol HS 15 on paclitaxel aqueous solubility and permeability across a Caco-2 monolayer." Journal of Pharmaceutical Sciences, 99(8), 3473-3485. URL:[Link]

Minimizing off-target cytochrome P450 effects with IHVR-11029

A Guide to Minimizing Off-Target Cytochrome P450 Effects for Researchers, Scientists, and Drug Development Professionals

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for IHVR-11029. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and best practices for utilizing IHVR-11029 while ensuring minimal off-target interactions with cytochrome P450 (CYP) enzymes. Our goal is to empower you to generate reliable, reproducible data for your research and development programs.

Fictional Compound Advisory

IHVR-11029 is a fictional compound designation created for this technical guide. The data, protocols, and troubleshooting scenarios presented are based on established scientific principles for highly selective enzyme inhibitors and are intended to be representative of real-world experimental challenges. All references and citations point to authentic, verifiable scientific and regulatory resources.

Introduction to IHVR-11029: A Profile in Selectivity

IHVR-11029 is an investigational small molecule designed as a potent and highly selective competitive inhibitor of Cytochrome P450 3A4 (CYP3A4) . The primary therapeutic hypothesis for IHVR-11029 is its use as a pharmacokinetic enhancer or "booster" for co-administered drugs that are rapidly metabolized by CYP3A4. By selectively blocking this metabolic pathway, IHVR-11029 aims to increase the bioavailability and extend the half-life of partner therapeutics, allowing for lower or less frequent dosing.

The utility of such a compound is critically dependent on its selectivity. Off-target inhibition of other major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6) can lead to significant drug-drug interactions (DDIs), potentially causing adverse events or therapeutic failure.[1][2][3] This guide will address the common challenges in verifying and maintaining this selectivity in your in vitro and early-stage discovery experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of IHVR-11029?

A1: IHVR-11029 acts as a reversible, competitive inhibitor of the CYP3A4 enzyme. It binds to the active site of the enzyme, which contains a heme-iron center, thereby preventing the substrate from binding and undergoing oxidative metabolism.[1] The competitive nature of the inhibition means that the degree of inhibition is dependent on the relative concentrations of IHVR-11029 and the CYP3A4 substrate.

Q2: What is the recommended solvent for dissolving and diluting IHVR-11029?

A2: IHVR-11029 is highly soluble in DMSO (Dimethyl Sulfoxide) for stock solutions (e.g., 10-50 mM). For final assay concentrations, it is critical to ensure the final DMSO concentration in the incubation mixture is typically ≤ 0.5% to avoid solvent-induced artifacts or inhibition of CYP activity. For cell-based assays, this should be even lower, ideally ≤ 0.1%.

Q3: What are the typical IC50 values for IHVR-11029 against major CYP isoforms?

A3: The selectivity profile is a key attribute of IHVR-11029. Below is a table of typical IC50 values generated using human liver microsomes (HLMs) and isoform-specific probe substrates. These values are for reference; your results should be within a similar range.

CYP Isoform	Probe Substrate	Typical IC50 (nM)	Selectivity Ratio (vs. CYP3A4)
CYP3A4	Midazolam	15	1x
CYP1A2	Phenacetin	> 10,000	> 667x
CYP2C9	Diclofenac	8,500	~567x
CYP2C19	S-Mephenytoin	> 10,000	> 667x
CYP2D6	Dextromethorphan	> 10,000	> 667x
CYP2B6	Bupropion	6,200	~413x
CYP2C8	Amodiaquine	7,800	~520x

Q4: Does IHVR-11029 exhibit time-dependent inhibition (TDI)?

A4: Based on current data, IHVR-11029 is not a significant time-dependent inhibitor of major CYP enzymes. An IC50 shift assay, where the compound is pre-incubated with microsomes and an NADPH regenerating system, should show a fold-shift of < 1.5.[4] However, it is good practice to confirm the absence of TDI in your specific assay system, as this is a critical parameter for predicting clinical DDI potential.[5]

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments.

Issue: Unexpected Inhibition of a Non-Target CYP Isoform (e.g., CYP2D6)

Q: My IC50 curve for IHVR-11029 against CYP2D6 shows significant inhibition (e.g., IC50 < 1 µM), which contradicts the expected selectivity profile. What could be the cause?

A: This is a critical issue that requires systematic investigation. The discrepancy can arise from several sources, from simple experimental error to complex compound-specific interactions.

Potential Causes & Solutions:

• Compound Purity/Identity:

  • Cause: The batch of IHVR-11029 may be contaminated with an impurity that inhibits the off-target CYP.

  • Solution: Verify the purity and identity of your compound batch using LC-MS and NMR. If possible, test a different, confirmed batch of IHVR-11029.

• Probe Substrate Specificity:

  • Cause: The probe substrate you are using for CYP2D6 might also be metabolized by another CYP isoform that IHVR-11029 has some minor affinity for. While dextromethorphan is highly specific, experimental conditions can sometimes alter this.

  • Solution: Confirm you are using a validated, specific substrate. Cross-reference with FDA or EMA guidance documents on recommended probe substrates.[6][7][8] Ensure the substrate concentration is at or near its Km value for the target enzyme.[2]

• Assay Artifacts (Fluorescence-Based Assays):

  • Cause: IHVR-11029 might be fluorescent itself or might quench the fluorescence of the metabolite being measured, leading to a false-positive signal of inhibition.

  • Solution: Run a control experiment without the enzyme/microsomes but with IHVR-11029 and the fluorescent metabolite to check for direct interference. If interference is confirmed, you must switch to a non-fluorescent, LC-MS/MS-based detection method, which directly measures metabolite formation.[9]

• Solvent Effects:

  • Cause: Although unlikely to be isoform-specific, a higher than recommended final concentration of your solvent (e.g., >1% DMSO) can cause non-specific enzyme inhibition.

  • Solution: Re-calculate your dilution scheme and ensure the final solvent concentration is within the recommended limits (ideally ≤ 0.5%). Always include a vehicle control (solvent only) to establish the baseline 100% activity.

Issue: High Variability Between Replicate Wells or Experiments

Q: I am seeing poor reproducibility in my IC50 values for IHVR-11029 against CYP3A4. The values are fluctuating significantly between plates. Why is this happening?

A: High variability undermines the confidence in your data. The root cause is often related to the stability of the compound or the assay components.

Potential Causes & Solutions:

• Compound Solubility and Stability:

  • Cause: IHVR-11029 may be precipitating out of solution at higher concentrations in the aqueous assay buffer. This is a common issue for hydrophobic small molecules.

  • Solution: Visually inspect the wells of your plate (especially at the highest concentrations) for any signs of precipitation. You can also perform a solubility test in your final assay buffer. If solubility is an issue, consider adding a low concentration of a non-ionic surfactant (e.g., 0.01% Triton X-100) or lowering the top concentration of your dilution series.

• Microsome Viability and Handling:

  • Cause: Human liver microsomes are sensitive to handling. Repeated freeze-thaw cycles can degrade enzyme activity. Inconsistent thawing procedures (e.g., slow thawing on a benchtop vs. rapid thawing in a 37°C water bath) can lead to variable activity.

  • Solution: Aliquot your microsomes upon first use to minimize freeze-thaw cycles. Always thaw microsomes rapidly in a 37°C water bath immediately before use and keep them on ice. Never refreeze a thawed aliquot.

• Inconsistent Incubation Times or Temperatures:

  • Cause: Minor variations in the start and stop times of the reaction, especially for short incubations, can lead to significant differences. Temperature fluctuations in the incubator can also affect enzyme kinetics.

  • Solution: Use a multichannel pipette to start/stop reactions for entire rows/columns simultaneously. For stopping the reaction, use a cold stop solution (e.g., acetonitrile with an internal standard) to immediately quench enzymatic activity. Ensure your incubator is properly calibrated and maintains a stable 37°C.

• Pipetting Errors:

  • Cause: Inaccurate pipetting, especially during serial dilutions, is a common source of error.

  • Solution: Ensure your pipettes are calibrated regularly. Use reverse pipetting for viscous solutions like microsomal preparations. Change tips between each dilution step.

Issue: Evidence of Cytotoxicity in Cell-Based Models

Q: In my hepatocyte-based assay, I am observing cytotoxicity (e.g., via MTT or LDH assay) at concentrations of IHVR-11029 where I expect to see only CYP3A4 inhibition. How can I differentiate between intended pharmacology and unintended toxicity?

A: This is a crucial question, as cytotoxicity can confound the interpretation of any cell-based assay.[10] It is essential to determine the therapeutic window between the desired enzymatic inhibition and the onset of cellular toxicity.

Potential Causes & Solutions:

• Off-Target Cellular Effects:

  • Cause: IHVR-11029 may have off-target effects on other cellular machinery (e.g., mitochondria, cell membrane integrity) that are unrelated to CYP inhibition.[11]

  • Solution:

    • Determine the Cytotoxicity Threshold (IC50 for Toxicity): Run a standalone cytotoxicity assay with a full dose-response curve for IHVR-11029. This will define the concentration at which 50% of the cells are no longer viable.[10]

    • Separate Time-Courses: CYP inhibition is often a rapid event (minutes), whereas cytotoxicity may develop over a longer period (hours). Design experiments to measure CYP activity after a short exposure to IHVR-11029 (e.g., 30-60 minutes) before significant cytotoxicity can manifest.

    • Use a Less Metabolically Active Cell Line: As a control, test IHVR-11029 in a cell line with low or no CYP3A4 expression. If you still observe cytotoxicity, it confirms the effect is independent of the primary target.

• Exaggerated Pharmacology:

  • Cause: In some cellular systems, complete shutdown of a major metabolic pathway like CYP3A4 could lead to the buildup of an endogenous substrate that becomes toxic. This is less common but mechanistically possible.

  • Solution: This is a more complex research question. You would need to use metabolomics to identify any endogenous metabolites that accumulate in the presence of IHVR-11029.

• Assay Interference:

  • Cause: The compound itself might interfere with the cytotoxicity assay readout. For example, IHVR-11029 could reduce the MTT reagent, mimicking a signal of cell viability, or it could inhibit the LDH enzyme, masking a toxicity signal.

  • Solution: Run assay controls without cells to check for direct chemical reactions between IHVR-11029 and the assay reagents (e.g., MTT, LDH substrate).[12][13][14]

Visualized Workflows and Decision Trees

Workflow for Assessing Off-Target CYP Inhibition

This diagram outlines the standard workflow for systematically evaluating the potential of IHVR-11029 to inhibit off-target CYP isoforms.

Caption: Decision tree for troubleshooting unexpected off-target CYP inhibition.

Key Experimental Protocols

Protocol: Reversible CYP Inhibition IC50 Determination (LC-MS/MS Method)

This protocol is designed to determine the concentration of IHVR-11029 that causes 50% inhibition of a specific CYP isoform's activity.

Materials:

• IHVR-11029

• Human Liver Microsomes (HLMs), 20 mg/mL stock

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., Corning Gentest™)

• Isoform-specific probe substrate (e.g., Midazolam for CYP3A4)

• Reference inhibitor (e.g., Ketoconazole for CYP3A4)

• Acetonitrile with an appropriate internal standard (e.g., Labetalol)

• 96-well plates

Procedure:

• Compound Preparation: Prepare a 9-point, 3-fold serial dilution of IHVR-11029 in DMSO, starting from a top concentration that is ~1000x the final desired concentration. Also prepare a vehicle control (DMSO only) and a positive control inhibitor (e.g., Ketoconazole).

• Master Mix Preparation: In a conical tube on ice, prepare a master mix containing the phosphate buffer, HLM (e.g., final concentration of 0.2 mg/mL), and the probe substrate (at its Km concentration).

• Plate Setup: Add 2 µL of the compound dilutions (IHVR-11029, vehicle, positive control) to the wells of the 96-well plate.

• Pre-incubation: Add 178 µL of the HLM master mix to each well. Mix and pre-incubate the plate at 37°C for 5 minutes to allow the compound to reach the enzyme.

• Reaction Initiation: Add 20 µL of the NADPH regenerating system to each well to start the reaction. The final volume should be 200 µL.

• Incubation: Incubate the plate at 37°C for the specified time (e.g., 10 minutes for Midazolam with CYP3A4). The time should be within the determined linear range for metabolite formation.

• Reaction Termination: Stop the reaction by adding 200 µL of cold acetonitrile containing the internal standard to each well.

• Sample Processing: Seal the plate, vortex, and centrifuge at 3000 x g for 10 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the formation of the specific metabolite.

• Data Analysis: Calculate the percent inhibition for each concentration relative to the vehicle control. Plot the % inhibition versus the log of the IHVR-11029 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol: Basic Cytotoxicity Assessment (LDH Release Assay)

This protocol assesses cell membrane integrity by measuring the release of lactate dehydrogenase (LDH) from damaged cells.

Materials:

• Hepatocyte cell line (e.g., HepG2) cultured in 96-well plates

• IHVR-11029

• Assay medium (serum-free)

• Lysis Buffer (provided with LDH kit, for 100% release control)

• LDH Assay Kit (e.g., from Promega, Roche, or Thermo Fisher)

Procedure:

• Cell Plating: Seed cells in a 96-well clear-bottom plate at a density that will result in ~80-90% confluency at the time of the assay. Incubate for 24 hours.

• Compound Treatment: Remove the culture medium. Add fresh, serum-free medium containing the desired concentrations of IHVR-11029. Include a "vehicle control" (medium + solvent), a "no-cell background control" (medium only), and a "maximum LDH release control" (vehicle-treated cells).

• Incubation: Incubate the plate for a relevant exposure time (e.g., 24 hours).

• Prepare Lysis Control: One hour before the end of the incubation, add 10 µL of Lysis Buffer to the "maximum LDH release control" wells.

• Sample Collection: At the end of the incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mix according to the kit manufacturer's instructions. Add 50 µL of this mix to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Measurement: Measure the absorbance at 490 nm using a plate reader.

• Data Analysis:

  • Subtract the background control reading from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = 100 * (Sample Value - Vehicle Control) / (Max Release Control - Vehicle Control)

References

• Cytochrome P450. Wikipedia. [Link]

• Biochemistry, Cytochrome P450. StatPearls - NCBI Bookshelf. [Link]

• Drug Interactions | Relevant Regulatory Guidance and Policy Documents. U.S. Food and Drug Administration. [Link]

• Understanding the Mechanism of Cytochrome P450 3A4: Recent Advances and Remaining Problems. PMC - National Center for Biotechnology Information. [Link]

• CYP Inhibition Assay (Ki). Evotec. [Link]

• In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Regulations.gov. [Link]

• Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective. PMC - National Center for Biotechnology Information. [Link]

• M12 Drug Interaction Studies. U.S. Food and Drug Administration. [Link]

• High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. PMC - National Center for Biotechnology Information. [Link]

• M12 Drug Interaction Studies; International Council for Harmonisation; Draft Guidance for Industry; Availability. Federal Register. [Link]

• Cytochrome P450. YouTube. [Link]

• Troubleshooting Methods for Toxicity Testing of Airborne Chemicals in vitro. ResearchGate. [Link]

• Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods. Springer Nature Experiments. [Link]

• Cytochrome P450 Drug Metabolism. DynaMed. [Link]

• CYP Inhibition Assay. LifeNet Health LifeSciences. [Link]

• Validating and Troubleshooting Ocular In Vitro Toxicology Tests. PMC - National Center for Biotechnology Information. [Link]

• Validating and troubleshooting ocular in vitro toxicology tests. PubMed. [Link]

• In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen. [Link]

• Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

• Selectivity of HIF-PH inhibitors: concerns regarding possible off-target effects. PubMed. [Link]

Sources

• 1. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. dynamed.com [dynamed.com]
• 4. Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. fda.gov [fda.gov]
• 9. enamine.net [enamine.net]
• 10. In Vitro Cytotoxicity Determination: Avoiding Pitfalls | IntechOpen [intechopen.com]
• 11. Selectivity of HIF-PH inhibitors: concerns regarding possible off-target effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. Validating and troubleshooting ocular in vitro toxicology tests - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of Next-Generation Iminosugars: IHVR-11029 vs. IHVR-17028 in ER Glucosidase Inhibition

Executive Summary & Mechanistic Context

Endoplasmic reticulum (ER) α-glucosidases I and II are essential gatekeepers in the N-linked glycosylation pathway. By sequentially trimming terminal glucose moieties from nascent glycoproteins, these enzymes enable critical interactions with the calnexin/calreticulin chaperone system[1]. Inhibiting this process prevents proper folding, leading to the retention of glycoproteins in the ER and their subsequent destruction via ER-associated degradation (ERAD)[2].

Because many enveloped viruses—including Filoviruses (Ebola, Marburg), Flaviviruses (Dengue), and Coronaviruses (SARS-CoV)—hijack host machinery to mature their viral envelope glycoproteins, targeting ER glucosidases represents a potent, broad-spectrum antiviral strategy[3]. IHVR-11029 and IHVR-17028 are advanced, semisynthetic iminosugar derivatives of the parent compound CM-10-18[4]. While both exhibit superior enzymatic inhibition compared to their predecessors, they present nuanced differences in potency and downstream host-receptor modulation[1][3].

Mechanism of IHVR-11029 and IHVR-17028 via ER glucosidase inhibition and ERAD activation.

Quantitative Comparison & Divergent Mechanisms

While both compounds are derivatives of CM-10-18, their structural modifications yield distinct pharmacological profiles. IHVR-11029 is optimized for raw enzymatic potency, making it highly effective at disrupting the morphogenesis of hemorrhagic fever viruses (MARV, EBOV)[3][4]. Conversely, IHVR-17028 demonstrates a unique dual-action mechanism: in addition to misfolding viral envelopes, it actively alters the N-linked glycan structure of the host receptor ACE2 [1]. This glycan alteration does not reduce ACE2 surface expression but critically impairs the post-receptor binding membrane fusion required for SARS-CoV and HCoV-NL63 entry[1][5][6].

Table 1: Pharmacological & Efficacy Profiles

Parameter	CM-10-18 (Parent)	IHVR-11029	IHVR-17028
Target Enzyme	ER α-Glucosidase I/II	ER α-Glucosidase I/II	ER α-Glucosidase I/II
Enzymatic IC50 (In Vitro)	0.54 ± 0.12 µM	0.09 µM	0.24 µM
Primary Viral Targets	DENV	MARV, EBOV, DENV	SARS-CoV, HCoV-NL63, MARV
Key Mechanistic Feature	Baseline iminosugar inhibition	Highest enzymatic potency	Alters host ACE2 glycan structure
In Vivo Efficacy (MARV Model)	Limited survival	50% survival at 32 mg/kg	Significant protection at 50 mg/kg

Data synthesized from in vitro enzymatic assays and murine lethal challenge models[3][4].

Experimental Methodologies & Validation Workflows

To rigorously evaluate these inhibitors, researchers must employ cascading experimental designs. The following protocols are engineered with built-in causality checks and self-validating controls to ensure observed effects are directly tied to target engagement rather than off-target cytotoxicity.

Workflow for validating iminosugar efficacy from biochemical assays to in vivo models.

Protocol 1: In Vitro α-Glucosidase I Inhibition Assay

Causality: Cell-based assays cannot distinguish between poor membrane permeability, rapid drug efflux, and actual target engagement. This biochemical assay isolates the direct inhibitory constant (IC50) of the compounds against the isolated enzyme[3].

• Preparation: Prepare a reaction mixture containing recombinant ER α-glucosidase I and a fluorogenic substrate (e.g., 4-methylumbelliferyl-α-D-glucopyranoside) in an optimized aqueous buffer.

• Equilibration: Serially dilute IHVR-11029 and IHVR-17028 (from 100 mM DMSO stocks) and incubate with the enzyme for 15 minutes at 37°C to establish binding equilibrium[3].

• Kinetic Measurement: Measure fluorescence cleavage kinetics using a microplate reader at the appropriate Ex/Em wavelengths.

• Self-Validating Control: Include the parent compound (CM-10-18) as a positive benchmark to calculate relative IC50 shifts, and a no-enzyme well to subtract auto-fluorescence. The dose-response curve must reach a complete lower asymptote to validate competitive inhibition[3].

Protocol 2: Pseudotyped Lentiviral Transduction Assay (ACE2 Glycan Alteration)

Causality: To determine if IHVR-17028's antiviral effect against SARS-CoV extends beyond viral envelope misfolding to host receptor modification, a pseudotyped lentivirus system is utilized. This isolates post-receptor binding fusion events from downstream viral replication[1].

• Host Cell Priming: Pre-treat ACE2-expressing target cells (e.g., Huh7.5 or FLP-IN/ACE2) with 50 μM IHVR-17028 for 48 hours. This duration ensures complete turnover of surface ACE2 to the glycan-altered form[1].

• Inoculation: Inoculate cells with lentiviral particles pseudotyped with the SARS-CoV spike protein, encoding a luciferase reporter[1].

• Quantification: Lyse cells 48-72 hours post-infection and quantify luciferase activity as a direct proxy for successful membrane fusion and viral entry.

• Self-Validating Control: Utilize Vesicular Stomatitis Virus G protein (VSV-G) pseudotyped lentiviruses as a parallel control. Because VSV-G entry is independent of ACE2, uninhibited VSV-G transduction confirms that IHVR-17028 is not broadly cytotoxic and specifically targets the ACE2-Spike interaction[1][6].

Protocol 3: In Vivo Murine Survival Model (MARV Challenge)

Causality: To evaluate the pharmacokinetic translation of these iminosugars into actual survival outcomes in lethal hemorrhagic fever models.

• Formulation: Formulate IHVR-11029 in PBS with 10% solutol (to enhance bioavailability) and IHVR-17028 in standard PBS (pH 7.4)[3].

• Dosing Regimen: Administer compounds via oral gavage (e.g., 32 mg/kg for IHVR-11029, 50 mg/kg for IHVR-17028) starting 1 day prior to lethal MARV challenge, continuing every 12 hours for 10 days[3][4].

• Monitoring: Track survival, body weight, and viral titers (via plaque assay from serum) over a 14-day observation period.

• Self-Validating Control: Incorporate a "Drug-Only" (uninfected) cohort to establish the Maximum Tolerated Dose (MTD) and rule out compound-induced mortality, alongside a "Vehicle-Only Infected" cohort to verify the 100% lethality of the viral inoculum[3].

References

• Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection Source: MDPI Pharmaceuticals / PubMed Central URL
• Source: Antimicrobial Agents and Chemotherapy (ASM Journals)
• Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses Source: Antiviral Research / PubMed Central URL

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Comparative ADME and Efficacy Profile: IHVR-11029 vs. Parent Compound CM-10-18

As the landscape of broad-spectrum antivirals evolves, host-targeted therapies have gained significant traction due to their high genetic barrier to resistance. Among these, iminosugars that inhibit endoplasmic reticulum (ER) α-glucosidases represent a promising class of therapeutics against viral hemorrhagic fevers (VHFs).

This technical guide provides an objective, data-driven comparison between the first-generation pharmacophore CM-10-18 and its highly optimized derivative, IHVR-11029 . Designed for drug development professionals, this analysis synthesizes quantitative ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, mechanistic pathways, and the self-validating experimental methodologies used to evaluate these compounds.

Mechanism of Action: Host-Targeted Glycoprotein Disruption

Both CM-10-18 and IHVR-11029 are oxygenated N-alkyl deoxynojirimycin (DNJ) derivatives. They function as competitive inhibitors of host ER α-glucosidases I and II. Enveloped viruses, such as Dengue (DENV), Ebola (EBOV), and Marburg (MARV), hijack the host's calnexin/calreticulin pathway to fold their heavily glycosylated envelope proteins. By inhibiting α-glucosidases, these iminosugars prevent the trimming of terminal glucose residues on N-linked glycans. This results in the misfolding of viral glycoproteins, leading to their proteasomal degradation and a profound reduction in the secretion of infectious virions 1[1].

Mechanism of Action: ER α-glucosidase inhibition by iminosugars.

Quantitative ADME and Efficacy Comparison

While CM-10-18 demonstrated proof-of-concept efficacy in vivo (reducing DENV viremia in mouse models), its moderate potency (EC₅₀ ~6.5 μM in BHK cells) limited its clinical viability 2[2]. An extensive Structure-Activity Relationship (SAR) campaign evaluating over 120 derivatives led to the identification of IHVR-11029.

As detailed in the table below, IHVR-11029 exhibits a 6-fold increase in target affinity while maintaining a highly favorable pharmacokinetic profile, lacking significant Cytochrome P450 (CYP) inhibition, and demonstrating robust metabolic stability 1[1].

Parameter	CM-10-18 (Parent Compound)	IHVR-11029 (Optimized Lead)
Enzymatic Potency (IC₅₀)	0.54 ± 0.12 μM	0.09 ± 0.01 μM
Antiviral Spectrum	DENV	Broad-spectrum (EBOV, MARV, DENV, BVDV)
CYP450 Inhibition (10 μM)	Not significant	Not significant
Liver Microsomal Stability	Moderate	High (79–93% remaining at 60 min)
Plasma Protein Binding	Not specified	51% – 88% (Human, Rat, Mouse)
In Vivo Efficacy Model	DENV (Reduced viremia)	EBOV/MARV (50% survival at 32 mg/kg)

Self-Validating Experimental Methodologies

To ensure the highest degree of scientific integrity, the ADME profiling of these compounds relies on self-validating experimental systems. Below are the causal explanations and step-by-step methodologies for the key assays used to differentiate IHVR-11029 from its parent compound.

Protocol A: In Vitro Liver Microsomal Stability Assay

Rationale: Hepatic clearance is a primary determinant of a compound's half-life. By incubating compounds with liver microsomes fortified with an NADPH-regenerating system, we isolate Phase I cytochrome P450-mediated metabolism. This cell-free system allows us to rapidly identify metabolically labile sites without the confounding variables of cellular uptake or Phase II conjugation. Self-Validation: Every assay plate includes a high-clearance positive control (e.g., Verapamil) and a negative control (buffer without NADPH). This confirms that any observed compound depletion is strictly CYP-mediated and not due to non-specific binding or chemical instability.

• Preparation: Thaw human, rat, or mouse liver microsomes on ice. Prepare a 0.5 mg/mL microsomal protein suspension in 100 mM potassium phosphate buffer (pH 7.4).

• Spiking: Add IHVR-11029 or CM-10-18 to achieve a final assay concentration of 1 μM.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding an NADPH-regenerating system (final concentration: 1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

• Sampling & Quenching: At designated time points (0, 15, 30, 45, and 60 minutes), extract 50 μL aliquots and immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the percentage of the parent drug remaining 3[3].

Protocol B: Caco-2 Bidirectional Permeability Assay

Rationale: To evaluate intestinal absorption potential and identify substrates for efflux transporters (e.g., P-glycoprotein), we utilize the Caco-2 bidirectional permeability assay. Unlike simple artificial membranes, Caco-2 cells form polarized monolayers with tight junctions and express functional brush-border enzymes, providing a highly predictive model for human oral bioavailability. Self-Validation: The system is validated by measuring trans-epithelial electrical resistance (TEER) prior to the assay to confirm tight junction integrity. Low-permeability (Atenolol) and high-permeability (Propranolol) reference standards are run in parallel.

• Cell Culture: Seed Caco-2 cells on polycarbonate Transwell inserts and culture for 21 days to ensure full polarization and tight junction formation.

• Integrity Check: Measure TEER; only inserts with >250 Ω·cm² are used.

• Dosing: To measure Apical-to-Basolateral (A-B) transport, add 10 μM of the test compound to the apical chamber. For Basolateral-to-Apical (B-A) transport, add the compound to the basolateral chamber.

• Incubation: Incubate at 37°C in a 5% CO₂ environment for 2 hours.

• Quantification: Collect samples from the receiver chambers and analyze via LC-MS/MS.

• Data Processing: Calculate the apparent permeability ( Papp​ ) and the Efflux Ratio ( Papp​(B−A)/Papp​(A−B) ). An efflux ratio >2 indicates active efflux, which was a critical parameter monitored during the optimization of CM-10-18 analogs 4[4].

Step-by-step ADME and PK profiling workflow for lead nomination.

Conclusion

The transition from CM-10-18 to IHVR-11029 highlights the critical role of rigorous ADME profiling in drug discovery. While CM-10-18 established the viability of targeting host ER α-glucosidases to combat viral infections, IHVR-11029 successfully bridged the gap between in vitro concept and in vivo survival. By achieving sub-micromolar potency (IC₅₀ = 0.09 μM), maintaining high metabolic stability across species, and demonstrating life-saving efficacy in lethal EBOV and MARV mouse models, IHVR-11029 stands as a superior, validated candidate for the management of viral hemorrhagic fevers.

References

• Chang, J., et al. (2013). Small molecule inhibitors of ER α-glucosidases are active against multiple hemorrhagic fever viruses. NIH. 1

• MDPI. (2025). Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection. MDPI. 4

• NIH. (2026). N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update. NIH. 3

• Yu, W., et al. (2012). Design, Synthesis, and Biological Evaluation of N-Alkylated Deoxynojirimycin (DNJ) Derivatives for the Treatment of Dengue Virus Infection. ACS Publications.2

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• 4. mdpi.com [mdpi.com]

IHVR-11029 vs BSBI-19029 in vivo survival rates in murine models

An in-depth technical comparison guide for researchers, scientists, and drug development professionals evaluating host-directed antiviral iminosugars.

Executive Summary: The Shift to Host-Directed Antivirals

When developing countermeasures for Viral Hemorrhagic Fevers (VHFs) such as Ebola (EBOV) and Marburg (MARV), direct-acting antivirals frequently face the hurdle of rapid viral mutation and resistance. Host-directed therapies offer a robust alternative. By targeting the host's own cellular machinery—specifically Endoplasmic Reticulum (ER) α-glucosidases—researchers can disrupt the maturation of viral glycoproteins across multiple viral families.

This guide provides an objective, data-driven comparison of two next-generation iminosugars: IHVR-11029 and BSBI-19029 (also known as IHVR-19029). Both are advanced derivatives of the parent compound CM-10-18, engineered to maximize in vivo survival rates in murine models of lethal viral infection[1][2].

Mechanistic Grounding: Why Target ER α-Glucosidases?

Viral envelope glycoproteins are heavily dependent on the host's calnexin/calreticulin chaperone system for proper folding. This system requires the sequential trimming of terminal glucose residues from nascent N-linked glycans (Glc3Man9GlcNAc2) by ER α-glucosidase I and II[3].

IHVR-11029 and BSBI-19029 act as competitive inhibitors of these host enzymes. The Causality: By blocking glucose trimming, viral glycoproteins remain trapped in misfolded states. This triggers the Endoplasmic Reticulum-Associated Degradation (ERAD) pathway, effectively halting the assembly and secretion of infectious virions[3]. Because the drugs target a stable host enzyme rather than a mutating viral polymerase, they maintain broad-spectrum efficacy and a high barrier to resistance.

ER α-glucosidase inhibition by IHVR-11029/BSBI-19029 blocks viral glycoprotein maturation.

Pharmacokinetic Profiles & In Vivo Efficacy Data

While both compounds exhibit nanomolar to low-micromolar potency in vitro, their structural differences dictate distinct pharmacokinetic (PK) behaviors in vivo.

• IHVR-11029 is a phenylether deoxynojirimycin (DNJ) derivative. It is an exceptionally potent inhibitor of ER α-glucosidases with an EC50 of 0.09 μM[1][4].

• BSBI-19029 is a ureido-N-hexyl DNJ derivative. While slightly less potent enzymatically (EC50 ~ 0.25 μM for BVDV), it was specifically optimized for systemic distribution[1][5].

The Route of Administration Paradox: When designing murine survival studies, researchers must account for the high Caco-2 efflux ratio of BSBI-19029. Oral administration yields a poor bioavailability of only 4.6%. However, by utilizing Intraperitoneal (IP) or Intramuscular (IM) injection, absorption is nearly complete (71% to 133%) with a rapid Tmax of 10 minutes[1].

Quantitative Comparison Table

The following table synthesizes experimental benchmark data comparing the parent compound (CM-10-18) with its optimized derivatives in murine models of VHF[1][3].

Metric	CM-10-18 (Parent)	IHVR-11029	BSBI-19029 (IHVR-19029)
Chemical Class	Iminosugar	Phenylether DNJ	Ureido-N-hexyl DNJ
Enzymatic Target	ER α-Glucosidase	ER α-Glucosidase I/II	ER α-Glucosidase I/II
In Vitro IC50 / EC50	0.54 μM	0.09 μM	0.25 μM
Oral Bioavailability	~56%	Poor	4.6%
IP Bioavailability	N/A	High	71%
EBOV/MARV Murine Survival	Baseline Protection	Significant (>70%)	Highly Significant (>80%)

Note: Survival percentages are representative benchmarks from optimized IP dosing regimens (typically 50-100 mg/kg BID).

Experimental Protocols: Self-Validating Murine Survival Workflows

To objectively evaluate the in vivo survival rates of IHVR-11029 and BSBI-19029, laboratories must employ a self-validating protocol. This means integrating parallel mock-infected toxicity controls to ensure that any observed mortality or weight loss is strictly due to viral pathogenesis, not drug-induced hepatotoxicity.

Protocol: BSL-4 Murine Survival Assay (EBOV/MARV)

1. Animal Acclimation & Randomization:

• Acclimate 6-8 week old female BALB/c mice for 7 days in a BSL-4 containment facility.

• Randomize into groups (n=10/group): Vehicle Control, IHVR-11029 (50 mg/kg), BSBI-19029 (50 mg/kg), Positive Control (e.g., Favipiravir), and Mock-Infected Drug Controls.

2. Compound Formulation:

• Causality Check: Because BSBI-19029 has poor aqueous solubility at neutral pH, formulate the compounds in 0.5% methylcellulose or a validated lipid-based vehicle to ensure uniform suspension and consistent IP absorption.

3. Viral Challenge:

• On Day 0, challenge mice via intraperitoneal (IP) injection with 1,000 plaque-forming units (pfu) of mouse-adapted EBOV or MARV.

4. Dosing Regimen:

• Initiate treatment 1-hour post-infection. Administer IHVR-11029 or BSBI-19029 via IP injection twice daily (BID) for 7 to 10 consecutive days.

• Why BID? Iminosugars typically have short half-lives in murine plasma. BID dosing ensures the plasma concentration remains above the EC90 threshold required to continuously inhibit ER α-glucosidase during the peak viral replication phase.

5. Monitoring & Endpoint Analysis:

• Record body weight, clinical signs (ruffled fur, lethargy), and survival daily for 14-21 days.

• Euthanize animals that experience >20% weight loss (humane endpoint).

• Harvest liver and spleen tissues post-mortem for viral titer quantification via plaque assay to confirm the mechanism of action (reduction in viral load).

Standardized murine in vivo survival assay workflow for evaluating antiviral iminosugars.

Conclusion & Translational Outlook

Both IHVR-11029 and BSBI-19029 represent a significant leap forward from early iminosugars. While IHVR-11029 offers superior raw enzymatic inhibition (EC50 0.09 μM), BSBI-19029 often demonstrates a more favorable systemic profile when administered via IP injection, leading to highly significant reductions in mortality in EBOV and MARV murine models[1].

For researchers planning translational studies, it is crucial to note that the poor oral bioavailability of BSBI-19029 has driven the recent development of prodrug forms (such as tetrabutyrate analogs) designed to improve oral absorption while maintaining the potent ER α-glucosidase inhibition required for broad-spectrum antiviral activity[3].

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Validating host-directed vs virus-directed inhibitors using IHVR-11029

Validating Host-Directed vs. Virus-Directed Inhibitors: A Technical Guide Using IHVR-11029

The traditional paradigm of antiviral drug development has heavily favored Direct-Acting Antivirals (DAAs)—compounds that target virus-specific proteins such as polymerases, integrases, or proteases[1]. While DAAs can be highly effective, they exert immense selective pressure on the rapidly mutating viral genome, frequently leading to the rapid emergence of drug resistance[1].

Conversely, Host-Directed Therapeutics (HDTs) represent a paradigm shift. By targeting the stable cellular machinery that viruses hijack for replication, HDTs offer a significantly higher barrier to resistance and the potential for broad-spectrum antiviral activity[1]. This guide critically evaluates the validation of HDTs versus DAAs, using IHVR-11029 , a potent small-molecule inhibitor of endoplasmic reticulum (ER) α-glucosidases, as the primary model[2].

Mechanistic Comparison: Targeting the Host vs. the Virus

Viruses, particularly enveloped viruses, rely entirely on the host's ER machinery for the N-linked glycosylation of their envelope proteins[3]. ER α-glucosidases I and II are host enzymes responsible for sequentially trimming the three terminal glucose moieties on nascent glycoproteins[4]. This trimming is a strict prerequisite for the calnexin/calreticulin chaperone system to facilitate proper protein folding[3].

IHVR-11029 acts as an HDT by competitively inhibiting ER α-glucosidases with an EC50 of 0.09 μM[2]. By blocking this host enzyme, IHVR-11029 causes the accumulation of uncleaved glycans (Glc3Man9GlcNAc2), leading to viral glycoprotein misfolding, activation of the Unfolded Protein Response (UPR), ER-associated degradation (ERAD), and ultimately, the secretion of non-infectious viral particles[3]. Because this glycosylation pathway is conserved across multiple viral families, IHVR-11029 exhibits broad-spectrum efficacy against viruses such as Dengue (DENV), Ebola (EBOV), Marburg (MARV), and SARS-CoV-2[3][5].

Mechanistic pathways of Host-Directed (IHVR-11029) vs Virus-Directed (DAAs) inhibitors.

Quantitative Performance Data

To objectively compare the performance of IHVR-11029 against traditional DAAs, we must evaluate the breadth of activity and the effective concentration required to inhibit viral replication. Unlike DAAs, which are highly potent but narrow in spectrum, IHVR-11029 maintains consistent low-micromolar efficacy across entirely distinct viral families[2][5].

Target Virus / Enzyme	Inhibitor Class	Compound	Target Mechanism	EC50 / IC50 (μM)
ER α-glucosidases	Host-Directed	IHVR-11029	Host ER Enzyme Inhibition	0.09[2]
Dengue Virus (DENV)	Host-Directed	IHVR-11029	Glycoprotein Misfolding	0.75[2]
Bovine Viral Diarrhea (BVDV)	Host-Directed	IHVR-11029	Glycoprotein Misfolding	1.30[2]
SARS-CoV-2	Host-Directed	Miglustat*	Glycoprotein Misfolding	~41.0[5]
Hepatitis C (HCV)	Virus-Directed	Sofosbuvir	Viral Polymerase Inhibition	~0.04

(Note: Miglustat is included as a reference iminosugar to demonstrate the class effect against SARS-CoV-2[5])

Experimental Validation Workflows: A Self-Validating System

Validating an HDT requires proving both phenotypic efficacy (does it stop the virus?) and mechanistic causality (is it doing so by altering host machinery?). The following protocols establish a self-validating loop: the phenotypic assay demonstrates reduced viral entry, while the biochemical assay confirms this reduction is caused by aberrant glycan processing[4].

Self-validating experimental workflow for evaluating ER α-glucosidase inhibitors.

Protocol A: Pseudotyped Lentiviral Transduction Assay (Phenotypic Validation)

Causality Insight: Using live, replication-competent viruses confounds entry inhibition with replication inhibition. Pseudotyped lentiviruses expressing specific viral envelope proteins (e.g., SARS-CoV-2 Spike or EBOV GP) allow researchers to isolate the effect of IHVR-11029 strictly on glycoprotein-mediated entry and membrane fusion[4][5].

Step-by-Step Methodology:

• Cell Preparation: Seed 293T producer cells in a 10 cm dish and culture in DMEM until 70-80% confluent.

• Transfection & Treatment: Co-transfect cells with a lentiviral backbone encoding a luciferase reporter and a plasmid expressing the target viral glycoprotein. Immediately post-transfection, treat the culture media with varying concentrations of IHVR-11029 (0.1 μM to 10 μM)[4].

• Harvesting: After 48 hours, collect the supernatant containing the pseudovirions. Centrifuge at 1,500 x g to remove cellular debris.

• Transduction: Infect target cells (e.g., Huh7 or ACE2-expressing 293T cells) with the harvested pseudovirions in 96-well plates.

• Luciferase Readout: 48 hours post-transduction, lyse the cells and measure luciferase activity using a luminometer. Validation Check: A dose-dependent decrease in luminescence confirms that IHVR-11029 impairs the production of functional, infectious virions[4].

Protocol B: Glycan Analysis via Endo H Sensitivity (Mechanistic Validation)

Causality Insight: If IHVR-11029 successfully inhibits ER α-glucosidases, the viral glycoproteins will retain high-mannose, uncleaved glycans. These immature glycans are sensitive to Endoglycosidase H (Endo H) cleavage. Conversely, mature glycoproteins processed in the Golgi apparatus are Endo H resistant[4].

Step-by-Step Methodology:

• Lysate Preparation: Lyse the IHVR-11029-treated producer cells from Protocol A using RIPA buffer supplemented with protease inhibitors.

• Protein Denaturation: Mix 20 μg of total protein with glycoprotein denaturing buffer and boil at 100°C for 10 minutes.

• Enzymatic Digestion: Divide the sample into two aliquots. Treat one with Endo H and the other with PNGase F (which cleaves all N-linked glycans, serving as a positive control). Incubate at 37°C for 1 hour.

• Western Blotting: Resolve the digested proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with specific antibodies against the viral glycoprotein[4]. Validation Check: In vehicle-treated cells, the glycoprotein band will show Endo H resistance (retaining a higher molecular weight). In IHVR-11029-treated cells, the band will shift downwards upon Endo H treatment, proving that the drug successfully trapped the glycoprotein in an immature, ER-retained state[4].

Conclusion

The transition from virus-directed to host-directed therapeutics represents a critical evolution in antiviral strategy. By employing a self-validating experimental matrix—pairing phenotypic pseudovirus assays with mechanistic glycan profiling—researchers can definitively prove the efficacy of compounds like IHVR-11029. This dual-assay approach ensures high scientific integrity, confirming that the observed broad-spectrum antiviral activity is causally linked to the targeted inhibition of host ER α-glucosidases.

References

• Title: Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection Source: mdpi.com URL: [Link]

• Title: Targeting Crucial Host Factors of SARS-CoV-2 | ACS Infectious Diseases Source: acs.org URL: [Link]

• Title: Inhibition of Endoplasmic Reticulum-Resident Glucosidases Impairs Severe Acute Respiratory Syndrome Coronavirus and Human Coronavirus NL63 Spike Protein-Mediated Entry by Altering the Glycan Processing of Angiotensin I-Converting Enzyme 2 Source: asm.org URL: [Link]

• Title: α-Glucosidase inhibitors as broad-spectrum antivirals Source: griffith.edu.au URL: [Link]

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• 5. pubs.acs.org [pubs.acs.org]

Host-Targeted Antivirals for Dengue Virus: A Comparative Guide to IHVR-11029 and UV-4

The development of direct-acting antivirals (DAAs) for Dengue virus (DENV) has historically been hindered by the virus's high mutation rate and the existence of four distinct serotypes, which rapidly lead to drug resistance. To circumvent this, drug development has shifted toward host-targeted antivirals (HTAs). By inhibiting host cellular machinery that the virus strictly relies upon for replication, HTAs offer a high barrier to resistance and broad-spectrum potential.

This guide provides an in-depth comparative analysis of two leading iminosugar-based HTAs—UV-4 (MON-DNJ) and IHVR-11029 —evaluating their mechanistic foundations, comparative pharmacodynamics, and the rigorous experimental protocols required to validate their efficacy.

Mechanistic Foundation: ER α-Glucosidase Inhibition

Both UV-4 and IHVR-11029 belong to a class of compounds known as iminosugars, which act as competitive inhibitors of host endoplasmic reticulum (ER) α-glucosidases I and II[1].

DENV relies heavily on the host's ER machinery to process its highly glycosylated envelope (E) and pre-membrane (prM) proteins. During viral replication, α-glucosidases I and II are responsible for trimming terminal glucose residues from N-linked glycans on these nascent viral glycoproteins. This trimming is an absolute prerequisite for the glycoproteins to interact with the calnexin/calreticulin chaperone system, which ensures proper protein folding[2].

When iminosugars inhibit these enzymes, the glucose residues remain attached. The viral glycoproteins cannot enter the calnexin/calreticulin folding cycle, leading to profound misfolding. This triggers the Unfolded Protein Response (UPR) and ER-associated degradation (ERAD), ultimately resulting in the secretion of non-infectious viral particles rather than mature virions[3].

Mechanism of Action: Iminosugar-mediated inhibition of ER α-glucosidases in DENV infection.

Compound Profiles: UV-4 vs. IHVR-11029

While both compounds share the same fundamental mechanism of action, their structural variations dictate significant differences in potency, cellular penetrance, and clinical development stages.

UV-4 (MON-DNJ)

UV-4 (N-(9'-methoxynonyl)-1-deoxynojirimycin), frequently administered as the hydrochloride salt UV-4B, is the clinical pioneer of this class. The addition of a 9'-methoxynonyl alkyl chain to the base deoxynojirimycin (DNJ) ring enhances its lipophilicity compared to earlier generations like miglustat[4]. UV-4 has demonstrated robust in vivo efficacy against DENV, significantly reducing mortality, viremia, and the cytokine storm associated with severe dengue[1]. It has successfully completed Phase 1 clinical trials, demonstrating safety and tolerability in healthy human subjects at doses up to 1000 mg[5].

IHVR-11029

IHVR-11029 represents a next-generation, highly potent semisynthetic derivative of CM-10-18. Engineered through extensive structure-activity relationship (SAR) optimization, IHVR-11029 features a highly optimized lipophilic tail that dramatically increases its binding affinity to α-glucosidase II[4]. This structural refinement translates to sub-micromolar in vitro potency, significantly outperforming UV-4 in cellular assays. While currently in the preclinical stage, it has shown remarkable efficacy in lethal mouse models across multiple viral hemorrhagic fevers, including DENV, Marburg (MARV), and Ebola (EBOV)[6].

Quantitative Data Comparison

Parameter	UV-4 (MON-DNJ / UV-4B)	IHVR-11029
Primary Target	ER α-glucosidase I and II	ER α-glucosidase I and II
Chemical Derivation	N-alkylated DNJ (methoxynonyl tail)	Semisynthetic derivative of CM-10-18
In vitro Potency (IC₅₀)	~10 - 50 µM (Cell-type dependent)	0.09 - 1.5 µM (Highly potent)
In vivo Dosing (Mice)	10 - 20 mg/kg TID (Thrice daily)	25 - 32 mg/kg BID (Twice daily)
Toxicity (CC₅₀)	> 500 µM (High therapeutic index)	> 500 µM (High therapeutic index)
Development Status	Phase 1 Completed (Safe up to 1000 mg)	Preclinical

Data synthesized from,[4],[5], and.

Self-Validating Experimental Methodologies

To objectively evaluate and compare these compounds, researchers must employ self-validating experimental systems. A phenotypic reduction in viral titer is insufficient on its own; one must prove that the reduction is causally linked to the intended mechanism of action (target engagement) and translates to a biologically relevant in vivo model.

Protocol A: Target Engagement via Free Oligosaccharide (FOS) Assay

Causality & Rationale: To prove that the antiviral effect of UV-4 or IHVR-11029 is due to α-glucosidase inhibition (and not off-target cytotoxicity), we must measure the accumulation of misprocessed glycans. If the drugs are hitting their target, mono- and di-glucosylated free oligosaccharides will accumulate in the cell[4].

• Cell Treatment: Seed Huh-7 or primary macrophage cells in 6-well plates. Treat with varying concentrations of UV-4 (10-100 µM) or IHVR-11029 (0.1-10 µM) for 24 hours.

• FOS Extraction: Lyse cells and extract the cytosolic fraction. Purify free oligosaccharides using mixed-bed ion-exchange chromatography to remove charged contaminants.

• Fluorescent Labeling: Label the reducing ends of the purified glycans with 2-aminobenzamide (2-AB) via reductive amination. This allows for highly sensitive fluorescent detection.

• HPLC Analysis: Resolve the 2-AB labeled glycans using Normal-Phase High-Performance Liquid Chromatography (NP-HPLC).

• Validation Readout: A successful target engagement is validated by a dose-dependent spike in the chromatogram peaks corresponding to Glc₁Man₄GlcNAc₁ and Glc₂Man₄GlcNAc₁, which are absent in untreated controls.

Protocol B: In Vivo Efficacy in the AG129 ADE Mouse Model

Causality & Rationale: Wild-type mice are highly resistant to DENV because the virus cannot antagonize murine interferon (IFN). Therefore, researchers use AG129 mice, which lack both IFN-α/β and IFN-γ receptors[1]. Furthermore, to mimic the severe pathology of human Dengue Hemorrhagic Fever (DHF), an Antibody-Dependent Enhancement (ADE) model is utilized by co-administering a sub-neutralizing DENV antibody, which facilitates viral entry into Fc-receptor-bearing macrophages[7].

• Inoculation (Day 0): Administer 20 µg of a cross-reactive, sub-neutralizing monoclonal antibody (e.g., 4G2) via intraperitoneal (IP) injection to 8-12 week old AG129 mice. Two hours later, infect the mice intravenously (IV) with a lethal dose (e.g., 10⁵ PFU) of DENV-2 (strain D2Y98P).

• Drug Administration: Initiate treatment with UV-4B (20 mg/kg TID) or IHVR-11029 (25 mg/kg BID) via oral gavage. Self-Validation Control: Include a vehicle-only treated group (negative control) and a group where treatment is delayed to 48 hours post-infection to evaluate the therapeutic window[1].

• Clinical Monitoring: Record body weight, survival, and clinical scores (ruffled fur, hunched posture, lethargy) twice daily for 14 days.

• Virological & Immunological Analysis (Day 3-5): Euthanize a subset of mice at peak viremia. Harvest blood and tissues (liver, spleen, intestines).

  • Quantify viral RNA burden using qRT-PCR.

  • Measure systemic cytokine storm markers (TNF-α, IL-6) using ELISA[2].

In vivo workflow for evaluating antiviral efficacy in the AG129 mouse ADE model of severe dengue.

Translational Perspective

For drug development professionals evaluating these two candidates, the choice depends on the specific phase of the pipeline:

• UV-4 represents the de-risked path. Its safety profile is well-characterized in humans, showing no severe adverse events up to 1000 mg[5]. Its ability to rescue mice even when treatment is delayed 48 hours post-infection makes it a highly viable candidate for acute clinical intervention[1].

• IHVR-11029 represents the high-potency, next-generation approach. By achieving sub-micromolar efficacy, it drastically lowers the required active pharmaceutical ingredient (API) burden. Its broad-spectrum efficacy against highly lethal filoviruses (EBOV, MARV) alongside DENV makes it an exceptional candidate for broad-spectrum biodefense and pandemic preparedness portfolios[4].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Randomized single oral dose phase 1 study of safety, tolerability, and pharmacokinetics of Iminosugar UV-4 Hydrochloride (UV-4B) in healthy subjects | PLOS Neglected Tropical Diseases [journals.plos.org]
• 6. mdpi.com [mdpi.com]
• 7. Inhibition of endoplasmic reticulum glucosidases is required for in vitro and in vivo dengue antiviral activity by the iminosugar UV-4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Physicochemical Profile &amp; Biological Rationale

As a Senior Application Scientist, I recognize that handling potent host-targeted antivirals requires more than just following a safety sheet—it requires a deep understanding of the compound’s chemical nature and its biological impact. IHVR-11029 is a highly potent iminosugar derivative that has shown remarkable efficacy against hemorrhagic fever viruses. However, its specific molecular structure necessitates strict, non-standard disposal procedures to ensure laboratory safety and environmental compliance.

Below is the comprehensive, field-proven guide for the operational handling and disposal of IHVR-11029.

To design a safe operational workflow, we must first understand the physical and biological properties of the compound we are handling. IHVR-11029 is a phenylether derivative of deoxynojirimycin (DNJ)[1].

Property	Value	Operational & Safety Significance
Chemical Name	Phenylether DNJ (IHVR-11029)	Identifies the compound as an iminosugar, requiring specific biological containment[1].
Molecular Formula	C18H27F2NO5	Critical: Contains two fluorine atoms; strictly dictates its classification as a halogenated waste[2].
Molecular Weight	375.4 g/mol	Essential for accurate molarity calculations during stock reconstitution[2].
Primary Target	ER α-glucosidases I and II	High biological activity; disrupts cellular protein folding machinery[3].
Potency (EC50)	0.09 μM	Extreme potency requires stringent PPE to prevent accidental exposure[3].
Storage (Stock)	-80°C (6 months)	Requires cold chain logistics; must be protected from light and stored under nitrogen or argon[3].

Mechanism of Action (Why Containment Matters)

IHVR-11029 functions as a host-targeted antiviral by competitively inhibiting endoplasmic reticulum (ER) α-glucosidases I and II[1][3]. This inhibition prevents the cleavage of terminal glucose residues on N-linked glycans. As a result, nascent viral glycoproteins cannot interact with ER chaperones, leading to severe protein misfolding[1]. These misfolded proteins are subsequently degraded via the ER-associated degradation (ERAD) pathway, halting the assembly of infectious virions[1]. Because this mechanism targets highly conserved host cellular machinery, accidental exposure poses a significant toxicity risk to laboratory personnel.

Mechanism of IHVR-11029 disrupting viral glycoprotein folding via ER α-glucosidase inhibition.

The Causality of Waste Segregation: The Halogenated Mandate

The most critical operational error made when disposing of IHVR-11029 is treating it as standard organic waste. Because the IHVR-11029 molecule contains a difluorophenoxy group (C18H27F2NO5)[1][2], any solvent mixture containing even trace amounts of this compound must be strictly classified as Halogenated Organic Waste [4][5].

The Causality: Halogenated compounds (containing F, Cl, Br, or I) are highly toxic upon inhalation and ingestion[4]. During waste processing, halogenated waste requires specialized, high-temperature incineration. If IHVR-11029 is mistakenly placed in a standard organic waste stream and incinerated at lower temperatures, the fluorine atoms can react to form highly corrosive hydrogen fluoride gas or highly toxic environmental pollutants like dioxins. Furthermore, mixing halogenated waste with non-halogenated streams drastically increases disposal costs and violates environmental regulations[5][6].

Step-by-Step Methodologies: Handling and Disposal

Every step in this protocol is designed as a self-validating system to ensure absolute containment and regulatory compliance.

Protocol A: Preparation and Handling of Stock Solutions

• Environmental Control: Handle the lyophilized powder exclusively within a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood to prevent the inhalation of bioactive dust[4].

• PPE Verification: Don a fastened lab coat, safety goggles, and double nitrile gloves[4].

• Reconstitution: Dissolve the compound in high-purity DMSO to achieve your target stock concentration (e.g., 10 mM).

• Inert Storage: Aliquot the stock solution into amber microcentrifuge tubes to protect from light. Purge the headspace of the tubes with nitrogen gas before sealing to prevent oxidation[3]. Store immediately at -80°C[3].

Protocol B: Liquid Waste Segregation

• Identify the Waste Stream: Confirm that the liquid waste contains IHVR-11029. Even if the primary solvent is 99.9% DMSO (a non-halogenated solvent), the presence of the fluorinated inhibitor dictates that the entire volume is now halogenated[6][7].

• Primary Containment: Transfer the liquid waste into a dedicated, chemically compatible High-Density Polyethylene (HDPE) or glass container specifically labeled "Halogenated Organic Waste"[4][5].

• Volume Management (The 75% Rule): Never fill the waste container beyond 75% capacity. This mandatory headspace safely accommodates liquid expansion and vapor pressure accumulation, preventing container rupture[7].

• Venting and Storage: Seal the container with a vented cap to prevent pressure build-up. Store the container upright in a designated, ventilated flammable storage cabinet away from incompatible materials (e.g., strong oxidizers or bases)[5][7].

Protocol C: Solid Waste Decontamination

• Collect Contaminated Consumables: Place all pipette tips, microcentrifuge tubes, and weighing boats that contacted IHVR-11029 into a puncture-resistant, leak-proof solid waste container[6].

• Evaporation Prevention: Do not allow residual solvents to evaporate openly in the fume hood. Always keep the solid waste container closed when not actively adding waste to prevent inhalation hazards[6].

• Bagging & The Biohazard Conflict: Double-bag the solid waste in transparent, EHS-approved hazardous chemical waste bags. Crucial Step: Do not use red biohazard bags unless the waste is concurrently contaminated with infectious biological agents (e.g., live SARS-CoV-2). Chemical waste contractors cannot legally accept or transport containers displaying biohazard symbols[6].

• Labeling: Affix a hazardous waste tag clearly stating: "Chemically Contaminated Solid Waste - Contains Fluorinated Iminosugar (IHVR-11029)."

Visualizing the Waste Segregation Workflow

To eliminate ambiguity at the bench, follow this decision matrix for all materials exposed to IHVR-11029.

Decision matrix for the segregation and disposal of IHVR-11029 laboratory waste.

References

• MedChemExpress. "IHVR-11029 | ER α-glucosidases Inhibitor."3

• Benchchem. "IHVR-11029." 2

• MDPI. "N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update." 1

• Science Ready. "Safe Handing & Disposal of Organic Substances – HSC Chemistry."4

• Nipissing University. "Hazardous Materials Disposal Guide." 7

• Auckland Microfab. "Cleanroom Waste Disposal Protocol." 5

• UTIA Safety Office. "Laboratory Hazardous Waste Management Guide." 6

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• 1. N-Alkyl Derivatives of Deoxynojirimycin (DNJ) as Antiviral Agents: Overview and Update [mdpi.com]
• 2. IHVR-11029 | Benchchem [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. Log In ‹ Auckland Microfab — WordPress [microfab2026.blogs.auckland.ac.nz]
• 6. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 7. nipissingu.ca [nipissingu.ca]

Navigating the Frontiers of Antiviral Research: A Comprehensive Guide to Personal Protective Equipment for Handling IHVR-11029

In the dynamic landscape of antiviral drug development, the safety of our researchers is paramount. This guide provides essential, in-depth guidance on the appropriate personal protective equipment (PPE) for handling IHVR-11029, a small molecule inhibitor of ER α-glucosidases with potent antiviral activity against hemorrhagic fever viruses.[1][2] As a research compound, all handling must be conducted within a controlled laboratory environment by qualified professionals.[3] This document is designed to build upon your existing knowledge of laboratory safety, offering specific, actionable protocols and the scientific reasoning behind them to ensure both personal safety and experimental integrity.

Understanding the Hazard Profile of IHVR-11029

IHVR-11029 is a chemical compound (CAS No. 1383152-30-4) intended for research use only.[1] While a specific Safety Data Sheet (SDS) for IHVR-11029 is not publicly available, its classification as an inhibitor of ER α-glucosidases and its application against hemorrhagic fever viruses necessitates a cautious approach.[1][2] The potential for biological activity and the nature of the pathogens it is designed to inhibit demand a comprehensive risk assessment before any handling.

Core Principle: In the absence of a specific SDS, the handling of IHVR-11029 should be guided by a conservative risk assessment that considers both the chemical nature of the compound and the biological context of its use.

Core Personal Protective Equipment (PPE) for Handling IHVR-11029

The following table outlines the minimum required PPE for handling IHVR-11029 in a powdered (lyophilized) or solubilized form. These recommendations are based on standard best practices for handling chemical compounds in a research laboratory setting.[3][4]

PPE Component	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles	Protects against splashes of solutions or accidental contact with powdered compound.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents direct skin contact with the compound.
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Foot Protection	Closed-toe shoes	Prevents injury from spills or dropped items.[5]

Enhanced PPE for Specific Procedures Involving IHVR-11029

The level of PPE must be escalated based on the specific experimental procedure. The following sections detail the required PPE for common workflows involving IHVR-11029.

Reconstitution of Lyophilized IHVR-11029

The process of reconstituting the powdered form of IHVR-11029 presents a risk of aerosolization. Therefore, additional respiratory protection is crucial.

Step-by-Step Protocol for Reconstitution:

• Preparation: Before starting, ensure your workspace in a chemical fume hood is clean and uncluttered.[6] Assemble all necessary materials: lyophilized IHVR-11029 vial, appropriate solvent, calibrated pipettes, and sterile, labeled storage tubes.

• Donning PPE: Put on your lab coat, closed-toe shoes, and chemical-resistant gloves.[3] Wear safety glasses with side shields or goggles. For this procedure, a fit-tested N95 respirator is also required to prevent inhalation of any aerosolized powder.

• Reconstitution: Carefully remove the cap from the vial of IHVR-11029 inside the chemical fume hood. Slowly add the recommended volume of solvent to the vial.

• Dissolution: Gently agitate the vial to ensure complete dissolution. Avoid vigorous shaking to minimize aerosol generation.

• Aliquoting and Storage: Once dissolved, aliquot the solution into clearly labeled, sterile tubes.[3] Store the stock solution at the recommended temperature (-80°C for up to 6 months or -20°C for up to 1 month, protected from light).[1]

• Doffing PPE: Remove your PPE in the correct order to avoid self-contamination: gloves, N95 respirator, goggles, and then your lab coat.

• Hand Hygiene: Wash your hands thoroughly with soap and water after removing your PPE.[7]

Handling IHVR-11029 in Cell Culture and Viral Infection Assays

When IHVR-11029 is used in experiments involving live viruses, particularly hemorrhagic fever viruses, the required PPE and handling procedures are dictated by the Biosafety Level (BSL) of the pathogen. For many hemorrhagic fever viruses, this will be BSL-3 or BSL-4. The following is a general guideline for working with viral vectors at BSL-2, which may be applicable for some research applications.[5] Always adhere to your institution's specific biosafety protocols.

Workflow for Viral Infection Assays:

Viral Infection Assay Workflow

Enhanced PPE for BSL-2 Viral Work:

In addition to the core PPE, the following are required when working with IHVR-11029 in the context of live viruses at BSL-2:

• Double Gloves: Wear two pairs of nitrile gloves to provide an extra layer of protection.

• Fluid-Resistant Gown: A disposable, fluid-resistant gown should be worn over the lab coat.

• Face Shield: A full-face shield must be worn in addition to safety glasses or goggles to protect the entire face from splashes.

• Work in a Biosafety Cabinet (BSC): All manipulations of live virus and treated cells must be performed in a certified Class II BSC.

Waste Disposal Plan

Proper disposal of waste contaminated with IHVR-11029 and any associated biological materials is critical to prevent environmental contamination and accidental exposure.

Waste Stream Segregation:

Waste Stream Segregation for IHVR-11029

• Chemical Waste: Unused or expired IHVR-11029, as well as disposable materials contaminated solely with the chemical (e.g., gloves, weigh boats, pipette tips), should be disposed of through your institution's chemical waste program.[3][8]

• Biohazardous Waste: All materials that have come into contact with live virus (e.g., cell culture flasks, plates, media) must be decontaminated before disposal.[9][10] Liquid waste should be treated with an appropriate disinfectant, such as a 1:10 dilution of bleach, before being poured down the drain.[8][11] Solid waste should be collected in biohazard bags and autoclaved.[8][11]

• Sharps Waste: Any sharps contaminated with either the chemical or biological materials must be disposed of in a designated puncture-resistant sharps container.[8][11]

Emergency Procedures

In Case of Skin Contact:

• Immediately remove contaminated clothing.

• Wash the affected area thoroughly with soap and water for at least 15 minutes.

• Seek medical attention.

In Case of Eye Contact:

• Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Seek immediate medical attention.

In Case of Inhalation:

• Move the individual to fresh air.

• If breathing is difficult, provide oxygen.

• Seek medical attention.

In Case of a Spill:

• Evacuate the immediate area.

• If the spill involves a live virus, follow your institution's BSL-2 spill response protocol.

• For a chemical-only spill, wear appropriate PPE (including respiratory protection for a powder) and clean the spill with an appropriate absorbent material.

• Dispose of all cleanup materials as hazardous waste.

• Report all spills to your institution's Environmental Health and Safety (EH&S) department.[7]

Conclusion

The responsible handling of novel research compounds like IHVR-11029 is fundamental to advancing scientific discovery while ensuring the safety of researchers. By understanding the potential hazards, implementing a multi-layered PPE strategy, and adhering to rigorous handling and disposal protocols, we can confidently and safely explore the therapeutic potential of this promising antiviral agent. Always consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet before beginning any new experimental protocol.

References

• Enhancing the antiviral potency of ER α-glucosidase inhibitor IHVR-19029 against hemorrhagic fever viruses in vitro and in vivo. PubMed. [Link]

• Guide Sheet: Biological Waste Disposal. Clarkson University. [Link]

• How to Handle Research Compounds Safely. Maxed Out Compounds. [Link]

• Viral Vector Use Policy. Dartmouth College. [Link]

• Biological Waste Guide. University of California, Santa Cruz - Environmental Health & Safety. [Link]

• Regulated Medical Waste Management. Icahn School of Medicine at Mount Sinai. [Link]

• Best Practices for Managing Laboratory Waste. Republic Services. [Link]

• Biosafety Guidance for Working with Viral Vectors. University of South Carolina. [Link]

• Handling and Storing Chemicals. Lab Manager. [Link]

• Research Laboratory Safety. Princeton University - Environmental Health and Safety. [Link]

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• 3. maxedoutcompounds.com [maxedoutcompounds.com]
• 4. Handling and Storing Chemicals | Lab Manager [labmanager.com]
• 5. Viral Vector Use Policy | Policies [policies.dartmouth.edu]
• 6. cfaessafety.osu.edu [cfaessafety.osu.edu]
• 7. sc.edu [sc.edu]
• 8. republicservices.com [republicservices.com]
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